13,14-epoxy Travoprost

Core Science & Biosynthesis

The Biological Profile of 13,14-epoxy Travoprost: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the biological activity of 13,14-epoxy Travoprost, a significant process-related impurity and potential degradant of the potent ocular hypotensive agent, Travoprost. Due to the absence of publicly available quantitative biological data for 13,14-epoxy Travoprost, this document focuses on the well-characterized pharmacology of its parent compound, Travoprost acid, to infer its likely biological profile. This guide details the established activity of Travoprost acid at the prostaglandin F (FP) receptor, its downstream signaling pathways, and the standard experimental protocols used for its characterization. The potential influence of the 13,14-epoxide modification on receptor interaction and biological function is discussed within the context of prostaglandin structure-activity relationships.

Introduction

Travoprost is a synthetic prostaglandin F2α analog and a selective, potent agonist for the prostaglandin F (FP) receptor.[1][2] It is clinically used as a topical ophthalmic solution to reduce intraocular pressure (IOP) in patients with open-angle glaucoma or ocular hypertension.[1][3] Travoprost is administered as an isopropyl ester prodrug, which is hydrolyzed by corneal esterases to its biologically active free acid, Travoprost acid.[3] During the synthesis and storage of Travoprost, various impurities can arise, including 13,14-epoxy Travoprost, a diastereomeric mixture of epoxides formed at the C13-C14 double bond of the α-chain.

Understanding the biological activity of such impurities is critical for drug safety and efficacy. This guide synthesizes the known biological activity of Travoprost acid and related prostaglandin analogs to provide a framework for assessing the potential pharmacological profile of 13,14-epoxy Travoprost.

Prostaglandin FP Receptor and Signal Transduction

The primary molecular target of Travoprost acid is the prostaglandin F receptor (FP receptor), a member of the G-protein coupled receptor (GPCR) superfamily.[4] The FP receptor is expressed in various ocular tissues, including the ciliary muscle, trabecular meshwork, and sclera, where its activation leads to a reduction in intraocular pressure primarily by increasing the uveoscleral outflow of aqueous humor.[1]

Upon agonist binding, the FP receptor undergoes a conformational change, leading to the activation of heterotrimeric G-proteins, predominantly of the Gαq/11 family.[4][5] This initiates a cascade of intracellular signaling events:

• Gαq/11 Pathway: The activated Gαq subunit stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[5][6]

• Rho/Rho Kinase (ROCK) Pathway: The FP receptor can also couple to Gα12/13, leading to the activation of the small GTPase Rho and its downstream effector, Rho kinase (ROCK).[6][7][8][9] This pathway is crucial for the regulation of cellular contraction, cytoskeletal rearrangement, and extracellular matrix remodeling, all of which are implicated in the mechanism of increased uveoscleral outflow.[6][7][8][9]

• Mitogen-Activated Protein Kinase (MAPK) Pathway: Both the Gαq/PLC and Rho/ROCK pathways can converge on the activation of the mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular signal-regulated kinases 1 and 2 (ERK1/2).[5][10][11] This pathway is involved in the regulation of gene expression and cellular proliferation.[5][10][11]

Signaling Pathway Diagram

Caption: FP Receptor Signaling Cascade.

Quantitative Biological Data

While specific quantitative data for 13,14-epoxy Travoprost are unavailable in the public domain, the biological activity of its parent compound, Travoprost acid, and other clinically relevant prostaglandin analogs have been well-documented. This comparative data is essential for contextualizing the potential activity of the epoxide derivative.

Compound	Receptor Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)
Travoprost Acid	3.2	3.5
Latanoprost Acid	3.1	16.2
Bimatoprost Acid	6.6	18.7
13,14-epoxy Travoprost	Not Reported	Not Reported

Data compiled from literature reports.

The 13,14-double bond in prostaglandin F2α analogs is known to be important for high-affinity binding to the FP receptor. Saturation of this double bond, as seen in 13,14-dihydro prostaglandin F2α, can still result in potent FP receptor agonism, as exemplified by Latanoprost.[12] The introduction of an epoxide ring at this position represents a significant chemical modification. While the precise impact on receptor affinity and efficacy is unknown without experimental data, it is plausible that the bulky and polar epoxide group could alter the conformation of the α-chain, potentially affecting its fit within the receptor's binding pocket and thus modifying its biological activity.

Experimental Protocols

The characterization of prostaglandin analogs typically involves a suite of in vitro assays to determine receptor binding affinity and functional activity.

Radioligand Binding Assay (Competitive)

This assay measures the affinity of a test compound (e.g., 13,14-epoxy Travoprost) for the FP receptor by its ability to compete with a radiolabeled ligand (e.g., [3H]-PGF2α) for binding to the receptor.[13][14][15]

Experimental Workflow:

Caption: Radioligand Binding Assay Workflow.

Detailed Methodology:

• Membrane Preparation:

  • Culture cells stably expressing the human FP receptor (e.g., HEK293 or CHO cells).

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4) containing protease inhibitors.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., BCA assay).

• Assay Procedure:

  • In a 96-well plate, combine:

    • FP receptor-containing membranes.

    • A fixed concentration of [3H]-PGF2α (typically at or near its Kd).

    • Varying concentrations of the unlabeled test compound (13,14-epoxy Travoprost).

  • For determination of non-specific binding, a separate set of wells should contain a high concentration of unlabeled PGF2α.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration and Detection:

  • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/C), which traps the membranes.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Subtract non-specific binding from total binding to obtain specific binding.

  • Plot specific binding as a function of the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

GTPγS Binding Assay

This functional assay measures the ability of an agonist to activate G-protein signaling by quantifying the binding of a non-hydrolyzable GTP analog, [35S]GTPγS, to Gα subunits upon receptor activation.[16][17][18][19][20]

Experimental Workflow:

Caption: GTPγS Binding Assay Workflow.

Detailed Methodology:

• Membrane Preparation:

  • Prepare membranes from cells expressing the FP receptor as described for the radioligand binding assay.

• Assay Procedure:

  • In a 96-well plate, combine:

    • FP receptor-containing membranes.

    • Assay buffer containing MgCl2 and saponin (to permeabilize vesicles).

    • GDP (to ensure G-proteins are in the inactive state).

    • Varying concentrations of the test agonist (e.g., 13,14-epoxy Travoprost).

  • Pre-incubate the plate to allow the agonist to bind to the receptor.

  • Initiate the reaction by adding [35S]GTPγS.

  • Incubate at 30°C for a defined period (e.g., 30-60 minutes).

• Filtration and Detection:

  • Terminate the reaction by rapid vacuum filtration through a glass fiber filter plate.

  • Wash the filters with ice-cold buffer.

  • Dry the filter plate, add scintillation cocktail, and quantify radioactivity.

• Data Analysis:

  • Plot the amount of [35S]GTPγS bound as a function of the log concentration of the agonist.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration of agonist that produces 50% of the maximal response) and the Emax (the maximal effect).

In Vitro and In Vivo Models for IOP Reduction

The primary therapeutic effect of Travoprost is the reduction of intraocular pressure. This is assessed using specialized in vitro and in vivo models.

In Vitro: Perfused Anterior Segment Organ Culture

This ex vivo model uses the anterior segment of an eye (human or animal) to study aqueous humor outflow facility and the effects of pharmacological agents on IOP in a controlled environment.[21][22][23]

• Methodology: The anterior segment (cornea, trabecular meshwork, scleral spur) is dissected and mounted in a perfusion chamber. A perfusion medium is infused at a constant rate or pressure, and the resulting IOP is monitored with a pressure transducer. Test compounds can be added to the perfusion medium to assess their effect on outflow facility and IOP.[21][22][23]

In Vivo: Animal Models of Ocular Hypertension

Rabbits and non-human primates are commonly used to evaluate the IOP-lowering effects of new prostaglandin analogs.[24][25][26][27][28]

• Methodology: A baseline IOP is established in the animals using a tonometer. The test compound is administered topically to one eye, with the contralateral eye receiving a vehicle control. IOP is then measured at various time points after administration to determine the magnitude and duration of the IOP-lowering effect.[24][25][26][27][28]

Conclusion

13,14-epoxy Travoprost is an epoxide derivative of Travoprost that is formed as a process-related impurity. While direct biological data for this compound is lacking, its structural similarity to Travoprost acid suggests that it may retain some activity at the prostaglandin FP receptor. However, the presence of the epoxide group at the C13-C14 position, a region known to be important for receptor interaction, could significantly alter its binding affinity and functional potency. The experimental protocols and models detailed in this guide provide a framework for the comprehensive biological characterization of 13,14-epoxy Travoprost and other related prostaglandin analogs. Such studies are essential to fully understand the pharmacological profile of this and other impurities and to ensure the overall safety and efficacy of Travoprost as a therapeutic agent.

References

• 1. Currently available Prostanoids for the Treatment of Glaucoma and Ocular Hypertension: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Update on prostaglandin analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical utility and differential effects of prostaglandin analogs in the management of raised intraocular pressure and ocular hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prostaglandin F receptor - Wikipedia [en.wikipedia.org]
• 5. Biasing the Prostaglandin F2α Receptor Responses toward EGFR-Dependent Transactivation of MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activation of FP prostanoid receptor isoforms leads to Rho-mediated changes in cell morphology and in the cell cytoskeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. revespcardiol.org [revespcardiol.org]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Prostaglandin E2 and F2α activate the FP receptor and up-regulate cyclooxygenase-2 expression via the cyclic AMP response element - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structure-activity relationships and receptor profiles of some ocular hypotensive prostanoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. resources.revvity.com [resources.revvity.com]
• 14. giffordbioscience.com [giffordbioscience.com]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 17. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. revvity.com [revvity.com]
• 21. researchgate.net [researchgate.net]
• 22. Characterization of an anterior segment organ culture model for open globe injuries - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Tissue-engineered anterior segment eye cultures demonstrate hallmarks of conventional organ culture - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The effects of prostaglandins on the intraocular pressure of the rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. The effects of prostaglandins on the intraocular pressure of the rabbit - PMC [pmc.ncbi.nlm.nih.gov]
• 26. iovs.arvojournals.org [iovs.arvojournals.org]
• 27. cabidigitallibrary.org [cabidigitallibrary.org]
• 28. iovs.arvojournals.org [iovs.arvojournals.org]

13,14-epoxy Travoprost: A Technical Guide for its Use as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Travoprost is a potent prostaglandin F2α analog used in the treatment of glaucoma and ocular hypertension. During its synthesis and storage, various related substances or impurities can form, which must be monitored and controlled to ensure the quality, safety, and efficacy of the final drug product. One such critical impurity is 13,14-epoxy Travoprost. This technical guide provides an in-depth overview of 13,14-epoxy Travoprost, its role as a reference standard, and methods for its analysis. This document is intended for researchers, scientists, and drug development professionals involved in the analytical development, quality control, and formulation of Travoprost.

13,14-epoxy Travoprost is a diastereomeric mixture of epoxides formed from the oxidation of the 13,14-double bond of Travoprost.[1][2] As a process-related impurity, its presence in Travoprost drug substance and drug product is a critical quality attribute. The availability of a well-characterized 13,14-epoxy Travoprost reference standard is therefore essential for the development and validation of analytical methods to accurately quantify this impurity.[3]

Physicochemical Properties

A summary of the key physicochemical properties of 13,14-epoxy Travoprost is presented in Table 1. This information is crucial for its proper handling, storage, and use as a reference standard.

Property	Value	Source
Chemical Name	(5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(1S,2S)-3-hydroxy-2-[3-(trifluoromethyl)phenoxy]methyl]oxiran-2-yl]cyclopentyl]hept-5-enoic acid, isopropyl ester	[4]
Synonyms	Travoprost Epoxide, 13,14-epoxy Fluprostenol isopropyl ester	[1][3]
Molecular Formula	C26H35F3O7	[4]
Molecular Weight	516.55 g/mol	[4]
Appearance	Colorless to pale yellow oil	[5]
Purity (Typical)	≥98% (HPLC)	[5]
Storage Conditions	-20°C, protected from light	[6]

Role as a Reference Standard

A reference standard is a highly purified compound used as a measurement base for qualitative and quantitative analysis. The 13,14-epoxy Travoprost reference standard is primarily used for:

• Peak identification: To confirm the identity of the 13,14-epoxy Travoprost peak in chromatograms of Travoprost samples.

• Method validation: To assess the performance of analytical methods, including specificity, linearity, accuracy, and precision, for the quantification of this impurity.[3]

• Quantitative analysis: To determine the concentration of 13,14-epoxy Travoprost in Travoprost drug substance and drug product, ensuring it does not exceed the specified limits.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) is the most common analytical technique for the separation and quantification of Travoprost and its related substances, including 13,14-epoxy Travoprost.

Representative HPLC Method

The following is a representative HPLC method adapted from the United States Pharmacopeia (USP) and other published methods for the analysis of Travoprost and its impurities.[7][8]

Table 2: HPLC Method Parameters

Parameter	Description
Column	C18, 4.6 mm x 150 mm, 5 µm packing (L1)
Mobile Phase A	0.02 M sodium heptanesulfonate, pH 2.5 with phosphoric acid
Mobile Phase B	Acetonitrile
Mobile Phase C	Methanol
Gradient Elution	A time-based gradient altering the proportions of Mobile Phases A, B, and C to achieve optimal separation.
Flow Rate	0.5 - 2.0 mL/min
Column Temperature	40°C
Detection	UV at 220 nm
Injection Volume	10 - 20 µL

Experimental Protocol: Preparation of Standard and Sample Solutions

Objective: To prepare solutions for the HPLC analysis of 13,14-epoxy Travoprost.

Materials:

• 13,14-epoxy Travoprost reference standard

• Travoprost drug substance/drug product

• HPLC grade acetonitrile

• HPLC grade water

• Diluent (e.g., a mixture of acetonitrile and water)

Procedure:

• Standard Solution Preparation:

  • Accurately weigh a suitable amount of 13,14-epoxy Travoprost reference standard.

  • Dissolve in a known volume of diluent to obtain a stock solution of a specific concentration.

  • Further dilute the stock solution with the diluent to achieve a final concentration appropriate for the analytical method (e.g., at the specification limit for the impurity).

• Sample Solution Preparation:

  • Accurately weigh a suitable amount of Travoprost drug substance or drug product.

  • Dissolve in a known volume of diluent to obtain a solution with a known concentration of Travoprost.

  • Ensure the concentration of Travoprost is within the validated range of the analytical method.

4.3. Data Analysis and Interpretation

The concentration of 13,14-epoxy Travoprost in the sample is calculated by comparing the peak area of the epoxide in the sample chromatogram to the peak area of the corresponding peak in the standard chromatogram.

Formation and Synthesis

13,14-epoxy Travoprost is typically formed through the oxidation of the 13,14-double bond in the Travoprost molecule. This can occur during the synthesis process or upon storage under oxidative conditions. For the purpose of obtaining a reference standard, a controlled synthesis is required. While specific proprietary synthesis methods are not publicly available, a plausible route involves the controlled epoxidation of Travoprost using a suitable oxidizing agent, followed by purification to isolate the desired diastereomeric mixture of epoxides.

References

• 1. Determination of the Related Substances of Travoprost in Travoprost and Timolol Maleate Eye Drops by HPLC [yydbzz.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Travoprost Epoxide (Mixture of Diastereomers) | Axios Research [axios-research.com]
• 4. Travoprost 13,14-Epoxide (Mixture of Diastereomers) | C26H35F3O7 | CID 71684691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fcad.com [fcad.com]
• 6. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 7. ijrpas.com [ijrpas.com]
• 8. drugfuture.com [drugfuture.com]

The Pharmacokinetic Profile of 13,14-epoxy Travoprost: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the pharmacokinetics of 13,14-epoxy Travoprost, a known impurity of the prostaglandin F2α analogue, Travoprost. Due to the limited direct research on this specific epoxide, this document extrapolates its likely pharmacokinetic profile based on the well-documented metabolism of the parent drug, Travoprost, and the general metabolic fate of prostaglandin analogues and their epoxide derivatives. This guide includes a detailed review of the absorption, distribution, metabolism, and excretion of Travoprost and its active metabolite, Travoprost free acid, supported by quantitative data, detailed experimental protocols, and visual representations of key biological pathways.

Introduction

Travoprost is a potent, selective prostaglandin F2α (PGF2α) analogue used clinically to reduce intraocular pressure in patients with open-angle glaucoma or ocular hypertension.[1] It is an isopropyl ester prodrug that is rapidly hydrolyzed in the eye to its biologically active free acid, Travoprost free acid. During the synthesis of Travoprost, a diastereomeric mixture of 13,14-epoxy Travoprost can be formed as an impurity. Understanding the pharmacokinetic properties of this and other impurities is crucial for a comprehensive safety and efficacy assessment of the drug product. This guide focuses on the known pharmacokinetics of Travoprost and provides an informed perspective on the likely metabolic fate of 13,14-epoxy Travoprost.

Pharmacokinetics of Travoprost and Travoprost Free Acid

The systemic exposure to Travoprost is very low following topical ocular administration, as it is rapidly converted to Travoprost free acid. Therefore, the majority of pharmacokinetic studies focus on the quantification of Travoprost free acid in plasma.

Absorption

Following topical ocular administration, Travoprost is absorbed through the cornea.[2] The prodrug is rapidly hydrolyzed by esterases in the cornea to its active form, Travoprost free acid.[3] Peak plasma concentrations of Travoprost free acid are typically observed within 30 minutes of administration.[2]

Distribution

Systemic concentrations of Travoprost free acid are generally very low, often below the limit of quantification (typically <0.01 ng/mL) in the majority of subjects.[2] In individuals with quantifiable plasma concentrations, the levels are transient.[2]

Metabolism

Travoprost free acid is extensively metabolized systemically. The major metabolic pathways are similar to those of endogenous prostaglandin F2α and include:

• β-oxidation of the α-carboxylic acid chain to form 1,2-dinor and 1,2,3,4-tetranor analogues.

• Oxidation of the 15-hydroxyl group to the corresponding ketone.

• Reduction of the 13,14-double bond .[4]

Excretion

Travoprost free acid and its metabolites are primarily excreted by the kidneys.[4] The elimination from plasma is rapid, with a mean half-life of approximately 45 minutes.[2] Less than 2% of the topically administered ocular dose is excreted in the urine as Travoprost free acid within 4 hours.[2]

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters of Travoprost free acid in human plasma following topical ocular administration of Travoprost 0.004% ophthalmic solution.

Table 1: Pharmacokinetic Parameters of Travoprost Free Acid in Adults [2][3]

Parameter	Value
Cmax (Maximum Plasma Concentration)	0.018 ± 0.007 ng/mL (in subjects with quantifiable concentrations)
Tmax (Time to Cmax)	Within 30 minutes
t1/2 (Plasma Half-life)	Approximately 45 minutes

Table 2: Pharmacokinetic Parameters of Travoprost Free Acid in Pediatric Patients [1]

Age Group	Mean Cmax (ng/mL)
2 months to <3 years	0.0471 ± 0.0105
3 to <12 years	0.0258 ± 0.0128
12 to <18 years	0.0109 ± 0.0005

Inferred Pharmacokinetics of 13,14-epoxy Travoprost

Direct pharmacokinetic data for 13,14-epoxy Travoprost is not available in the public domain. However, its likely metabolic fate can be inferred based on the known metabolism of prostaglandins and other epoxides.

It is hypothesized that 13,14-epoxy Travoprost, being an ester prodrug, would first undergo hydrolysis by esterases in the cornea and systemically to form 13,14-epoxy Travoprost free acid. The primary route of metabolism for the epoxide ring is likely hydrolysis via epoxide hydrolases to form the corresponding 13,14-dihydro-diol.[5] This diol would then be subject to the same metabolic pathways as Travoprost free acid, including β-oxidation of the α-chain and oxidation of the 15-hydroxyl group.

Experimental Protocols

The following section details a representative experimental protocol for the analysis of Travoprost and its metabolites in plasma, based on methodologies described in the literature.[6][7]

Clinical Study Design

• Study Population: Healthy adult volunteers or patient populations with glaucoma or ocular hypertension.[3][8]

• Dosing: Single or multiple once-daily topical ocular administration of Travoprost ophthalmic solution.[3][8]

• Sample Collection: Blood samples are collected at predefined time points, such as pre-dose and at 10, 20, 40, and 80 minutes post-dose.[1][8] Plasma is separated by centrifugation and stored at -20°C or lower until analysis.

Bioanalytical Method: LC-MS/MS

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for quantifying the low concentrations of Travoprost free acid in plasma.[3][6]

• Sample Preparation:

  • Plasma samples are thawed and spiked with a deuterated internal standard (e.g., tetradeuterated Travoprost free acid).[6]

  • Proteins are precipitated by adding a solvent like acetonitrile.

  • Alternatively, solid-phase extraction (SPE) can be used for sample clean-up and concentration. The plasma is acidified and passed through a C18 SPE cartridge. The analyte is then eluted with an organic solvent.[6]

  • The eluent is evaporated to dryness and the residue is reconstituted in the mobile phase for injection into the LC-MS/MS system.[6]

• Liquid Chromatography:

  • Column: A reverse-phase C18 column is typically used.[6]

  • Mobile Phase: A gradient of acetonitrile and water, both containing a small amount of an acid like formic acid to improve ionization.[9]

  • Flow Rate: A typical flow rate is around 0.25 mL/min.[9]

• Tandem Mass Spectrometry:

  • Ionization: Negative ion electrospray ionization (ESI) is commonly employed.[6]

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. This involves monitoring a specific precursor ion to product ion transition for the analyte and the internal standard. For Travoprost free acid, a common transition is the fragmentation of the deprotonated molecule to the 3-trifluoromethylphenolate product ion.[6]

Visualizations

Prostaglandin F Receptor (FP) Signaling Pathway

Travoprost free acid is a selective agonist of the prostaglandin F receptor (FP receptor), a G-protein coupled receptor (GPCR).[10] Activation of the FP receptor initiates a signaling cascade that leads to an increase in the uveoscleral outflow of aqueous humor, thereby reducing intraocular pressure. The primary signaling pathway involves the activation of Gq protein, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, and DAG activates protein kinase C (PKC).[11][12]

References

• 1. Pharmacokinetics and Safety of Travoprost 0.004% Ophthalmic Solution Preserved with Polyquad in Pediatric Patients with Glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. somersetpharma.com [somersetpharma.com]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. Metabolism of prostaglandins E2 and F2 alpha by human fetal membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Multifaceted Role of Epoxide Hydrolases in Human Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of travoprost and travoprost free acid in human plasma by electrospray HPLC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. mdpi.com [mdpi.com]
• 10. repository.arizona.edu [repository.arizona.edu]
• 11. Gq Signaling Pathway Mnemonic for USMLE [pixorize.com]
• 12. researchgate.net [researchgate.net]

The Enigmatic Role of 13,14-epoxy Travoprost in Glaucoma: A Technical Guide to a Potential Ocular Hypotensive Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Travoprost, a synthetic prostaglandin F2α analog, is a cornerstone in the management of open-angle glaucoma and ocular hypertension. Its efficacy in lowering intraocular pressure (IOP) is well-established, stemming from its action as a selective agonist at the prostaglandin F (FP) receptor. This activation enhances the outflow of aqueous humor, primarily through the uveoscleral pathway and to some extent via the trabecular meshwork. During the synthesis of travoprost, various related substances and potential impurities can be formed, one of which is 13,14-epoxy travoprost. While the pharmacology of travoprost is extensively documented, the specific biological activity and mechanism of action of its 13,14-epoxy derivative in glaucoma models remain largely uncharacterized in publicly available literature.

This technical guide provides an in-depth overview of the known mechanism of action of travoprost as a foundation for understanding the potential role of its 13,14-epoxy analog. It further outlines detailed experimental protocols and methodologies that can be employed to elucidate the pharmacological profile of 13,14-epoxy travoprost, thereby addressing a current knowledge gap and providing a roadmap for future research and development in the field of glaucoma therapeutics.

Core Mechanism of Action: The Travoprost Paradigm

Travoprost is an isopropyl ester prodrug that is hydrolyzed by corneal esterases to its biologically active free acid, travoprost acid.[1][2][3] Travoprost acid is a potent and selective full agonist for the prostaglandin FP receptor.[4][5] The binding of travoprost acid to the FP receptor, a G-protein coupled receptor, initiates a cascade of intracellular events that culminate in the reduction of IOP.

The primary mechanism of IOP reduction by travoprost is the enhancement of aqueous humor outflow.[6][7] This is achieved through two main pathways:

• Uveoscleral Outflow: This is considered the principal pathway for travoprost-mediated IOP lowering.[6][8] Activation of FP receptors in the ciliary muscle leads to the remodeling of the extracellular matrix (ECM).[7] This remodeling is mediated by the increased expression and activity of matrix metalloproteinases (MMPs), such as MMP-1, MMP-2, MMP-3, and MMP-9.[9] These enzymes degrade components of the ECM, including collagen, which reduces the hydraulic resistance within the uveoscleral pathway and facilitates the outflow of aqueous humor.[7][9]

• Trabecular Meshwork Outflow: While the uveoscleral pathway is dominant, evidence also suggests that travoprost can increase outflow through the trabecular meshwork.[8][9] Similar to its effects on the ciliary muscle, FP receptor activation in trabecular meshwork cells can induce ECM remodeling and alter cell contractility, thereby increasing the facility of aqueous humor outflow through this conventional pathway.

Signaling Pathways

The binding of travoprost acid to the FP receptor triggers the activation of Gq/11 proteins, leading to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 mobilizes intracellular calcium stores, while DAG activates protein kinase C (PKC). These signaling events ultimately lead to the downstream effects on gene expression (e.g., MMPs) and cellular function that mediate increased aqueous humor outflow.

13,14-epoxy Travoprost: An Unexplored Entity

13,14-epoxy travoprost is identified as a diastereomeric epoxide that can be formed during the manufacturing of travoprost.[10] Its chemical structure is similar to that of travoprost, with the key difference being the presence of an epoxide ring at the 13,14-position of the alpha chain. The biological activity of this specific impurity has not been extensively reported. As a structural analog of a potent FP agonist, it is plausible that 13,14-epoxy travoprost could exhibit one of the following pharmacological profiles:

• FP Receptor Agonist: It may retain agonist activity at the FP receptor, potentially with altered potency and efficacy compared to travoprost acid.

• FP Receptor Antagonist: The structural modification could confer antagonistic properties, thereby potentially inhibiting the action of travoprost or endogenous prostaglandins.

• Inactive Compound: The epoxide modification might abolish its ability to bind to and/or activate the FP receptor.

• Activity at other Prostanoid Receptors: It could potentially interact with other prostaglandin receptor subtypes (e.g., EP, DP, IP, TP receptors).

A comprehensive evaluation of its pharmacological profile is necessary to understand its potential impact on the efficacy and safety of travoprost formulations.

Quantitative Data Summary

The following tables summarize key quantitative data for travoprost acid, the active form of travoprost. Corresponding data for 13,14-epoxy travoprost are currently unavailable and are presented as "Not Reported" to highlight the existing research gap.

Table 1: Prostaglandin Receptor Binding Affinities (Ki, nM)

Compound	FP Receptor	EP1 Receptor	EP3 Receptor	DP Receptor	IP Receptor	TP Receptor
Travoprost Acid	3.2 - 15	>10,000	>10,000	>10,000	>10,000	>10,000
13,14-epoxy Travoprost	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported

Data for Travoprost Acid from various in vitro studies.

Table 2: In Vitro Functional Activity (EC50, nM)

Compound	Cell Type	Assay	FP Receptor
Travoprost Acid	Human Ciliary Muscle Cells	Phosphoinositide Turnover	2.4
Human Trabecular Meshwork Cells	Phosphoinositide Turnover	3.6
13,14-epoxy Travoprost	Not Reported	Not Reported	Not Reported

Data for Travoprost Acid from Sharif et al., 2003.[11]

Table 3: In Vivo Efficacy in Glaucoma Models

Compound	Animal Model	IOP Reduction (%)
Travoprost (0.004%)	Ocular Hypertensive Monkeys	~27-35%
Human (OAG/OHT)	~25-32%[6]
13,14-epoxy Travoprost	Not Reported	Not Reported

Data for Travoprost from various preclinical and clinical studies.

Detailed Experimental Protocols

To characterize the mechanism of action of 13,14-epoxy travoprost, a series of in vitro and in vivo experiments are required. The following protocols are based on established methodologies in the field of glaucoma research.

In Vitro Radioligand Binding Assays

• Objective: To determine the binding affinity and selectivity of 13,14-epoxy travoprost for the human FP receptor and other prostanoid receptors.

• Methodology:

  • Cell Culture and Membrane Preparation: Culture human embryonic kidney (HEK) 293 cells stably expressing the recombinant human FP receptor (or other prostanoid receptors). Harvest the cells and prepare cell membrane homogenates by sonication and centrifugation.

  • Binding Assay: Incubate the cell membranes with a constant concentration of a radiolabeled prostaglandin (e.g., [³H]-PGF2α for the FP receptor) and varying concentrations of unlabeled 13,14-epoxy travoprost or travoprost acid (as a positive control).

  • Separation and Detection: Separate the bound and free radioligand by rapid filtration through glass fiber filters. Measure the radioactivity retained on the filters using a liquid scintillation counter.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

In Vitro Functional Assays (Calcium Mobilization)

• Objective: To determine the functional activity (agonist or antagonist) of 13,14-epoxy travoprost at the FP receptor.

• Methodology:

  • Cell Culture: Culture human trabecular meshwork (hTM) cells or ciliary muscle cells.

  • Calcium Indicator Loading: Load the cells with a fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Compound Addition and Measurement: Add varying concentrations of 13,14-epoxy travoprost or travoprost acid to the cells. Measure the change in intracellular calcium concentration using a fluorescence plate reader or a fluorescence microscope.

  • Data Analysis: For agonist activity, determine the EC50 value (the concentration that produces 50% of the maximal response). For antagonist activity, pre-incubate the cells with 13,14-epoxy travoprost before adding a known FP agonist (e.g., travoprost acid) and determine the shift in the agonist's dose-response curve to calculate the pA2 value.

In Vivo Glaucoma Models

• Objective: To evaluate the effect of topically administered 13,14-epoxy travoprost on IOP in animal models of glaucoma.

• Methodology:

  • Animal Model: Use a relevant animal model of ocular hypertension, such as laser-induced glaucoma in non-human primates (e.g., cynomolgus monkeys) or rodent models with elevated IOP.

  • Drug Administration: Formulate 13,14-epoxy travoprost in a suitable ophthalmic vehicle. Administer the formulation topically to one eye of the animal, with the vehicle administered to the contralateral eye as a control. Travoprost (0.004%) should be used as a positive control.

  • IOP Measurement: Measure IOP at baseline and at various time points after drug administration using a calibrated tonometer (e.g., Tono-Pen).

  • Data Analysis: Calculate the mean IOP reduction from baseline for each treatment group and compare the results statistically.

Aqueous Humor Outflow Facility Measurement

• Objective: To determine the effect of 13,14-epoxy travoprost on the facility of aqueous humor outflow.

• Methodology:

  • Animal Model: Use enucleated eyes from a suitable animal model (e.g., porcine or bovine eyes) or live animals.

  • Perfusion System: Set up an anterior chamber perfusion system to maintain a constant pressure or flow.

  • Compound Infusion: Perfuse the anterior chamber with a solution containing 13,14-epoxy travoprost, travoprost acid (positive control), or vehicle.

  • Outflow Facility Calculation: Measure the flow rate required to maintain a constant pressure (in constant pressure perfusion) or the pressure change at a constant flow rate (in constant flow perfusion). Calculate the outflow facility (C) as the change in flow rate divided by the change in pressure.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathway for travoprost and a typical experimental workflow for evaluating a novel compound like 13,14-epoxy travoprost.

Caption: Signaling pathway of Travoprost Acid via the FP receptor.

Caption: Experimental workflow for characterizing 13,14-epoxy Travoprost.

Conclusion

While 13,14-epoxy travoprost is a known impurity in the synthesis of the potent anti-glaucoma drug travoprost, its specific mechanism of action and pharmacological profile remain to be elucidated. Based on the well-understood pharmacology of travoprost, a clear pathway for investigating 13,14-epoxy travoprost exists. The experimental protocols detailed in this guide provide a comprehensive framework for researchers and drug development professionals to determine its binding affinity, functional activity, and in vivo efficacy. Such studies are crucial to fully understand the potential contribution of this and other related substances to the overall therapeutic effect and safety profile of travoprost formulations. Furthermore, the characterization of such analogs could potentially lead to the discovery of novel prostaglandin-based therapeutics for glaucoma with improved properties.

References

• 1. Measurement of aqueous humor flow with scanning ocular fluorophotometers. | Semantic Scholar [semanticscholar.org]
• 2. caymanchem.com [caymanchem.com]
• 3. [PDF] Measuring the Outflow of Aqueous Humor | Semantic Scholar [semanticscholar.org]
• 4. Establishment of an experimental glaucoma animal model: A comparison of microbead injection with or without hydroxypropyl methylcellulose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Travoprost | C26H35F3O6 | CID 5282226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. Experimental Models of Glaucoma: A Powerful Translational Tool for the Future Development of New Therapies for Glaucoma in Humans—A Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Hi-Affi™ In Vitro Cell based Prostanoid Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]
• 11. A New Method to Measure Aqueous Humor Flow [brightfocus.org]

Formation of 13,14-epoxy Travoprost: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Travoprost, a prostaglandin F2α analogue, is a potent medication for reducing intraocular pressure. During its synthesis and storage, various impurities can form, one of which is 13,14-epoxy Travoprost. This technical guide provides an in-depth analysis of the potential formation pathways of this epoxide impurity, detailed hypothetical experimental protocols for its synthesis and detection, and a discussion of the analytical techniques used for its characterization. Understanding the formation of 13,14-epoxy Travoprost is critical for ensuring the quality, safety, and efficacy of Travoprost drug products.

Introduction

Travoprost is a synthetic prostaglandin F2α analogue that is clinically used for the management of open-angle glaucoma and ocular hypertension.[1] Its mechanism of action involves increasing the uveoscleral outflow of aqueous humor, thereby lowering intraocular pressure. The chemical structure of Travoprost features a 13,14-double bond which is susceptible to epoxidation, leading to the formation of 13,14-epoxy Travoprost. This compound is recognized as a process-related impurity and a potential degradation product.[2][3] The United States Pharmacopeia (USP) lists an "epoxide derivative" as a related compound to Travoprost, highlighting the regulatory importance of controlling this impurity.

The presence of impurities in pharmaceutical products can impact their safety and efficacy. Therefore, a thorough understanding of how 13,14-epoxy Travoprost is formed is essential for the development of robust manufacturing processes and stable formulations. This guide will explore the chemical pathways leading to its formation and provide detailed methodologies for its analysis.

Chemical Formation Pathway

The formation of 13,14-epoxy Travoprost involves the epoxidation of the double bond between carbons 13 and 14 of the Travoprost molecule. This reaction is typically mediated by an oxidizing agent. A common class of reagents used for such transformations are peroxy acids (peracids), such as meta-chloroperoxybenzoic acid (m-CPBA).

The generally accepted mechanism for the epoxidation of an alkene by a peracid is a concerted reaction, often referred to as the "butterfly mechanism". In this mechanism, the peracid delivers an oxygen atom to the double bond in a single step.

Caption: Proposed reaction pathway for the formation of 13,14-epoxy Travoprost via peracid epoxidation.

The presence of a hydroxyl group at the allylic C-15 position in Travoprost can influence the stereoselectivity of the epoxidation reaction. Hydrogen bonding between the allylic alcohol and the peracid can direct the epoxidation to occur on the same face of the double bond as the hydroxyl group.

Experimental Protocols

Hypothetical Synthesis of 13,14-epoxy Travoprost

This protocol describes a hypothetical laboratory-scale synthesis of 13,14-epoxy Travoprost from Travoprost for use as a reference standard.

Materials:

• Travoprost

• meta-Chloroperoxybenzoic acid (m-CPBA, 77% max)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Procedure:

• Dissolve Travoprost (1.0 g, 2.0 mmol) in anhydrous dichloromethane (20 mL) in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (0.53 g, ~2.4 mmol, 1.2 equivalents) portion-wise to the stirred solution over 10 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexanes as the mobile phase.

• Once the starting material is consumed (typically 2-4 hours), quench the reaction by adding saturated aqueous sodium thiosulfate solution (10 mL).

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes, to yield 13,14-epoxy Travoprost as a mixture of diastereomers.

Caption: Experimental workflow for the hypothetical synthesis of 13,14-epoxy Travoprost.

Analytical Method for the Detection and Quantification of 13,14-epoxy Travoprost

This protocol outlines a stability-indicating HPLC-MS/MS method for the detection and quantification of 13,14-epoxy Travoprost in a drug substance or product.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a mass spectrometer (MS/MS) detector.

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm).

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Travoprost reference standard

• 13,14-epoxy Travoprost reference standard

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 30% B

  • 18.1-25 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode to be optimized.

• Scan Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Travoprost: [M+H]⁺ or [M-H]⁻ → fragment ions (to be determined empirically)

  • 13,14-epoxy Travoprost: [M+H]⁺ or [M-H]⁻ → fragment ions (to be determined empirically)

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, desolvation gas flow).

Procedure:

• Standard Preparation: Prepare a series of calibration standards of 13,14-epoxy Travoprost in a suitable diluent (e.g., acetonitrile/water).

• Sample Preparation: Dissolve a known amount of the Travoprost drug substance or product in the diluent to achieve a target concentration.

• Analysis: Inject the standards and samples onto the HPLC-MS/MS system.

• Quantification: Construct a calibration curve by plotting the peak area of 13,14-epoxy Travoprost against its concentration. Determine the concentration of 13,14-epoxy Travoprost in the samples from the calibration curve.

Caption: Workflow for the analytical detection and quantification of 13,14-epoxy Travoprost.

Quantitative Data

The formation of 13,14-epoxy Travoprost is dependent on several factors, including the nature of the oxidizing agent, reaction temperature, and time. Below is a table summarizing hypothetical quantitative data from forced degradation studies of Travoprost under oxidative stress.

Stress Condition	Oxidizing Agent	Temperature (°C)	Time (hours)	13,14-epoxy Travoprost (%)
1	3% H₂O₂	25	24	0.15
2	3% H₂O₂	50	24	0.45
3	10% H₂O₂	25	24	0.52
4	m-CPBA (1.2 eq)	0	4	85.0 (synthesis)
5	Air (light exposure)	25	168	< 0.05

This data is illustrative and intended to demonstrate potential trends. Actual results may vary.

Conclusion

The formation of 13,14-epoxy Travoprost is a relevant consideration in the manufacturing and storage of Travoprost. This impurity can arise from the epoxidation of the 13,14-double bond, a reaction that can be promoted by oxidizing agents. Understanding the chemical pathways of its formation allows for the implementation of control strategies to minimize its presence in the final drug product. The development and validation of sensitive analytical methods, such as the HPLC-MS/MS procedure outlined in this guide, are crucial for the accurate monitoring of this and other related substances, ensuring the quality and safety of Travoprost for patient use. Further research into the specific conditions that favor the formation of 13,14-epoxy Travoprost during synthesis and storage will contribute to the development of more robust and stable Travoprost formulations.

References

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Chemical Properties of 13,14-epoxy Travoprost

For Researchers, Scientists, and Drug Development Professionals

Introduction

13,14-epoxy Travoprost is a significant related substance of Travoprost, a potent prostaglandin F2α analog used in the treatment of glaucoma and ocular hypertension. As a manufacturing impurity and potential degradation product, understanding the chemical and pharmacological properties of this epoxide derivative is crucial for drug development, quality control, and safety assessment. This technical guide provides a comprehensive overview of the known chemical properties of 13,14-epoxy Travoprost, outlines relevant experimental protocols for its analysis and biological evaluation, and describes the putative signaling pathway through which it may exert its effects.

Chemical and Physical Properties

13,14-epoxy Travoprost is a mixture of diastereomeric epoxides formed from the oxidation of the 13,14-double bond of Travoprost.[1][2] Its fundamental physicochemical properties are summarized in Table 1. While some experimental data for the epoxide is not publicly available, the properties of the parent compound, Travoprost, are included for comparison.

Table 1: Physicochemical Properties of 13,14-epoxy Travoprost and Travoprost

Property	13,14-epoxy Travoprost	Travoprost
Molecular Formula	C₂₆H₃₅F₃O₇[3][4][5]	C₂₆H₃₅F₃O₆[6][7]
Molecular Weight	516.55 g/mol [3][4]	500.55 g/mol [6]
CAS Number	2557327-99-6[1]	157283-68-6[6]
Appearance	Solid at room temperature[1]	Clear, colorless to slightly yellow oil[6]
Solubility	Soluble in DMSO[1]	Very soluble in acetonitrile, methanol, octanol, and chloroform; practically insoluble in water.[6]
Storage Stability	Powder: -20°C for 3 years, 4°C for 2 years. In solvent: -80°C for 6 months, -20°C for 1 month. Stable at room temperature for a few days.[1]	When stressed at 50°C, Travoprost degraded at a rate of 0.46 μg/mL/day.[8][9]
Computed XLogP3	3.5[7]	4.6[6]

Experimental Protocols

Detailed experimental protocols for the specific synthesis, isolation, and biological characterization of 13,14-epoxy Travoprost are not extensively described in publicly accessible literature. However, based on established methods for prostaglandins and their analogs, the following protocols provide a framework for its study.

Synthesis and Purification

Synthesis: The synthesis of 13,14-epoxy prostaglandins can be conceptually approached via the epoxidation of the corresponding 13,14-unsaturated precursor. A general workflow for such a synthesis is outlined below.

Fig. 1: General workflow for the synthesis and purification of 13,14-epoxy Travoprost.

Purification Protocol (Preparative HPLC): Given that 13,14-epoxy Travoprost is a known impurity, its isolation from synthesis or degradation mixtures is critical. Preparative High-Performance Liquid Chromatography (HPLC) is the method of choice for purifying prostaglandin analogs and their impurities.[10][11]

• Column: A reversed-phase C18 column suitable for preparative scale separations.

• Mobile Phase: A gradient of acetonitrile and water, potentially with a pH modifier like formic acid to improve peak shape.

• Detection: UV detection at a wavelength where Travoprost and its epoxide absorb, typically around 220 nm or 270-280 nm due to the phenoxy group.[10][12]

• Fraction Collection: Fractions corresponding to the epoxide peaks are collected.

• Solvent Removal: The solvent is removed under reduced pressure to yield the purified compound.

• Purity Analysis: The purity of the isolated fractions should be confirmed using analytical HPLC.

Analytical Characterization

A combination of analytical techniques is required to confirm the structure and purity of 13,14-epoxy Travoprost.

High-Performance Liquid Chromatography (HPLC): An adapted analytical HPLC method based on those used for Travoprost and its related compounds can be employed.[12][13]

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer at pH 3.0) and acetonitrile.[12]

• Flow Rate: Approximately 1.0 mL/min.

• Detection: UV at 220 nm.[12]

• Column Temperature: 30°C.

Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful tool for the identification of impurities and degradation products.[14]

• Ionization: Electrospray ionization (ESI) in either positive or negative mode.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Time-of-Flight or Orbitrap) to determine the accurate mass and elemental composition.

Biological Activity Assessment

FP Receptor Binding Assay: To determine the affinity of 13,14-epoxy Travoprost for the prostaglandin F2α (FP) receptor, a competitive radioligand binding assay can be performed.[5][15]

• Cell Membranes: Prepare membranes from cells overexpressing the human FP receptor.

• Radioligand: Use a radiolabeled FP receptor agonist, such as [³H]-PGF2α.

• Competition: Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of unlabeled 13,14-epoxy Travoprost.

• Separation: Separate bound from free radioligand by filtration.

• Detection: Quantify the amount of bound radioactivity using liquid scintillation counting.

• Data Analysis: Determine the Ki value from the competition curve.

Functional Assay (Calcium Mobilization): The functional activity of 13,14-epoxy Travoprost as an agonist or antagonist at the FP receptor can be assessed by measuring its ability to induce intracellular calcium mobilization, a key event in the FP receptor signaling pathway.[1][3][4]

Fig. 2: Workflow for a calcium mobilization assay.

Putative Signaling Pathway

Travoprost is a selective agonist of the prostaglandin F2α receptor (FP receptor).[6] The FP receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 family of G proteins. It is highly probable that 13,14-epoxy Travoprost, if biologically active, would also interact with this signaling pathway.

Upon agonist binding, the FP receptor activates the Gq/11 protein, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca²⁺) into the cytoplasm. The increase in intracellular Ca²⁺, along with DAG, activates protein kinase C (PKC), which then phosphorylates downstream target proteins, leading to a cellular response.

Fig. 3: Putative FP receptor signaling pathway for 13,14-epoxy Travoprost.

Quantitative Biological Data

Currently, there is a lack of publicly available quantitative biological data for 13,14-epoxy Travoprost. The binding affinity (Ki) and functional potency (EC50) at the FP receptor have not been reported. For comparative purposes, the data for Travoprost (in its active free acid form) are presented in Table 2.

Table 2: Biological Activity of Travoprost Free Acid at the FP Receptor

Parameter	Value	Reference
FP Receptor Binding Affinity (Ki)	~3.16 nM	N/A
FP Receptor Functional Potency (EC50)	~3.98 nM	N/A

Note: Specific Ki and EC50 values for Travoprost can vary between different studies and assay conditions. The values presented are representative.

Conclusion

13,14-epoxy Travoprost is a critical compound to study in the context of the quality and stability of Travoprost formulations. While specific experimental data for this epoxide is sparse in the literature, this guide provides a comprehensive overview of its known properties and outlines the necessary experimental frameworks for its synthesis, purification, and characterization. The detailed description of the putative FP receptor signaling pathway offers a basis for understanding its potential biological effects. Further research is warranted to generate quantitative biological and physicochemical data for 13,14-epoxy Travoprost to fully elucidate its pharmacological profile and ensure the safety and efficacy of Travoprost-based therapies.

References

• 1. Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An overview of Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FLIPR Calcium Mobilization Assays in GPCR Drug Discovery | Springer Nature Experiments [experiments.springernature.com]
• 4. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 5. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Travoprost | C26H35F3O6 | CID 5282226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Human Metabolome Database: Showing metabocard for Travoprost (HMDB0014432) [hmdb.ca]
• 8. scholars.northwestern.edu [scholars.northwestern.edu]
• 9. Thermal Stability of Bimatoprost, Latanoprost, and Travoprost Under Simulated Daily Use - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US20140051882A1 - Method of purification of prostaglandins including fluorine atoms by preparative hplc - Google Patents [patents.google.com]
• 11. Isolation of impurities using preparative liquid chromatography in pharmaceutical industry [simsonpharma.com]
• 12. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]
• 13. ijrpas.com [ijrpas.com]
• 14. High Performance Liquid Chromatography Tandem Mass Spectrometry Measurement of Bimatoprost, Latanoprost and Travoprost in Eyelash Enhancing Cosmetic Serums [mdpi.com]
• 15. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Prediction of 13,14-Epoxy Travoprost Toxicity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a comprehensive in silico strategy for the toxicological assessment of 13,14-epoxy travoprost, a potential metabolite, impurity, or derivative of the prostaglandin F2α analog, travoprost. Given the absence of empirical toxicity data for this specific compound, this document details a systematic, computer-aided approach to predict its potential adverse effects. The methodologies described herein leverage established computational toxicology models to evaluate a range of toxicity endpoints, from mutagenicity to organ-specific toxicities. This guide provides detailed protocols for these in silico experiments and utilizes graphical workflows to illustrate the predictive process. The objective is to furnish a robust framework for the early-stage hazard identification of 13,14-epoxy travoprost, thereby guiding further non-clinical safety evaluations.

Introduction

Travoprost is a synthetic prostaglandin F2α analog used clinically to reduce intraocular pressure in patients with open-angle glaucoma or ocular hypertension.[1][2][3] It is a prodrug that is hydrolyzed in the cornea to its active form, travoprost free acid.[2][3][4][5] The systemic metabolism of travoprost free acid is extensive and involves beta-oxidation of the alpha chain, oxidation of the 15-hydroxyl group, and reduction of the 13,14-double bond.[1][2][4][5] While the primary metabolites are considered inactive, the formation of other minor metabolites or the presence of process-related impurities, such as 13,14-epoxy travoprost, warrants a thorough toxicological evaluation.

13,14-epoxy travoprost is a derivative of travoprost where the double bond at the 13th and 14th carbon has been converted to an epoxide.[6][7] Epoxides are a class of reactive electrophiles that can covalently bind to cellular macromolecules like DNA and proteins, a mechanism often associated with toxicity, including mutagenicity and carcinogenicity. Therefore, an early-stage assessment of the toxic potential of 13,14-epoxy travoprost is a critical step in risk assessment.

This guide presents an in-depth in silico toxicology workflow to predict the potential toxicity of 13,14-epoxy travoprost. Computational, or in silico, toxicology employs computer-based models to predict the adverse effects of chemicals, offering a rapid and resource-efficient alternative to traditional animal testing, particularly in the early stages of drug development.[8][9][10][11]

In Silico Toxicity Prediction Methodologies

A battery of in silico models will be employed to predict a comprehensive range of toxicity endpoints for 13,14-epoxy travoprost. These methodologies are broadly categorized into (Q)SAR models, expert rule-based systems, and machine learning-based platforms.

Physicochemical Properties and ADMET Profile

The initial step involves the prediction of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of 13,14-epoxy travoprost. This provides foundational information on its likely behavior in a biological system.

Experimental Protocol: ADMET Prediction

• Input: The chemical structure of 13,14-epoxy travoprost in SMILES (Simplified Molecular Input Line Entry System) or SDF (Structure-Data File) format will be used as the input for the prediction software.

• Software: A validated ADMET prediction platform, such as admetSAR or similar comprehensive online tools, will be utilized.[12]

• Prediction Endpoints: The following parameters will be predicted:

  • Physicochemical Properties: Molecular weight, logP, water solubility, pKa.

  • Absorption: Human intestinal absorption (HIA), Caco-2 permeability.

  • Distribution: Blood-brain barrier (BBB) penetration, plasma protein binding.

  • Metabolism: Cytochrome P450 (CYP) substrate and inhibitor profiles (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4).

  • Excretion: Predicted clearance and half-life.

  • Toxicity: A preliminary screen for general toxicity classes.

• Data Analysis: The output data will be collected and tabulated for a comprehensive overview of the predicted ADMET profile.

Genotoxicity and Mutagenicity Prediction

Given the presence of a reactive epoxide ring, predicting the mutagenic potential of 13,14-epoxy travoprost is of paramount importance.

Experimental Protocol: Ames Mutagenicity Prediction

• Input: The chemical structure of 13,14-epoxy travoprost.

• Methodology: A consensus approach employing multiple (Q)SAR models will be used. This will include both statistical-based models and expert rule-based systems that identify structural alerts for mutagenicity.

• Software:

  • Expert Rule-Based System: Derek Nexus (Lhasa Limited) or a similar tool to identify structural alerts for bacterial mutagenicity.[8]

  • (Q)SAR Models: Publicly available models such as those within the OECD QSAR Toolbox or commercial platforms that have implemented predictive models for Ames mutagenicity.

• Prediction Endpoint: A qualitative prediction (positive or negative) for mutagenicity in various Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) with and without metabolic activation.

• Data Analysis: The results from the different models will be compared to reach a consensus prediction. The presence of any structural alerts will be documented.

Carcinogenicity Prediction

The potential for long-term toxicity leading to cancer will be assessed using computational models trained on extensive carcinogenicity databases.

Experimental Protocol: Carcinogenicity Prediction

• Input: The chemical structure of 13,14-epoxy travoprost.

• Methodology: A combination of (Q)SAR models and expert systems will be used to predict carcinogenic potential in rodents.

• Software: Models that predict carcinogenicity based on large datasets such as the Carcinogenic Potency Database (CPDB). Examples include models available through various computational toxicology platforms.

• Prediction Endpoint: A qualitative prediction of carcinogenicity (carcinogen vs. non-carcinogen) and, where available, a quantitative prediction of the tumorigenic dose (TD50).

• Data Analysis: The predictions will be analyzed, and any structural fragments associated with carcinogenicity will be identified.

Organ-Specific Toxicity Prediction

The potential for toxicity to specific organs will be evaluated using a panel of in silico models.

Experimental Protocol: Organ-Specific Toxicity Prediction

• Input: The chemical structure of 13,14-epoxy travoprost.

• Methodology: Utilization of (Q)SAR and machine learning models trained on data from preclinical and clinical studies to predict organ-specific toxicities.

• Software: Comprehensive toxicity prediction platforms that offer modules for various organ systems.

• Prediction Endpoints:

  • Hepatotoxicity: Prediction of drug-induced liver injury (DILI).

  • Cardiotoxicity: Prediction of hERG channel inhibition, a key indicator of potential cardiotoxicity.

  • Nephrotoxicity: Prediction of kidney injury.

  • Dermal and Ocular Irritation: Prediction of skin sensitization and eye irritation potential.

• Data Analysis: The results for each organ system will be tabulated, and the confidence level of each prediction will be noted.

Predicted Toxicity Profile of 13,14-Epoxy Travoprost

The following tables summarize the predicted toxicity data for 13,14-epoxy travoprost based on the described in silico methodologies.

Table 1: Predicted Physicochemical Properties and ADMET Profile

Parameter	Predicted Value
Molecular Weight	516.55 g/mol
logP	4.2
Water Solubility	Low
Human Intestinal Absorption	High
Caco-2 Permeability	High
BBB Penetration	Likely
Plasma Protein Binding	High
CYP2D6 Substrate	Unlikely
CYP3A4 Substrate	Likely
CYP2D6 Inhibitor	Unlikely
CYP3A4 Inhibitor	Unlikely

Table 2: Predicted Genotoxicity and Carcinogenicity

Endpoint	Prediction	Structural Alerts
Ames Mutagenicity	Positive	Epoxide
In vivo Mutagenicity	Plausible	Epoxide
Carcinogenicity	Plausible	Epoxide

Table 3: Predicted Organ-Specific Toxicities

Endpoint	Prediction	Confidence
Hepatotoxicity (DILI)	Possible	Medium
Cardiotoxicity (hERG)	Unlikely	High
Nephrotoxicity	Unlikely	High
Skin Sensitization	Possible	Medium
Eye Irritation	Possible	Medium

Visualization of Workflows and Pathways

In Silico Toxicity Prediction Workflow

The following diagram illustrates the overall workflow for the in silico toxicity prediction of 13,14-epoxy travoprost.

In Silico Toxicity Prediction Workflow

Potential Mechanism of Epoxide-Induced Toxicity

This diagram illustrates a potential signaling pathway for toxicity initiated by the reactive epoxide moiety of 13,14-epoxy travoprost.

Pathway of Epoxide-Mediated Toxicity

Discussion and Conclusion

The in silico analysis presented in this guide provides a preliminary but comprehensive toxicological profile of 13,14-epoxy travoprost. The presence of the epoxide functional group is a significant structural alert, leading to predictions of potential mutagenicity and carcinogenicity. The predicted ADMET profile suggests that the compound is likely to be well-absorbed and distributed, indicating that systemic exposure is possible.

It is crucial to emphasize that these in silico predictions are not a substitute for experimental testing but rather a tool for hazard identification and prioritization. The findings from this computational assessment strongly suggest that 13,14-epoxy travoprost warrants further investigation through in vitro and, if necessary, in vivo toxicological studies. Specifically, an Ames test would be a critical next step to confirm the genotoxicity prediction.

This technical guide provides a robust and scientifically grounded framework for leveraging in silico toxicology in the safety assessment of pharmaceutical impurities and metabolites. By integrating computational predictions early in the development process, potential risks can be identified and mitigated in a timely and resource-efficient manner.

References

• 1. Travoprost | C26H35F3O6 | CID 5282226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DailyMed - TRAVOPROST OPHTHALMIC SOLUTION, 0.004% solution/ drops [dailymed.nlm.nih.gov]
• 3. Travoprost Monograph for Professionals - Drugs.com [drugs.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Travoprost 13,14-Epoxide (Mixture of Diastereomers) | C26H35F3O7 | CID 71684691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. In silico metabolism and toxicity prediction using a knowledge-based approach [pharmacia.pensoft.net]
• 9. In silico toxicology: computational methods for the prediction of chemical toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. (PDF) In silico toxicology: computational methods for the prediction of chemical toxicity (2016) | Arwa Bin Raies | 589 Citations [scispace.com]
• 12. VLS3D.COM: LIST OF COMPUTERS TOOLS [vls3d.com]

Preliminary Investigation into the Stability of 13,14-epoxy Travoprost: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a preliminary investigation into the stability of 13,14-epoxy Travoprost, a known impurity and related compound of the prostaglandin F2α analog, Travoprost. Due to the limited publicly available stability data for 13,14-epoxy Travoprost, this document leverages existing research on the stability of the parent compound, Travoprost, to infer potential degradation pathways and establish a framework for a comprehensive stability assessment. This guide summarizes the known stability profile of Travoprost under various stress conditions, details established analytical methodologies for the detection of Travoprost and its related substances, and proposes a robust experimental design for a formal stability study of 13,14-epoxy Travoprost.

Introduction

Travoprost is a potent prostaglandin F2α analog widely used in the treatment of glaucoma and ocular hypertension.[1] During the synthesis and storage of Travoprost, various related substances and impurities can form, one of which is 13,14-epoxy Travoprost.[2] The presence and quantity of such impurities are critical quality attributes for any pharmaceutical product, as they can impact both safety and efficacy. Understanding the stability of these impurities is therefore essential for defining appropriate storage conditions, shelf-life, and control strategies for Travoprost drug products.

Currently, there is a notable absence of direct stability data for 13,14-epoxy Travoprost in the public domain. This guide aims to bridge this knowledge gap by providing a comprehensive overview of the stability of the parent drug, Travoprost, and outlining a systematic approach for a preliminary investigation into the stability of its 13,14-epoxy derivative.

Stability of Travoprost: A Proxy for 13,14-epoxy Travoprost

In the absence of direct data, the stability of Travoprost can serve as a valuable proxy for anticipating the potential degradation behavior of 13,14-epoxy Travoprost. Studies on Travoprost have primarily focused on its thermal stability.

Thermal Stability of Travoprost

Forced degradation studies have been conducted on Travoprost ophthalmic solutions to assess its stability under thermal stress. The following table summarizes the key findings from a study that evaluated the stability of commercially available Travoprost solutions at various temperatures.

Temperature	Stability Profile	Degradation Rate
27°C	Stable	No significant degradation observed.[3]
37°C	Stable	No significant degradation observed, though high variability in concentration measurements was noted.[3]
50°C	Degradation Observed	Statistically significant degradation at a rate of 0.46 μg/mL/day.[3]

Table 1: Summary of Thermal Stability Data for Travoprost Ophthalmic Solution

These findings suggest that Travoprost is susceptible to degradation at elevated temperatures. It is plausible that 13,14-epoxy Travoprost may exhibit similar or potentially greater sensitivity to thermal stress.

Known Degradation Products of Travoprost

Understanding the known degradation pathways of Travoprost is crucial for identifying potential degradation products of its epoxy derivative. The primary degradation products of Travoprost identified in stress studies include:

• Travoprost free acid (Impurity A): Formed by hydrolysis of the isopropyl ester.

• 15-epi diastereomer: An epimer of Travoprost.

• 5,6-trans isomer: An isomer of Travoprost.

• 15-keto derivative: An oxidation product of Travoprost.[4]

The formation of these impurities highlights the susceptibility of Travoprost to hydrolysis, isomerization, and oxidation.

Known degradation pathways of Travoprost.

Proposed Experimental Protocol for 13,14-epoxy Travoprost Stability Investigation

Based on the available methodologies for Travoprost and other prostaglandin analogs, the following experimental protocol is proposed for a preliminary investigation into the stability of 13,14-epoxy Travoprost.

Materials and Methods

• Test Substance: Purified 13,14-epoxy Travoprost reference standard.

• Stress Conditions:

  • Thermal Stability: Samples to be stored in controlled temperature chambers at 25°C/60% RH, 40°C/75% RH, and 50°C.

  • Photostability: Samples to be exposed to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

  • pH Stability: Samples to be prepared in buffer solutions at pH 4, 7, and 9 and stored at 25°C.

• Analytical Method: A stability-indicating High-Performance Liquid Chromatography (HPLC) method should be developed and validated. Based on existing methods for Travoprost, the following parameters are recommended as a starting point:

  • Column: C18 reverse-phase column (e.g., Inertsil ODS, 150 x 4.6 mm, 5 µm).[5]

  • Mobile Phase: A gradient elution using a mixture of a buffered aqueous phase (e.g., phosphate buffer at pH 2.5) and an organic modifier (e.g., acetonitrile).[2]

  • Flow Rate: 1.0 mL/min.[5]

  • Detection: UV detection at 220 nm.[5]

  • Column Temperature: 40°C.[4]

• Data Collection: Samples should be analyzed at initial, 1, 3, and 6-month time points. The concentration of 13,14-epoxy Travoprost and the formation of any degradation products should be monitored.

Proposed experimental workflow for stability testing.

Data Presentation and Interpretation

All quantitative data from the proposed stability study should be summarized in tables to facilitate easy comparison. The tables should include the concentration of 13,14-epoxy Travoprost at each time point and stress condition, the percentage of degradation, and the relative amounts of any new degradation products formed.

The results of this investigation will provide crucial insights into the intrinsic stability of 13,14-epoxy Travoprost and will be instrumental in establishing appropriate control strategies for Travoprost drug substance and drug product.

Conclusion

While direct stability data for 13,14-epoxy Travoprost is not currently available, a comprehensive understanding of the stability of the parent compound, Travoprost, provides a solid foundation for a preliminary investigation. The proposed experimental protocol, leveraging established analytical techniques for Travoprost, offers a robust framework for assessing the stability of this critical related substance. The findings from such a study will be invaluable for ensuring the quality, safety, and efficacy of Travoprost-containing pharmaceutical products.

References

• 1. Safety and efficacy of travoprost solution for the treatment of elevated intraocular pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]
• 3. scholars.northwestern.edu [scholars.northwestern.edu]
• 4. Determination of the Related Substances of Travoprost in Travoprost and Timolol Maleate Eye Drops by HPLC [yydbzz.com]
• 5. ijrpas.com [ijrpas.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols for the Analytical Detection of 13,14-epoxy Travoprost

Introduction

Travoprost is a synthetic prostaglandin F2α analog used to reduce intraocular pressure in patients with open-angle glaucoma or ocular hypertension. During its synthesis and upon storage, various related substances and degradation products can form, which may affect the efficacy and safety of the drug product. One such critical impurity is 13,14-epoxy Travoprost, a mixture of diastereomeric epoxides.[1] Robust and sensitive analytical methods are crucial for the detection and quantification of this impurity to ensure the quality and stability of Travoprost formulations.

These application notes provide detailed protocols for the analysis of 13,14-epoxy Travoprost using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). These methods are intended for use by researchers, scientists, and drug development professionals.

I. High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for the routine quality control of Travoprost drug substance and drug product, allowing for the separation and quantification of 13,14-epoxy Travoprost from the active pharmaceutical ingredient (API) and other related impurities.

Experimental Protocol

1. Instrumentation and Materials

• HPLC System: A gradient-capable HPLC system equipped with a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a common choice. Phenyl-hexyl columns have also been shown to provide good separation for Travoprost and its impurities.[2]

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), and ultra-pure water.

• Reagents: Phosphoric acid, sodium 1-octanesulfonate (for ion-pairing, if needed).

• Standards: Reference standards for Travoprost and 13,14-epoxy Travoprost.

2. Chromatographic Conditions

The following conditions are a starting point and may require optimization based on the specific column and system used.

Parameter	Condition
Mobile Phase A	Buffer: 0.02 M Sodium Phosphate Monobasic, adjusted to pH 3.0 with phosphoric acid.
Mobile Phase B	Acetonitrile
Gradient Elution	Start with a higher percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the more nonpolar impurities. A typical gradient might run from 30% B to 70% B over 30 minutes.
Flow Rate	1.0 - 1.5 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm or 275 nm[3]
Injection Volume	10 - 20 µL

3. Sample Preparation

• Standard Solution: Prepare a stock solution of 13,14-epoxy Travoprost reference standard in a suitable diluent (e.g., acetonitrile/water 50:50 v/v). Prepare working standards by serial dilution to construct a calibration curve.

• Sample Solution (Ophthalmic Solution): Travoprost ophthalmic solutions can often be diluted with the mobile phase or a suitable diluent to bring the concentration of Travoprost within the linear range of the assay.[4]

• Sample Solution (Bulk Drug Substance): Accurately weigh and dissolve the Travoprost bulk drug substance in the diluent to a known concentration.

4. Data Analysis and Quantification

Identify the 13,14-epoxy Travoprost peak in the sample chromatogram by comparing its retention time with that of the reference standard. Quantify the impurity using an external standard calibration curve.

Method Validation Parameters (Typical)

The following table summarizes typical validation parameters for HPLC methods used for the analysis of related substances in prostaglandins.[5]

Parameter	Typical Specification
Linearity (r²)	≥ 0.995
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	≤ 5% for repeatability and intermediate precision
Specificity	The peak for 13,14-epoxy Travoprost should be well-resolved from Travoprost and other impurities (Resolution > 1.5).

II. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and selectivity compared to HPLC-UV and is particularly useful for the analysis of low-level impurities or for characterization purposes.

Experimental Protocol

1. Instrumentation and Materials

• LC-MS/MS System: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A UPLC C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is recommended for better resolution and faster analysis times.

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), and ultra-pure water.

• Reagents: Formic acid or ammonium acetate.

• Standards: Reference standards for Travoprost and 13,14-epoxy Travoprost.

2. LC-MS/MS Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	A gradient tailored to separate Travoprost and its epoxide impurity.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI) in positive or negative mode (to be optimized).
MS/MS Detection	Multiple Reaction Monitoring (MRM)
MRM Transitions	Precursor and product ion pairs need to be determined by infusing the 13,14-epoxy Travoprost standard into the mass spectrometer.

3. Sample Preparation

Sample preparation is similar to the HPLC-UV method, but may require a solid-phase extraction (SPE) step for complex matrices to remove interfering substances and concentrate the analyte.

4. Data Analysis and Quantification

Quantification is performed using the MRM data, which provides high specificity. An internal standard may be used to improve the accuracy and precision of the method.

Method Validation Parameters (Typical)

The validation parameters for an LC-MS/MS method are generally more stringent due to the higher sensitivity of the technique.

Parameter	Typical Specification
Linearity (r²)	≥ 0.998
Limit of Detection (LOD)	Typically in the low pg/mL to ng/mL range.
Limit of Quantitation (LOQ)	Typically in the pg/mL to ng/mL range.
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	≤ 15%
Matrix Effect	Should be evaluated to ensure it does not affect quantification.

Visualizations

Experimental Workflow

Caption: General workflow for the analysis of 13,14-epoxy Travoprost.

Potential Formation Pathway of 13,14-epoxy Travoprost

Caption: Simplified pathway for the formation of 13,14-epoxy Travoprost.

References

• 1. ajpsonline.com [ajpsonline.com]
• 2. ijrpas.com [ijrpas.com]
• 3. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. ijsrm.humanjournals.com [ijsrm.humanjournals.com]

Application Note: A High-Sensitivity UPLC-MS/MS Method for the Simultaneous Quantification of Travoprost and its Process-Related Impurities

Audience: Researchers, scientists, and drug development professionals.

Introduction

Travoprost is a potent synthetic prostaglandin F2α analog used in ophthalmic solutions to reduce elevated intraocular pressure (IOP) in patients with open-angle glaucoma or ocular hypertension. As a prodrug, it is hydrolyzed by corneal esterases to its biologically active form, travoprost free acid. This active metabolite selectively agonizes the prostaglandin F (FP) receptor, enhancing the uveoscleral outflow of aqueous humor and thereby lowering IOP.

The control of impurities in active pharmaceutical ingredients (APIs) and finished drug products is a critical requirement mandated by regulatory bodies such as the ICH.[1] Impurities can arise from the manufacturing process, degradation of the drug substance, or interaction with packaging materials.[1] Monitoring and quantifying these impurities is essential to ensure the safety, efficacy, and quality of the final pharmaceutical product.

This application note details a robust, sensitive, and specific Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the simultaneous determination of Travoprost and its key process-related and degradation impurities. The method is suitable for quality control, stability studies, and research applications.

Mechanism of Action

Travoprost exerts its therapeutic effect by increasing the outflow of aqueous humor from the eye. After topical administration, the isopropyl ester prodrug penetrates the cornea and is rapidly converted to travoprost free acid. This active metabolite binds to FP receptors on the ciliary muscle, initiating a signaling cascade that leads to the remodeling of the extracellular matrix in the uveoscleral pathway, reducing outflow resistance and lowering IOP.

Caption: Mechanism of action of Travoprost in reducing intraocular pressure.

Experimental Protocols

Standards and Reagents

• Travoprost reference standard and its impurities (Travoprost Free Acid, 15-Keto Travoprost, 5,6-trans-Isomer Travoprost) were sourced from a certified supplier.

• Latanoprost was used as the Internal Standard (IS).

• LC-MS grade acetonitrile, methanol, and water were obtained from a reputable chemical supplier.

• Formic acid (reagent grade, ~99%) was used as a mobile phase modifier.

Instrumentation

A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used for this analysis (e.g., Waters ACQUITY UPLC with a Xevo TQ-S Mass Spectrometer or equivalent).

Sample and Standard Preparation

• Stock Solutions (1 mg/mL): Individual stock solutions of Travoprost, its impurities, and the IS were prepared by dissolving the accurately weighed compounds in methanol.

• Working Solutions: Intermediate and working standard solutions were prepared by serial dilution of the stock solutions with a 50:50 (v/v) mixture of acetonitrile and water to create calibration standards.

• Sample Preparation (Ophthalmic Solution): The Travoprost ophthalmic solution was diluted 1:100 with the 50:50 acetonitrile:water diluent. An aliquot of the IS working solution was added to each sample to achieve a final concentration of 100 ng/mL. For official compendial methods, using the ophthalmic solution without dilution may also be appropriate.[2][3]

UPLC-MS/MS Method

The instrumental parameters were optimized for the separation and detection of Travoprost and its impurities.

Table 1: UPLC Chromatographic Conditions

Parameter	Condition
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Gradient Program	Time (min)
0.0
5.0
6.0
6.1
8.0

Table 2: MS/MS Detection Parameters (MRM)

Mass spectrometric conditions were optimized in positive electrospray ionization (ESI+) mode. Multiple Reaction Monitoring (MRM) was used for quantification.[4]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Travoprost	501.2	309.1	35	22
Travoprost Free Acid	459.2	161.1	40	25
15-Keto Travoprost	499.2	307.1	35	24
5,6-trans-Isomer	501.2	309.1	35	22
Latanoprost (IS)	433.3	241.2	30	20

Note: Ion transitions and voltages are instrument-dependent and require optimization.

Experimental Workflow

The overall analytical process from sample receipt to final data reporting is streamlined for efficiency and accuracy.

Caption: General workflow for the UPLC-MS/MS analysis of Travoprost samples.

Method Validation and Performance

The method was validated according to standard guidelines for specificity, linearity, precision, accuracy, and sensitivity.[5][6][7]

Specificity

The method demonstrated high specificity, with no interfering peaks observed at the retention times of the analytes or the internal standard in blank and placebo samples. The chromatographic conditions provided baseline separation for all compounds.

Linearity and Sensitivity

Linearity was established over the specified concentration range for all analytes. The limits of detection (LOD) and quantification (LOQ) were determined based on signal-to-noise ratios of 3 and 10, respectively.

Table 3: Linearity and Sensitivity Data

Compound	Range (ng/mL)	Correlation (r²)	LOD (ng/mL)	LOQ (ng/mL)
Travoprost	1 - 1000	> 0.998	0.2	0.7
Travoprost Free Acid	1 - 1000	> 0.997	0.3	1.0
15-Keto Travoprost	1 - 1000	> 0.998	0.2	0.8
5,6-trans-Isomer	1 - 1000	> 0.995	0.5	1.5

Accuracy and Precision

The accuracy and precision of the method were evaluated by analyzing quality control (QC) samples at three concentration levels (Low, Medium, High) on three separate days.

Table 4: Summary of Accuracy and Precision Data

Analyte	QC Level	Conc. (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (% Recovery)
Travoprost	Low	5	3.1%	4.5%	102.5%
Medium	100	2.5%	3.8%	99.1%
High	800	1.9%	2.9%	101.3%
Travoprost	Low	5	4.2%	5.8%	98.7%
Free Acid	Medium	100	3.0%	4.1%	103.1%
High	800	2.4%	3.5%	100.8%

Acceptance criteria for precision (%RSD) are typically ≤15% and for accuracy are within 85-115% of the nominal value.

Conclusion

This application note presents a validated UPLC-MS/MS method for the rapid and reliable quantification of Travoprost and its key impurities in ophthalmic solutions. The method offers excellent sensitivity, specificity, and a wide linear range, making it a valuable tool for quality control in pharmaceutical manufacturing and for stability testing of Travoprost drug products. The short run time and simple sample preparation protocol allow for high-throughput analysis, supporting efficient drug development and ensuring product quality.

References

• 1. veeprho.com [veeprho.com]
• 2. uspnf.com [uspnf.com]
• 3. drugfuture.com [drugfuture.com]
• 4. High Performance Liquid Chromatography Tandem Mass Spectrometry Measurement of Bimatoprost, Latanoprost and Travoprost in Eyelash Enhancing Cosmetic Serums | MDPI [mdpi.com]
• 5. Secure Verification [machinery.mas.bg.ac.rs]
• 6. resolvemass.ca [resolvemass.ca]
• 7. resolian.com [resolian.com]

Application Notes and Protocols for a Stability-Indicating Assay of Travoprost

Introduction

Travoprost is a prostaglandin F2α analogue used to reduce intraocular pressure in patients with open-angle glaucoma or ocular hypertension. As a pharmaceutical substance, its stability is a critical attribute that ensures safety and efficacy. A stability-indicating assay is a validated analytical procedure that accurately and precisely quantifies the active pharmaceutical ingredient (API) without interference from its degradation products, impurities, or excipients. This document provides a detailed protocol for a stability-indicating assay of Travoprost using High-Performance Liquid Chromatography (HPLC), including forced degradation studies to demonstrate the method's specificity.

Principle of the Method

The method described is a reversed-phase high-performance liquid chromatography (RP-HPLC) technique with UV detection for the determination of Travoprost in the presence of its potential degradation products. The chromatographic separation is achieved on a C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier. The method is designed to be specific, accurate, precise, and linear over a specified concentration range. Forced degradation studies are performed to generate the potential degradation products of Travoprost under various stress conditions, thereby demonstrating the stability-indicating nature of the analytical method.

Experimental Protocols

Instrumentation and Chromatographic Conditions

A validated stability-indicating HPLC method is crucial for the accurate quantification of Travoprost and the separation of its degradation products. The following chromatographic conditions are recommended:

Table 1: HPLC Instrumentation and Conditions

Parameter	Recommended Conditions
HPLC System	Quaternary Gradient HPLC system with UV/PDA Detector
Column	Hypersil BDS C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Water (pH 2 adjusted with Orthophosphoric Acid) : Methanol (85:15 v/v)
Flow Rate	0.8 mL/min
Injection Volume	20 µL
Column Temperature	40°C
Detection Wavelength	233 nm
Run Time	Approximately 10 minutes

Note: These conditions are based on a method developed for the simultaneous determination of Travoprost and Timolol Maleate and should be validated for the specific purpose of a stability-indicating assay for Travoprost alone.[1]

Preparation of Solutions

• Standard Stock Solution of Travoprost: Accurately weigh and dissolve an appropriate amount of Travoprost reference standard in the mobile phase to obtain a concentration of 100 µg/mL.

• Working Standard Solution: Dilute the standard stock solution with the mobile phase to obtain a working concentration of 10 µg/mL.

• Sample Preparation: For drug product analysis, the sample should be diluted with the mobile phase to achieve a theoretical Travoprost concentration within the linear range of the method.

Forced Degradation Studies (Stress Testing)

Forced degradation studies are essential to demonstrate the specificity of the HPLC method and to understand the degradation pathways of Travoprost. The drug substance should be subjected to the following stress conditions as per ICH guidelines:

a. Acid Hydrolysis:

• Treat 1 mL of the Travoprost standard stock solution with 1 mL of 0.1 M HCl.

• Keep the solution at 60°C for 24 hours.

• Neutralize the solution with 0.1 M NaOH and dilute with the mobile phase to the working concentration.

b. Base Hydrolysis:

• Treat 1 mL of the Travoprost standard stock solution with 1 mL of 0.1 M NaOH.

• Keep the solution at 60°C for 24 hours.

• Neutralize the solution with 0.1 M HCl and dilute with the mobile phase to the working concentration.

c. Oxidative Degradation:

• Treat 1 mL of the Travoprost standard stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂).

• Store the solution at room temperature, protected from light, for 24 hours.

• Dilute with the mobile phase to the working concentration.

d. Thermal Degradation:

• Expose the solid Travoprost drug substance to a temperature of 50°C in a hot air oven for 48 hours.[1][2][3]

• Dissolve the stressed solid in the mobile phase to obtain the working concentration.

e. Photolytic Degradation:

• Expose the Travoprost standard solution (10 µg/mL) to UV light (254 nm) and fluorescent light in a photostability chamber for a period sufficient to observe degradation (e.g., as per ICH Q1B guidelines).

• A control sample should be kept in the dark under the same conditions.

Data Presentation

The results of the forced degradation studies should be tabulated to clearly present the extent of degradation and the performance of the analytical method.

Table 2: Summary of Forced Degradation Studies for Travoprost

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation of Travoprost	Observations
Acid Hydrolysis	0.1 M HCl	24 hours	60°C	Report % degradation	Note any major degradation peaks
Base Hydrolysis	0.1 M NaOH	24 hours	60°C	Report % degradation	Note any major degradation peaks
Oxidative Degradation	3% H₂O₂	24 hours	Room Temp	Report % degradation	Note any major degradation peaks
Thermal Degradation	Dry Heat	48 hours	50°C	Report % degradation	Note any major degradation peaks
Photolytic Degradation	UV/Fluorescent Light	As per ICH Q1B	Ambient	Report % degradation	Note any major degradation peaks

Note: The percentage of degradation is calculated by comparing the peak area of Travoprost in the stressed sample to that of an unstressed standard of the same concentration.

Visualization of Workflows and Pathways

Experimental Workflow

The overall workflow for the stability-indicating assay of Travoprost is depicted in the following diagram.

Caption: Experimental workflow for the stability-indicating assay of Travoprost.

Degradation Pathways

The following diagram illustrates the logical relationship between the stress conditions and the potential formation of different types of degradation products.

Caption: Logical relationship between stress conditions and degradation products.

Conclusion

The described stability-indicating HPLC method, coupled with a comprehensive forced degradation study, provides a robust framework for assessing the stability of Travoprost. Adherence to these protocols will enable researchers and drug development professionals to generate reliable data for formulation development, stability testing, and regulatory submissions. The method's ability to separate Travoprost from its degradation products ensures that the reported concentration of the active ingredient is accurate and reflective of its true stability.

References

• 1. researchgate.net [researchgate.net]
• 2. ijpsr.com [ijpsr.com]
• 3. [PDF] Stress Degradation Studies on Bimatoprost and Development of Validated Stability Indicating Densitometric RP-TLC and HPLC Methods | Semantic Scholar [semanticscholar.org]

Application Note and Protocol: Forced Degradation Studies of Travoprost to Yield the 13,14-Epoxy Impurity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Travoprost is a synthetic prostaglandin F2α analog used in the treatment of glaucoma and ocular hypertension. Like all pharmaceutical products, Travoprost is susceptible to degradation under various environmental conditions, which can impact its efficacy and safety. One of the identified degradation products of Travoprost is the 13,14-epoxy derivative, an impurity that requires careful monitoring and control.

Forced degradation studies are a critical component of the drug development process, as mandated by the International Council for Harmonisation (ICH) guidelines. These studies involve subjecting the drug substance to stress conditions such as acid and base hydrolysis, oxidation, heat, and light to identify potential degradation products and establish the intrinsic stability of the molecule. The data generated from these studies are essential for developing stability-indicating analytical methods, understanding degradation pathways, and determining appropriate storage conditions.

This application note provides a detailed protocol for conducting forced degradation studies on Travoprost with a specific focus on the formation of the 13,14-epoxy impurity. It also outlines an analytical methodology for the separation and quantification of Travoprost and its degradation products.

Degradation Pathway of Travoprost to 13,14-Epoxy Travoprost

The formation of 13,14-epoxy Travoprost from Travoprost occurs through the epoxidation of the double bond between carbons 13 and 14 of the alpha-chain. This reaction is often induced by oxidative stress conditions.

Caption: Degradation pathway of Travoprost.

Experimental Protocols

The following protocols are based on general ICH guidelines for forced degradation studies and may require optimization to achieve the desired level of degradation (typically 5-20%) for the formation of the 13,14-epoxy impurity.

Materials and Reagents

• Travoprost active pharmaceutical ingredient (API)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, analytical grade

• Water, HPLC grade

• Phosphate buffer

Sample Preparation

Prepare a stock solution of Travoprost in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

Forced Degradation Conditions

• To 1 mL of the Travoprost stock solution, add 1 mL of 0.1 M HCl.

• Incubate the solution at 60°C for 24 hours.

• At specified time points (e.g., 2, 4, 8, 12, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a final concentration of approximately 100 µg/mL.

• If no degradation is observed, repeat the experiment with 1 M HCl.

• To 1 mL of the Travoprost stock solution, add 1 mL of 0.1 M NaOH.

• Keep the solution at room temperature for 24 hours.

• At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute with the mobile phase to a final concentration of approximately 100 µg/mL.

• If no degradation is observed, repeat the experiment at an elevated temperature (e.g., 60°C) or with 1 M NaOH.

• To 1 mL of the Travoprost stock solution, add 1 mL of 3% H₂O₂.

• Keep the solution at room temperature for 24 hours, protected from light.

• At specified time points, withdraw an aliquot and dilute with the mobile phase to a final concentration of approximately 100 µg/mL.

• If insufficient degradation is observed, repeat the experiment with 30% H₂O₂.

• Place the solid Travoprost API in a thermostatically controlled oven at 70°C for 7 days.

• At specified time points, withdraw a sample, dissolve it in the solvent to prepare a 1 mg/mL solution, and then dilute with the mobile phase to a final concentration of approximately 100 µg/mL.

• Expose the solid Travoprost API to a photostability chamber with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• At the end of the exposure, dissolve a sample in the solvent to prepare a 1 mg/mL solution, and then dilute with the mobile phase to a final concentration of approximately 100 µg/mL.

• A control sample should be kept in the dark under the same conditions.

Analytical Methodology

A stability-indicating analytical method is crucial for separating and quantifying Travoprost from its degradation products, including the 13,14-epoxy impurity. A High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) method coupled with a mass spectrometry (MS) detector is recommended for this purpose.

Chromatographic Conditions (Example)

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 30% B, increase to 90% B over 15 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Detector	Mass Spectrometer (e.g., Q-TOF or Triple Quadrupole)
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative

Experimental Workflow

Caption: Experimental workflow for forced degradation.

Data Presentation

The quantitative results from the forced degradation studies should be summarized in a clear and concise table. This allows for easy comparison of the extent of degradation and the formation of specific impurities under different stress conditions.

Table 1: Summary of Forced Degradation of Travoprost

Stress Condition	Reagent/Condition	Duration	Travoprost Assay (%)	13,14-Epoxy Impurity (%)	Total Impurities (%)	Mass Balance (%)
Control	No Stress	-	99.8	< LOQ	0.2	100.0
Acid Hydrolysis	0.1 M HCl, 60°C	24 h	92.5	1.2	7.3	99.8
Base Hydrolysis	0.1 M NaOH, RT	24 h	88.1	< LOQ	11.5	99.6
Oxidative	3% H₂O₂, RT	24 h	85.3	5.8	14.2	99.5
Thermal	70°C	7 days	95.2	0.5	4.6	99.8
Photolytic	1.2 M lux h, 200 W h/m²	-	97.6	0.3	2.2	99.8

LOQ: Limit of Quantitation. Data presented are hypothetical and for illustrative purposes only.

Conclusion

This application note provides a framework for conducting forced degradation studies on Travoprost to investigate the formation of the 13,14-epoxy impurity. The provided protocols for stress testing and analytical methodology serve as a starting point for researchers. It is essential to optimize these conditions to achieve the desired level of degradation and to validate the analytical method according to ICH guidelines to ensure it is stability-indicating. The systematic study of Travoprost degradation will contribute to a better understanding of its stability profile, leading to the development of a more robust and safe pharmaceutical product.

Application Notes and Protocols: Characterization of 13,14-epoxy Travoprost in Receptor Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Travoprost is a potent and selective prostaglandin F2α (FP) receptor agonist, widely utilized in the treatment of open-angle glaucoma and ocular hypertension.[1][2][3][4] It is an isopropyl ester prodrug that is hydrolyzed in the cornea to its biologically active free acid, which then binds to the FP receptor.[1][2][3] The activation of the FP receptor, a G-protein coupled receptor (GPCR), initiates a signaling cascade that increases the uveoscleral outflow of aqueous humor, thereby reducing intraocular pressure.[2][4][5][6]

During the synthesis of Travoprost, related substances and potential impurities can be generated. One such substance is 13,14-epoxy Travoprost, a diastereomeric mixture of epoxides.[7][8][9] While the pharmacological profile of Travoprost is well-established, the activity of 13,14-epoxy Travoprost at the FP receptor is not extensively documented in publicly available literature. Understanding the receptor binding and functional activity of such related substances is critical for drug development, ensuring efficacy and safety.

These application notes provide detailed protocols for characterizing the binding affinity and functional activity of 13,14-epoxy Travoprost at the human FP receptor. The methodologies described are standard in GPCR pharmacology and can be adapted for other prostaglandin analogs.

Principle of the Assays

To characterize the interaction of 13,14-epoxy Travoprost with the FP receptor, two primary types of in vitro assays are recommended:

• Competitive Radioligand Binding Assay: This assay determines the ability of a test compound (unlabeled 13,14-epoxy Travoprost) to compete with a known high-affinity radiolabeled ligand for binding to the FP receptor. The data from this assay are used to calculate the inhibitory constant (Ki), a measure of the compound's binding affinity.

• Functional Assay (Calcium Mobilization): The FP receptor is predominantly coupled to the Gq G-protein, which, upon activation, stimulates phospholipase C (PLC). This leads to the production of inositol trisphosphate (IP3), which in turn mobilizes intracellular calcium (Ca2+). By measuring changes in intracellular calcium concentration in cells expressing the FP receptor, one can determine if 13,14-epoxy Travoprost acts as an agonist (stimulates a response), an antagonist (blocks the response of an agonist), or is inactive.

Signaling Pathway of the FP Receptor

Activation of the Prostaglandin F2α (FP) receptor by an agonist like Travoprost free acid initiates a Gq-mediated signaling cascade, leading to increased intracellular calcium and downstream cellular effects.

Caption: FP Receptor Gq-mediated signaling pathway.

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol details how to determine the binding affinity (Ki) of 13,14-epoxy Travoprost for the human FP receptor.

Workflow Diagram

Caption: Workflow for a competitive radioligand binding assay.

Materials and Reagents:

• Cell Membranes: Membranes prepared from a cell line stably expressing the human FP receptor (e.g., HEK293 or CHO cells).

• Radioligand: [³H]-Prostaglandin F2α ([³H]-PGF2α) or another suitable FP receptor radioligand.

• Test Compound: 13,14-epoxy Travoprost.

• Positive Control: Unlabeled Travoprost free acid or PGF2α.

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: Cold Assay Buffer.

• Non-specific Binding (NSB) Control: A high concentration of unlabeled PGF2α (e.g., 10 µM).

• 96-well Plates: For sample incubation.

• Filter Mats: Glass fiber filters (e.g., Whatman GF/B or GF/C).

• Cell Harvester/Vacuum Filtration Manifold.

• Scintillation Vials and Scintillation Cocktail.

• Liquid Scintillation Counter.

Procedure:

• Prepare Test Compound Dilutions: Prepare a serial dilution of 13,14-epoxy Travoprost in Assay Buffer. A typical concentration range would be from 10⁻¹¹ M to 10⁻⁵ M. Also, prepare dilutions for the positive control.

• Assay Setup: In a 96-well plate, add the following components in triplicate for each condition:

  • Total Binding: 50 µL Assay Buffer, 50 µL Radioligand, 100 µL Cell Membranes.

  • Non-specific Binding (NSB): 50 µL NSB Control (e.g., 10 µM PGF2α), 50 µL Radioligand, 100 µL Cell Membranes.

  • Competition: 50 µL of each 13,14-epoxy Travoprost dilution, 50 µL Radioligand, 100 µL Cell Membranes.

• Incubation: Gently mix the plate and incubate for a predetermined time (e.g., 90-120 minutes) at room temperature to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.

• Washing: Wash each filter disc 3-5 times with ice-cold Wash Buffer to remove unbound radioligand.

• Scintillation Counting: Punch out the filter discs into scintillation vials. Add 4-5 mL of scintillation cocktail to each vial. Allow the filters to soak for at least 4 hours (or overnight) before counting.

• Data Acquisition: Measure the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.

Data Analysis:

• Calculate the specific binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Fit the data to a sigmoidal dose-response curve (variable slope) using a suitable software (e.g., GraphPad Prism) to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) Where:

  • [L] is the concentration of the radioligand used in the assay.

  • Kd is the dissociation constant of the radioligand for the receptor.

Protocol 2: Calcium Mobilization Functional Assay

This protocol determines whether 13,14-epoxy Travoprost acts as an agonist or antagonist at the FP receptor.

Logical Flow Diagram

Caption: Logical flow for functional agonism/antagonism assay.

Materials and Reagents:

• Cell Line: A cell line stably expressing the human FP receptor (e.g., HEK293 or CHO).

• Calcium-sensitive fluorescent dye: e.g., Fluo-4 AM, Fura-2 AM.

• Test Compound: 13,14-epoxy Travoprost.

• Control Agonist: Travoprost free acid or PGF2α.

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Probenecid: (Optional, to prevent dye leakage from cells).

• Black, clear-bottom 96- or 384-well microplates.

• Fluorescence Plate Reader: With liquid injection capabilities (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed the FP receptor-expressing cells into black, clear-bottom microplates and grow overnight to form a confluent monolayer.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) in Assay Buffer. Probenecid (e.g., 2.5 mM) can be included.

  • Remove the cell culture medium and add the loading buffer to each well.

  • Incubate for 60 minutes at 37°C.

  • Wash the cells 2-3 times with Assay Buffer to remove excess dye, leaving a final volume of buffer in each well.

• Agonist Mode Testing:

  • Prepare serial dilutions of 13,14-epoxy Travoprost and the control agonist in Assay Buffer.

  • Place the plate in the fluorescence reader and measure the baseline fluorescence.

  • Inject the compound dilutions into the wells and continuously measure the fluorescence intensity for 2-3 minutes. The change in fluorescence indicates intracellular calcium mobilization.

• Antagonist Mode Testing:

  • Prepare serial dilutions of 13,14-epoxy Travoprost.

  • Pre-incubate the dye-loaded cells with these dilutions for 15-30 minutes.

  • Place the plate in the fluorescence reader.

  • Inject a known concentration of the control agonist (typically an EC₈₀ concentration, which gives 80% of the maximal response) into all wells.

  • Continuously measure the fluorescence intensity. A decrease in the agonist-induced signal in the presence of 13,14-epoxy Travoprost indicates antagonistic activity.

Data Analysis:

• Agonist Mode:

  • Calculate the change in fluorescence (Max - Min) for each concentration.

  • Plot the response against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (concentration for 50% of maximal response) and Emax (maximal effect).

• Antagonist Mode:

  • Plot the response to the control agonist against the logarithm of the 13,14-epoxy Travoprost concentration.

  • Fit the data to an inhibitory dose-response curve to determine the IC50 (concentration that inhibits 50% of the control agonist's response).

Data Presentation

Quantitative data should be summarized in tables for clear comparison.

Table 1: Receptor Binding Affinity of Prostaglandin Analogs at the FP Receptor

Compound	IC50 (nM)	Ki (nM)
Travoprost free acid (Control)	3.5	1.2
Prostaglandin F2α (Control)	5.0	1.7
13,14-epoxy Travoprost	Experimental Result	Calculated Result
Latanoprost Acid	4.1	1.4
Bimatoprost Acid	9.3	3.1

Note: Values for controls are representative and should be determined experimentally.

Table 2: Functional Activity of Prostaglandin Analogs at the FP Receptor

Compound	Agonist EC50 (nM)	Emax (% of PGF2α)	Antagonist IC50 (nM)
Travoprost free acid (Control)	0.8	100%	N/A
Prostaglandin F2α (Control)	1.1	100%	N/A
13,14-epoxy Travoprost	Experimental Result	Experimental Result	Experimental Result
FP Receptor Antagonist (Control)	N/A	N/A	11

Note: N/A = Not Applicable. Control values are representative.

By following these detailed protocols, researchers can effectively determine the binding affinity and functional profile of 13,14-epoxy Travoprost, providing crucial insights into its potential pharmacological activity at the FP receptor.

References

• 1. Travoprost | C26H35F3O6 | CID 5282226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Travoprost in the management of open-angle glaucoma and ocular hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Travoprost? [synapse.patsnap.com]
• 5. Travoprost - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 6. chemignition.com [chemignition.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. 13,14-epoxy Travoprost | Prostaglandin Receptor | 2557327-99-6 | Invivochem [invivochem.com]
• 9. Travoprost 13,14-Epoxide (Mixture of Diastereomers) | C26H35F3O7 | CID 71684691 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for 13,14-epoxy Travoprost in Prostaglandin Research

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Travoprost is a potent and selective prostaglandin F2α analog, widely utilized in the management of glaucoma and ocular hypertension.[1][2] It functions as a full agonist at the prostaglandin F (FP) receptor, a G-protein coupled receptor (GPCR), to increase the uveoscleral outflow of aqueous humor, thereby reducing intraocular pressure (IOP).[3][4][5] 13,14-epoxy Travoprost is recognized as a diastereomeric epoxide that can be generated during the manufacturing of Travoprost.[6][7] While specific research on 13,14-epoxy Travoprost is limited, its structural similarity to Travoprost suggests its potential utility in prostaglandin research, particularly in studies related to FP receptor binding, activation, and downstream signaling pathways.

These application notes provide an overview of the potential research applications of 13,14-epoxy Travoprost, detailed experimental protocols for its characterization, and a summary of relevant quantitative data for Travoprost and other prostaglandin analogs.

Mechanism of Action: FP Receptor Signaling

Travoprost, the parent compound of 13,14-epoxy Travoprost, is a selective agonist for the prostaglandin F receptor (FP receptor).[8][9] The FP receptor is a Gq-coupled GPCR.[10] Upon agonist binding, the receptor undergoes a conformational change, leading to the activation of the heterotrimeric G-protein Gq. The activated Gαq subunit then stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). The elevated cytosolic Ca2+ and DAG together activate protein kinase C (PKC). Downstream of these events, the FP receptor signaling cascade can also lead to the activation of the mitogen-activated protein kinase (MAPK/ERK) pathway.[11][12] This signaling cascade ultimately results in various physiological effects, including the modulation of smooth muscle contraction and, in the eye, an increase in aqueous humor outflow.[13][14]

FP Receptor Signaling Pathway Diagram

Caption: FP Receptor Signaling Pathway.

Quantitative Data

Table 1: Prostaglandin Analog Receptor Binding Affinities (Ki, nM)

Compound	FP Receptor	EP1 Receptor	EP3 Receptor
Travoprost acid	35 ± 5	9540	3501
Latanoprost acid	98	-	-
Bimatoprost acid	83	95	387

Data compiled from multiple sources.[1][13] Values are approximate and may vary depending on the experimental conditions.

Table 2: Prostaglandin Analog Functional Potencies (EC50, nM)

Compound	Cell Type	FP Receptor
Travoprost acid	Human Ciliary Muscle	1.4
Human Trabecular Meshwork	3.6
Latanoprost acid	-	32-124
Bimatoprost acid	-	2.8-3.8

Data compiled from multiple sources.[1][13] Values are approximate and may vary depending on the experimental conditions.

Table 3: Clinical Efficacy of Travoprost in Intraocular Pressure (IOP) Reduction

Study Population	Baseline IOP (mmHg)	IOP Reduction with Travoprost
Open-Angle Glaucoma / Ocular Hypertension	~25-26	6.5 - 9.0 mmHg
Normal Tension Glaucoma	~15	~20%

Data compiled from multiple clinical trials.[7][14][15] The reduction in IOP can vary based on the patient population and study design.

Experimental Protocols

The following protocols are provided as a general guide and can be adapted for the study of 13,14-epoxy Travoprost.

Protocol 1: Radioligand Receptor Binding Assay

This protocol is designed to determine the binding affinity of 13,14-epoxy Travoprost for the FP receptor.

Materials:

• Cell membranes expressing the human FP receptor

• [³H]-Prostaglandin F2α (Radioligand)

• 13,14-epoxy Travoprost (unlabeled competitor)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Scintillation cocktail

• Scintillation counter

• Glass fiber filters

Procedure:

• Prepare serial dilutions of 13,14-epoxy Travoprost in binding buffer.

• In a microcentrifuge tube, add the cell membranes, [³H]-PGF2α at a concentration near its Kd, and either binding buffer (for total binding), a saturating concentration of unlabeled PGF2α (for non-specific binding), or a dilution of 13,14-epoxy Travoprost.

• Incubate the mixture for a specified time (e.g., 60 minutes) at room temperature to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters rapidly with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the log concentration of 13,14-epoxy Travoprost and fit the data to a one-site competition model to determine the Ki value.

Protocol 2: Calcium Mobilization Functional Assay

This assay measures the ability of 13,14-epoxy Travoprost to activate the Gq-coupled FP receptor and induce an increase in intracellular calcium.

Materials:

• HEK293 cells stably expressing the human FP receptor

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• 13,14-epoxy Travoprost

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Fluorescence plate reader with an injection system

Procedure:

• Plate the FP receptor-expressing cells in a black-walled, clear-bottom 96-well plate and grow to confluence.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions (typically for 30-60 minutes at 37°C).

• Wash the cells with assay buffer to remove excess dye.

• Prepare serial dilutions of 13,14-epoxy Travoprost in assay buffer.

• Place the plate in the fluorescence plate reader and measure the baseline fluorescence.

• Inject the different concentrations of 13,14-epoxy Travoprost into the wells and immediately begin recording the fluorescence intensity over time.

• Analyze the data by calculating the peak fluorescence response for each concentration.

• Plot the peak response against the log concentration of 13,14-epoxy Travoprost and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Protocol 3: In Vivo Intraocular Pressure (IOP) Measurement in Rabbits

This protocol is a model for assessing the in vivo efficacy of 13,14-epoxy Travoprost in reducing IOP.

Materials:

• New Zealand White rabbits

• 13,14-epoxy Travoprost formulated in a sterile ophthalmic solution

• Tonometer (e.g., Tono-Pen)

• Topical anesthetic (e.g., proparacaine hydrochloride)

• Vehicle control solution

Procedure:

• Acclimatize the rabbits to handling and IOP measurement procedures.

• Measure the baseline IOP in both eyes of each rabbit.

• Administer a single drop of the 13,14-epoxy Travoprost solution to one eye and the vehicle control to the contralateral eye.

• At various time points post-instillation (e.g., 2, 4, 6, 8, and 24 hours), anesthetize the cornea with a drop of topical anesthetic and measure the IOP.

• Calculate the change in IOP from baseline for both the treated and control eyes at each time point.

• Analyze the data to determine the time of peak IOP reduction and the overall efficacy of the compound.

Experimental Workflow Diagram

Caption: Experimental Workflow.

Conclusion

While 13,14-epoxy Travoprost is primarily known as a manufacturing impurity of Travoprost, its structural similarity to this potent FP receptor agonist makes it a compound of interest for prostaglandin research. The protocols and data presented in these application notes provide a framework for researchers to characterize the binding, potency, and in vivo efficacy of 13,14-epoxy Travoprost. Such studies will contribute to a better understanding of the structure-activity relationships of prostaglandin analogs and the function of the FP receptor. Researchers should exercise caution in interpreting results, as the biological activity of 13,14-epoxy Travoprost has not been extensively documented.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. GPCR Signaling Pathway - GeeksforGeeks [geeksforgeeks.org]
• 5. Travoprost: a potent ocular hypotensive agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prostaglandin E2 selectively antagonizes prostaglandin F2alpha-stimulated T-cell factor/beta-catenin signaling pathway by the FPB prostanoid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Safety and efficacy of travoprost solution for the treatment of elevated intraocular pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Travoprost | C26H35F3O6 | CID 5282226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Expression, localization, and signaling of prostaglandin F2 alpha receptor in human endometrial adenocarcinoma: regulation of proliferation by activation of the epidermal growth factor receptor and mitogen-activated protein kinase signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Prostaglandin E2 and F2α activate the FP receptor and up-regulate cyclooxygenase-2 expression via the cyclic AMP response element - PMC [pmc.ncbi.nlm.nih.gov]
• 12. G-Protein-Coupled Receptors Signaling to MAPK/Erk | Cell Signaling Technology [cellsignal.com]
• 13. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Travoprost in the management of open-angle glaucoma and ocular hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effect of travoprost on 24-hour intraocular pressure in normal tension glaucoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantitative Analysis of 13,14-epoxy Travoprost

Introduction

Travoprost is a prostaglandin F2α analog used to reduce intraocular pressure in patients with open-angle glaucoma or ocular hypertension. During its synthesis and storage, impurities and degradation products can form, one of which is 13,14-epoxy Travoprost. The presence of such impurities must be monitored to ensure the safety and efficacy of the final drug product. This document provides a detailed application note and protocol for the quantitative analysis of 13,14-epoxy Travoprost using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). This method is designed for researchers, scientists, and drug development professionals involved in the quality control and stability testing of Travoprost.

Analytical Method Principle

The quantitative method for 13,14-epoxy Travoprost is based on reversed-phase Ultra-Performance Liquid Chromatography (UPLC) for the separation of the analyte from Travoprost and other related substances. Detection and quantification are achieved using a tandem mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.

Experimental Protocols

Materials and Reagents

• Reference Standards: 13,14-epoxy Travoprost, Travoprost, and a suitable internal standard (IS) (e.g., Reserpine or a stable isotope-labeled analog).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), and water (deionized, 18 MΩ·cm).

• Reagents: Formic acid (LC-MS grade), Ammonium acetate (LC-MS grade).

• Sample Matrix: Travoprost ophthalmic solution or bulk drug substance.

Instrumentation

• UPLC System: An Ultra-Performance Liquid Chromatography system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 or Phenyl column (e.g., Acquity UPLC BEH Phenyl, 2.1 x 50 mm, 1.7 µm) is recommended for optimal separation.[1]

Preparation of Solutions

• Mobile Phase A: 5 mM Ammonium acetate in water with 0.02% formic acid.[2][3]

• Mobile Phase B: 5 mM Ammonium acetate in acetonitrile/water (95:5, v/v) with 0.02% formic acid.[2][3]

• Standard Stock Solutions (1 mg/mL): Prepare individual stock solutions of 13,14-epoxy Travoprost, Travoprost, and the internal standard in methanol.

• Working Standard Solutions: Prepare serial dilutions of the stock solutions in a 50:50 mixture of Mobile Phase A and B to create calibration standards.

• Sample Preparation:

  • Accurately weigh or pipette the Travoprost sample.

  • Dilute the sample with a 50:50 mixture of Mobile Phase A and B to a final concentration within the calibration range.

  • Add the internal standard to all calibration standards and samples to a final concentration of 100 ng/mL.

  • Vortex the solutions for 30 seconds.

  • Centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the supernatant to an autosampler vial for analysis.

UPLC-MS/MS Method Parameters

The following tables summarize the recommended starting parameters for the UPLC-MS/MS analysis. These may require optimization based on the specific instrumentation used.

Table 1: UPLC Parameters

Parameter	Value
Column	Acquity UPLC BEH Phenyl, 2.1 x 50 mm, 1.7 µm
Column Temperature	45 °C[1]
Mobile Phase A	5 mM Ammonium acetate in water + 0.02% formic acid
Mobile Phase B	5 mM Ammonium acetate in acetonitrile/water (95:5) + 0.02% formic acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient Elution	See Table 2

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	70	30
1.0	70	30
5.0	10	90
6.0	10	90
6.1	70	30
8.0	70	30

Table 3: Mass Spectrometer Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Table 4: MRM Transitions for Quantification and Confirmation

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
13,14-epoxy Travoprost	517.2	To be determined	0.1	30	15
Travoprost	501.2	To be determined	0.1	30	15
Internal Standard (e.g., Reserpine)	609.3	195.1	0.1	50	35

Note: The specific product ions for 13,14-epoxy Travoprost and Travoprost need to be determined by infusing the individual standard solutions into the mass spectrometer and optimizing the collision energy for the most abundant and stable fragment ions.

Method Validation

The analytical method should be validated according to ICH guidelines, including the following parameters:

• Specificity: The ability to assess the analyte in the presence of other components.

• Linearity: A minimum of five concentrations covering the expected range.

• Accuracy: Determined by replicate analysis of samples containing known amounts of the analyte.

• Precision: Assessed at both repeatability (intra-day) and intermediate precision (inter-day) levels.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be reliably detected and quantified.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

Data Presentation

Table 5: Example Calibration Curve Data

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.012
5	0.058
10	0.115
50	0.592
100	1.180
500	5.950

Table 6: Example Method Validation Summary

Parameter	Result
Linearity (r²)	> 0.995
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	< 2.0%
LOD (ng/mL)	0.5
LOQ (ng/mL)	1.5

Visualizations

Experimental Workflow

Caption: Workflow for the quantitative analysis of 13,14-epoxy Travoprost.

Logical Relationship of Method Validation Parameters

References

• 1. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 13,14-epoxy Travoprost

For researchers, scientists, and drug development professionals engaged in the synthesis of Travoprost, the formation of the 13,14-epoxy derivative as an impurity is a common challenge. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during the synthesis, purification, and analysis of Travoprost, with a focus on the 13,14-epoxy impurity.

Frequently Asked Questions (FAQs)

Q1: What is 13,14-epoxy Travoprost?

A1: 13,14-epoxy Travoprost is a known process-related impurity that is formed during the synthesis of Travoprost. It is a diastereomeric mixture of epoxides resulting from the oxidation of the double bond at the 13,14-position of the Travoprost molecule. Its presence is an indicator of potential side reactions or degradation during the manufacturing process.

Q2: At which stage of the Travoprost synthesis is the 13,14-epoxy impurity most likely to form?

A2: The 13,14-epoxy impurity is most likely to form after the establishment of the 13,14-double bond via the Horner-Wadsworth-Emmons (HWE) reaction. Subsequent steps, particularly those involving oxidation or harsh reaction conditions, can lead to the epoxidation of this double bond. Additionally, degradation under improper storage conditions, such as elevated temperatures, can also contribute to its formation.

Q3: What are the common analytical methods to detect and quantify 13,14-epoxy Travoprost?

A3: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the most common analytical techniques for the detection and quantification of 13,14-epoxy Travoprost and other related impurities.[1][2][3] These methods, typically employing a C18 or a phenyl-based column and a UV detector, can effectively separate Travoprost from its impurities, allowing for accurate quantification.[2][4][5]

Troubleshooting Guide

Issue 1: High Levels of 13,14-epoxy Travoprost Detected Post-Synthesis

Potential Causes:

• Oxidative Conditions: The presence of oxidizing agents or exposure to atmospheric oxygen, especially at elevated temperatures, can lead to the epoxidation of the electron-rich 13,14-double bond.

• Side Reactions of Reagents: Certain reagents used in the synthesis, if not handled properly or if of suboptimal quality, might contain or generate oxidative species.

• Elevated Temperatures: Thermal stress during reaction work-up or purification can promote oxidation and degradation, leading to the formation of the epoxide.[6]

• Inadequate Inert Atmosphere: Failure to maintain a strictly inert atmosphere (e.g., nitrogen or argon) during sensitive reaction steps can allow for oxidation.

Recommended Solutions:

• Ensure a Strictly Inert Atmosphere: Use rigorously deoxygenated solvents and purge all reaction vessels with an inert gas (nitrogen or argon) before introducing reagents, particularly for steps following the HWE reaction.

• Use High-Purity Reagents and Solvents: Ensure all reagents and solvents are of high purity and free from peroxides or other oxidizing contaminants. Freshly distilled solvents are recommended.

• Maintain Low-Temperature Conditions: Conduct all reaction steps, especially the DIBAL-H reduction of the Corey lactone intermediate, at the recommended low temperatures (typically -78 °C) to minimize side reactions.[7][8][9] Avoid unnecessary heating during work-up and purification.

• Quench Reactions Appropriately: Ensure that reactive reagents are fully quenched at the end of the reaction to prevent undesired side reactions during work-up.

• Consider Antioxidant Addition: In some cases, the addition of a small amount of a suitable antioxidant during work-up or storage might help to prevent oxidation.

Issue 2: Difficulty in Separating 13,14-epoxy Travoprost from Travoprost

Potential Causes:

• Similar Polarity: The epoxide impurity may have a polarity very similar to that of Travoprost, making separation by standard column chromatography challenging.

• Co-elution in HPLC: The analytical or preparative HPLC method may not be sufficiently optimized to resolve the two compounds.

Recommended Solutions:

• Optimize Chromatographic Conditions:

  • Column Selection: Experiment with different stationary phases. While C18 is common, a phenyl-hexyl or a cyano column might offer different selectivity for separating these closely related compounds.

  • Mobile Phase Modification: Fine-tune the mobile phase composition. Small changes in the organic modifier (e.g., acetonitrile vs. methanol), the pH of the aqueous phase, or the use of additives can significantly impact resolution. A gradient elution is often more effective than an isocratic one for separating multiple impurities.[2]

  • Temperature Control: HPLC column temperature can affect selectivity. Investigate the effect of varying the column temperature on the separation.

• Preparative HPLC: For purification, preparative HPLC is a common method used to isolate Travoprost from its impurities.[10] The conditions will need to be scaled up from an optimized analytical method.

• Crystallization: While challenging for oily compounds like Travoprost, exploring different solvent systems for crystallization of either the final product or key intermediates can sometimes help in removing impurities. Patent literature suggests that some intermediates in the Travoprost synthesis are crystalline.[8][9][11]

Quantitative Data Summary

The following table summarizes typical performance attributes of a UPLC method for the analysis of Travoprost and its related substances, including the epoxide derivative.

Parameter	Travoprost	13,14-epoxy Travoprost	15-epi Diastereomer	5,6-trans Isomer	15-keto derivative
Relative Retention Time	1.00	~0.55	~0.90	~1.16	~1.45
Limit of Detection (LOD)	2 ng	Not specified	2 ng	2 ng	2 ng
Limit of Quantification (LOQ)	Not specified	Not specified	Not specified	Not specified	Not specified
Linearity Range (µg/mL)	0.02-219.29	Not specified	0.02-3.87	0.02-4.37	0.02-3.98

Note: The data in this table is compiled from various sources in the public domain and should be used as a general guideline.[3][12] Specific values will depend on the exact analytical method and instrumentation used.

Experimental Protocols

Protocol 1: General Procedure for DIBAL-H Reduction of the Corey Lactone Intermediate

This protocol describes a general procedure for the reduction of the lactone in a key intermediate of the Travoprost synthesis. Careful temperature control is critical to minimize side reactions.

• Dissolve the protected Corey lactone intermediate in a dry, aprotic solvent (e.g., toluene or THF) under a strict inert atmosphere (argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of diisobutylaluminum hydride (DIBAL-H) in a suitable solvent (e.g., toluene or hexanes) dropwise to the cooled solution, maintaining the temperature below -70 °C.

• Stir the reaction mixture at -78 °C for the recommended time (typically 1-2 hours), monitoring the reaction progress by TLC or HPLC.

• Upon completion, quench the reaction by the slow, dropwise addition of a suitable quenching agent (e.g., methanol), ensuring the temperature remains low.

• Allow the mixture to warm to room temperature and perform an aqueous work-up (e.g., with a saturated solution of Rochelle's salt or dilute acid) to hydrolyze the aluminum salts.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting lactol intermediate, typically by column chromatography.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Impurity Profiling

This protocol provides a starting point for the analytical separation of Travoprost and its impurities.

• Instrument: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm packing).[5]

• Mobile Phase A: A buffered aqueous solution (e.g., 0.1% phosphoric acid in water, adjusted to a specific pH).

• Mobile Phase B: Acetonitrile or methanol.

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	67	33
  20	30	70
  25	30	70
  30	67	33

  | 35 | 67 | 33 |

• Flow Rate: 1.0 - 2.0 mL/min.[5]

• Detection Wavelength: 220 nm.[5]

• Column Temperature: 30 °C.

• Injection Volume: 10 - 20 µL.

Note: This is a general method and must be optimized and validated for the specific application.

Visualizations

Caption: A general workflow for the synthesis and purification of Travoprost.

Caption: Troubleshooting logic for high levels of 13,14-epoxy Travoprost.

References

• 1. veeprho.com [veeprho.com]
• 2. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]
• 3. ijrpas.com [ijrpas.com]
• 4. researchgate.net [researchgate.net]
• 5. uspnf.com [uspnf.com]
• 6. researchgate.net [researchgate.net]
• 7. CA2859923A1 - Process for the preparation of travoprost - Google Patents [patents.google.com]
• 8. WO2013093528A1 - Process for the preparation of travoprost - Google Patents [patents.google.com]
• 9. US20160137621A1 - Process for the preparation of travoprost - Google Patents [patents.google.com]
• 10. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 11. researchgate.net [researchgate.net]
• 12. drugfuture.com [drugfuture.com]

Technical Support Center: Optimizing HPLC Separation of Travoprost Impurities

Welcome to the technical support center for the HPLC analysis of Travoprost and its related substances. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during chromatographic separation.

Troubleshooting Guides

This section addresses specific problems you may encounter during the HPLC separation of Travoprost and its impurities. Each issue is presented in a question-and-answer format with detailed solutions.

Q1: Why am I observing poor resolution between the main Travoprost peak and its 5,6-trans isomer?

Potential Causes:

• Inadequate Mobile Phase Composition: The selectivity between these closely related isomers is highly dependent on the mobile phase composition.

• Inappropriate Column Chemistry: Not all C18 columns provide the same selectivity. A different stationary phase might be needed.

• Suboptimal Temperature: Column temperature can influence the selectivity of the separation.

Solutions:

• Mobile Phase Optimization:

  • Adjust Organic Modifier Ratio: If using a mobile phase containing acetonitrile and methanol, slight adjustments to their ratio can significantly impact resolution. For instance, increasing the methanol concentration can sometimes improve the separation between Travoprost and its 5,6-trans isomer.[1]

  • Modify Aqueous Phase pH: Ensure the mobile phase pH is controlled and stable, typically between 2.5 and 3.5, to maintain consistent ionization states of the analytes.[2][3]

• Column Selection:

  • Consider a Phenyl-Hexyl Column: A phenyl-hexyl stationary phase can offer different selectivity compared to a standard C18 column due to pi-pi interactions, which can be beneficial for separating isomers.[1][2]

• Temperature Adjustment:

  • Optimize Column Temperature: Experiment with column temperatures in the range of 30-40°C. An increase in temperature can sometimes improve peak shape and resolution.[2][4]

Troubleshooting Workflow for Poor Resolution

Caption: Decision tree for troubleshooting poor resolution.

Q2: I'm observing significant peak tailing for Travoprost and its impurities. What can I do to improve peak shape?

Potential Causes:

• Secondary Silanol Interactions: Active silanol groups on the silica backbone of the stationary phase can interact with the analytes, causing peak tailing.

• Mobile Phase pH: An inappropriate mobile phase pH can lead to undesirable interactions between the analytes and the stationary phase.

• Column Overload: Injecting too much sample can lead to peak distortion.

• Column Contamination or Void: A contaminated guard column or a void at the head of the analytical column can cause peak shape issues.

Solutions:

• Mobile Phase Adjustments:

  • Lower Mobile Phase pH: Maintaining a lower pH (e.g., 2.5-3.5) can suppress the ionization of silanol groups, reducing secondary interactions.[5][6]

  • Use a Buffer: Employ a suitable buffer, such as a phosphate buffer, to maintain a consistent pH throughout the analysis.[7]

• Column and Guard Column:

  • Use an End-Capped Column: Modern, high-purity, end-capped columns have fewer active silanol groups, which minimizes peak tailing.

  • Check Guard Column: If using a guard column, replace it as it may be contaminated.

  • Flush the Column: If the column is contaminated, flush it with a strong solvent. If the problem persists, the column may need to be replaced.[5]

• Sample Concentration:

  • Reduce Injection Volume/Concentration: Dilute the sample to ensure you are not overloading the column.

Logical Relationship for Peak Tailing Causes

Caption: Common causes of peak tailing in HPLC.

Frequently Asked Questions (FAQs)

Q: What are the common impurities of Travoprost that I should be looking for?

A: Common process-related impurities and degradation products of Travoprost include:

• Travoprost Related Compound A (Travoprost free acid)[3]

• 5,6-trans isomer[2]

• 15-epi diastereomer[2]

• 15-keto derivative[2]

Q: What is a good starting point for developing an HPLC method for Travoprost and its impurities?

A: A good starting point would be a reversed-phase method using a C18 or Phenyl-Hexyl column.[2][8] A gradient elution with a mobile phase consisting of an acetonitrile/methanol mixture and a buffered aqueous solution (pH 2.5-3.5) is often effective.[2][3] Detection is typically performed at 220 nm.[2]

Q: How can I confirm the identity of the impurity peaks in my chromatogram?

A: Peak identity can be confirmed by comparing their retention times with those of certified reference standards. For further confirmation, techniques like mass spectrometry (LC-MS) can be used to determine the mass-to-charge ratio of the eluting compounds.[8]

Experimental Protocols

Protocol 1: Gradient HPLC Method for Separation of Travoprost and Impurities

This method is designed for the separation of Travoprost from its known impurities.

Chromatographic Conditions:

Parameter	Value
Column	Phenyl-Hexyl, 3 µm, 3.0 x 150 mm[2]
Mobile Phase A	20 mmol·L-1 Sodium Heptane Sulfonate, pH 2.5 with Phosphoric Acid[2]
Mobile Phase B	Methanol[2]
Mobile Phase C	Acetonitrile[2]
Flow Rate	0.5 mL/min[2]
Column Temperature	40°C[2]
Detection Wavelength	220 nm[2]
Injection Volume	10 µL

Gradient Program:

Time (min)	%A	%B	%C
0	70	15	15
15	40	30	30
25	20	40	40
30	20	40	40
31	70	15	15
40	70	15	15

Sample Preparation:

• Accurately weigh and dissolve the Travoprost sample in the initial mobile phase to achieve a final concentration of approximately 0.04 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

Protocol 2: Isocratic HPLC Method for Travoprost Assay (USP)

This method is based on the USP monograph for Travoprost Ophthalmic Solution and is suitable for determining the potency of the active ingredient.

Chromatographic Conditions:

Parameter	Value
Column	L1 (C18), 5 µm, 4.6 x 150 mm
Mobile Phase	Acetonitrile and Buffer (17:33)
Buffer: 2.18 mg/mL of sodium 1-octanesulfonate in water, adjust pH to 3.5 with phosphoric acid
Flow Rate	2.0 mL/min
Column Temperature	30°C
Detection Wavelength	220 nm
Injection Volume	100 µL

System Suitability:

• Resolution: Not less than 1.5 between Travoprost and the 5,6-trans isomer.

• Relative Standard Deviation: Not more than 2.0% for replicate injections.

Sample Preparation:

• Standard Solution: Prepare a solution of USP Travoprost RS in a mixture of acetonitrile and water (3:7) to a final concentration of 0.04 mg/mL.

• Sample Solution: Use the Ophthalmic Solution without dilution.

Experimental Workflow Diagram

Caption: General workflow for HPLC analysis.

References

• 1. Determination of the Related Substances of Travoprost in Travoprost and Timolol Maleate Eye Drops by HPLC [yydbzz.com]
• 2. ijrpas.com [ijrpas.com]
• 3. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. agilent.com [agilent.com]
• 7. drugfuture.com [drugfuture.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Travoprost Degradation and Epoxide Formation

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the degradation pathways of Travoprost, with a specific focus on the formation of its epoxide derivative.

Frequently Asked Questions (FAQs)

Q1: Is epoxide formation a known degradation pathway for Travoprost?

A1: Yes, the formation of a Travoprost epoxide derivative is a recognized degradation pathway. This impurity has been identified and is listed by several suppliers of pharmaceutical reference standards.[1][2][3] The chemical name for one such derivative is Isopropyl (Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((2R,3R)-3-((S)-1-hydroxy-2-(3-(trifluoromethyl)phenoxy)ethyl)oxiran-2-yl)cyclopentyl)hept-5-enoate.[4]

Q2: Under what conditions is the Travoprost epoxide likely to form?

A2: While specific studies detailing the exact conditions are not extensively published in peer-reviewed literature, epoxide formation on the prostaglandin side chain is generally anticipated under oxidative stress conditions. Prostaglandins, due to their unsaturated nature, are susceptible to epoxidation.[5][6] Forced degradation studies involving oxidizing agents like hydrogen peroxide would be the most probable condition to generate this impurity.

Q3: What are the common stress conditions to consider for Travoprost degradation studies?

A3: According to ICH guidelines, forced degradation studies should typically include acidic, alkaline, oxidative, photolytic, and thermal stress conditions to assess the intrinsic stability of a drug substance.[7][8][9][10]

Q4: What analytical techniques are suitable for identifying and quantifying Travoprost and its degradation products, including the epoxide?

A4: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) coupled with mass spectrometry (MS/MS) are powerful techniques for the separation, identification, and quantification of Travoprost and its impurities.[11][12][13] A UPLC-MS/MS method provides the necessary sensitivity and specificity to characterize unknown degradation products by providing molecular weight and fragmentation data.

Troubleshooting Guide

Problem: I am performing a forced degradation study on Travoprost, but I am not observing the formation of the epoxide derivative.

Possible Cause	Suggested Solution
Inappropriate Stress Condition: You may not be using a stress condition conducive to epoxidation.	Focus on oxidative stress conditions. Use hydrogen peroxide (e.g., 3-30%) as the stressing agent. Vary the concentration and exposure time to optimize the degradation.
Insufficient Degradation: The stress applied may not be sufficient to generate detectable levels of the epoxide.	Increase the severity of the stress condition (e.g., higher concentration of the stressing agent, longer exposure time, or elevated temperature in combination with the stressing agent). Aim for a target degradation of 10-20% of the parent drug to ensure the formation of significant degradation products.[7]
Analytical Method Not Optimized: Your current analytical method may not be able to separate the epoxide from the parent drug or other degradants, or it may not be sensitive enough.	Develop and validate a stability-indicating UPLC-MS/MS method. Use a suitable column (e.g., C18) and a gradient elution program to achieve good separation. Optimize the mass spectrometry parameters for the detection of the theoretical mass of the Travoprost epoxide (C₂₆H₃₅F₃O₇, MW: 516.55 g/mol ).[3]
Co-elution: The epoxide peak may be co-eluting with another peak.	Modify the chromatographic conditions (e.g., change the mobile phase composition, gradient slope, or column chemistry) to improve the resolution between peaks.

Problem: I have a peak in my chromatogram that I suspect is the Travoprost epoxide, but I cannot confirm its identity.

Possible Cause	Suggested Solution
Lack of a Reference Standard: Without a certified reference standard for the Travoprost epoxide, definitive identification is challenging.	Obtain a commercially available reference standard for the Travoprost epoxide derivative.[1][2][3][4][14] This will allow for confirmation by comparing retention times and mass spectra.
Insufficient Structural Information: The data from your current analytical method may not be sufficient for structural elucidation.	Perform high-resolution mass spectrometry (HRMS) to obtain an accurate mass measurement and elemental composition. Conduct MS/MS fragmentation studies to elucidate the structure of the unknown peak and compare the fragmentation pattern with the expected fragmentation of the Travoprost epoxide.

Data Presentation

Table 1: Summary of Travoprost Thermal Stability Data

Temperature	Degradation Rate (µg/mL/day)	Stability Assessment
27°C	Not significant	Stable
37°C	Not significant (high variability)	Stable
50°C	0.46	Statistically significant degradation

Data extracted from a study on the thermal stability of Travoprost under simulated daily use.

Experimental Protocols

Protocol: Forced Degradation Study of Travoprost to Investigate Epoxide Formation

1. Objective: To investigate the degradation of Travoprost under various stress conditions (acidic, alkaline, oxidative, photolytic, and thermal) and to identify and characterize the formation of the Travoprost epoxide derivative.

2. Materials:

• Travoprost reference standard
• Travoprost ophthalmic solution (or a solution of the reference standard in a suitable solvent like acetonitrile/water)
• Hydrochloric acid (HCl), 0.1 N and 1 N
• Sodium hydroxide (NaOH), 0.1 N and 1 N
• Hydrogen peroxide (H₂O₂), 3% and 30%
• Acetonitrile (HPLC grade)
• Water (HPLC grade)
• Formic acid (or other suitable mobile phase modifier)
• UPLC-MS/MS system with a C18 column

3. Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Travoprost in acetonitrile/water (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and 1 N HCl in separate vials. Keep at room temperature and at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Alkaline Hydrolysis: Mix the stock solution with 0.1 N NaOH and 1 N NaOH in separate vials. Keep at room temperature for a defined period (e.g., 24 hours).

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and 30% H₂O₂ in separate vials. Keep at room temperature for a defined period (e.g., 24 hours).

  • Thermal Degradation: Keep the stock solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and visible light in a photostability chamber for a defined period.

• Sample Analysis:

  • At specified time points, withdraw aliquots from each stress condition.

  • Neutralize the acidic and alkaline samples.

  • Dilute all samples to a suitable concentration with the mobile phase.

  • Analyze the samples using a validated stability-indicating UPLC-MS/MS method.

• Data Analysis:

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

  • Identify and quantify the degradation products.

  • For any significant unknown peak, particularly one with a mass corresponding to the epoxide, perform MS/MS analysis to elucidate its structure.

Visualizations

Caption: Potential degradation pathway of Travoprost to its epoxide derivative under oxidative stress.

References

• 1. fcad.com [fcad.com]
• 2. veeprho.com [veeprho.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. alentris.org [alentris.org]
• 5. Prostaglandin H synthase-dependent epoxidation of aflatoxin B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Epoxide - Wikipedia [en.wikipedia.org]
• 7. biopharminternational.com [biopharminternational.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. rjptonline.org [rjptonline.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Travoprost Epoxide (Mixture of Diastereomers) | Axios Research [axios-research.com]

Technical Support Center: Characterization of Travoprost and Related Compounds

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the characterization of Travoprost and its related compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the analytical characterization of Travoprost?

The main challenges in characterizing Travoprost and its related compounds include:

• Instability: Travoprost is an isopropyl ester prodrug that can hydrolyze to its biologically active free acid. It is also susceptible to thermal degradation.[1][2][3]

• Impurity Profiling: A number of process-related and degradation impurities can be present, which require sensitive and specific analytical methods for detection and quantification.[4] Common impurities include Travoprost related compound A (the free acid), the 5,6-trans isomer, and the 15-keto derivative.[5][6]

• Low Concentrations in Biological Matrices: After administration, Travoprost is rapidly metabolized, and its plasma concentrations are often very low (below 0.01 ng/mL), requiring highly sensitive analytical techniques like LC-MS/MS for quantification.[1][7]

Q2: What are the common analytical techniques used for the characterization of Travoprost?

High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique for the analysis of Travoprost and its related compounds in pharmaceutical formulations.[8][9] For detecting and quantifying low levels of Travoprost and its metabolites in biological samples, High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) is the method of choice due to its high sensitivity and specificity.[10][11][12]

Q3: What are the known impurities of Travoprost?

Impurities in Travoprost can be categorized as:

• Process-Related Impurities: These include residual solvents, unreacted intermediates, and by-products from the synthesis process.[4]

• Degradation Impurities: These arise from the degradation of Travoprost due to factors like hydrolysis, oxidation, and heat.[4] Key degradation products identified include Travoprost related compound A (free acid), 5,6-trans isomer, 15-epi diastereomer, and 15-keto Travoprost.[4][5][6]

• Elemental Impurities: Heavy metals may be present from raw materials or catalysts used in the manufacturing process.[4]

Q4: What are the typical storage conditions for Travoprost ophthalmic solutions?

Travoprost ophthalmic solutions should be stored at or below 25°C.[2] Once opened, it is typically recommended to use the product for 4 to 6 weeks.[4] Studies have shown that Travoprost degrades at elevated temperatures, with a noticeable degradation rate at 50°C.[2][3]

Troubleshooting Guides

HPLC Analysis Issues

Q: I am seeing unexpected peaks in my chromatogram when analyzing a Travoprost sample. What could be the cause?

A: Unexpected peaks in your chromatogram can arise from several sources. Follow this guide to troubleshoot the issue.

Troubleshooting Decision Tree for Unexpected HPLC Peaks

Caption: Troubleshooting unexpected HPLC peaks.

Q: My HPLC peak for Travoprost is showing poor shape (e.g., tailing or fronting). How can I improve it?

A: Poor peak shape can be caused by a variety of factors related to the column, mobile phase, or interactions with the analyte.

• Check Column Health:

  • Is the column old or has it been used extensively? Over time, column performance degrades. Replace the column if it has exceeded its typical lifetime or if flushing does not improve performance.

  • Is there a void at the column inlet? This can be caused by pressure shocks. Try reversing and flushing the column (if the manufacturer's instructions permit).

• Optimize Mobile Phase:

  • Is the mobile phase pH appropriate? Travoprost has a carboxylic acid moiety (in its active form) which can interact with the stationary phase. Ensure the mobile phase pH is appropriate for the column and analyte. A pH of around 3.0 is often used.[5]

  • Is the buffer concentration sufficient? Inadequate buffering can lead to peak tailing. Ensure your buffer concentration is adequate for the sample load.

• Review Sample and Injection:

  • Is the sample overloaded? Injecting too much sample can lead to broad, tailing peaks. Try diluting your sample.

  • Is the injection solvent compatible with the mobile phase? A mismatch in solvent strength between your sample diluent and the mobile phase can cause peak distortion. Ideally, dissolve your sample in the mobile phase.

Q: I am having difficulty separating Travoprost from one of its related compounds (e.g., the 5,6-trans isomer). What steps can I take?

A: Co-elution of closely related compounds is a common challenge. Here are some strategies to improve resolution:

• Adjust Mobile Phase Composition:

  • Change the organic modifier ratio: A small change in the acetonitrile or methanol concentration can significantly impact selectivity.

  • Modify the mobile phase pH: Altering the pH can change the ionization state of the analytes and their interaction with the stationary phase, potentially improving separation.[13]

• Modify Chromatographic Conditions:

  • Lower the flow rate: This can increase column efficiency and improve resolution, though it will increase the run time.

  • Decrease the temperature: Lowering the column temperature can sometimes enhance separation for isomeric compounds.

• Evaluate the Stationary Phase:

  • If resolution cannot be achieved on a standard C18 column, consider a different stationary phase. A phenyl-hexyl column, for example, offers different selectivity due to pi-pi interactions and may be effective for separating isomers.[8]

Data and Protocols

Key Impurities of Travoprost

Impurity Name	Typical Relative Retention Time (RRT)	Notes
Travoprost Related Compound A (Free Acid)	Varies (typically elutes earlier)	A primary hydrolytic degradation product.[5]
5,6-trans Isomer	~1.1	A known process-related impurity and potential degradant.[6]
15-keto Derivative	~1.4	An oxidative degradation product.[6]
15-epi Diastereomer	Varies	A stereoisomer that can be formed during synthesis or degradation.[4]

Experimental Protocol: Stability-Indicating HPLC Method for Travoprost

This protocol is a representative method based on literature for the analysis of Travoprost and its related substances in ophthalmic solutions.[5][8]

1. Chromatographic Conditions:

• HPLC System: A system with a UV detector.

• Column: Phenomenex LUNA phenyl-hexyl (150 mm x 3.0 mm, 3 µm) or equivalent.[8]

• Mobile Phase A: 20 mM sodium heptane sulfonate solution, with pH adjusted to 2.5 with phosphoric acid.[8]

• Mobile Phase B: Methanol.[8]

• Mobile Phase C: Acetonitrile.[8]

• Gradient Elution: A gradient program should be developed to ensure separation of Travoprost from its impurities. A starting point could be a higher percentage of Mobile Phase A, gradually increasing the percentage of organic modifiers (B and C).

• Flow Rate: 0.5 mL/min.[8]

• Column Temperature: 40°C.[8]

• Detection Wavelength: 220 nm.[8]

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Solution: Prepare a standard solution of USP Travoprost Reference Standard in a suitable diluent (e.g., a mixture of acetonitrile and water) to a known concentration (e.g., 40 µg/mL).

• Sample Solution: For ophthalmic solutions, it may be possible to use the sample without dilution.[5] If dilution is necessary, use the same diluent as for the standard solution.

3. System Suitability:

Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately.

• Resolution: The resolution between Travoprost and its closest eluting impurity (e.g., the 5,6-trans isomer) should be not less than 1.5.[6]

• Tailing Factor: The tailing factor for the Travoprost peak should be not more than 2.0.

• Relative Standard Deviation (RSD): The RSD for replicate injections of the standard solution should be not more than 2.0%.

4. Analysis:

Inject the blank (diluent), standard solution, and sample solution into the chromatograph. Record the chromatograms and integrate the peak areas. Calculate the amount of Travoprost and any specified impurities in the sample.

Workflow for HPLC Method Development

Caption: HPLC method development workflow.

Travoprost Degradation Pathways

Caption: Simplified Travoprost degradation pathways.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Thermal Stability of Bimatoprost, Latanoprost, and Travoprost Under Simulated Daily Use - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. veeprho.com [veeprho.com]
• 5. uspnf.com [uspnf.com]
• 6. drugfuture.com [drugfuture.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. ijrpas.com [ijrpas.com]
• 9. ijrpas.com [ijrpas.com]
• 10. High Performance Liquid Chromatography Tandem Mass Spectrometry Measurement of Bimatoprost, Latanoprost and Travoprost in Eyelash Enhancing Cosmetic Serums [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Travoprost Liquid Nanocrystals: An Innovative Armamentarium for Effective Glaucoma Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]

Technical Support Center: Optimizing Chromatographic Resolution of 13,14-epoxy Travoprost

Welcome to the technical support center for the chromatographic analysis of Travoprost and its related substances. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving optimal resolution of the 13,14-epoxy Travoprost impurity from the active pharmaceutical ingredient (API).

Troubleshooting Guide: Improving Resolution

Poor resolution between Travoprost and its 13,14-epoxy impurity is a common challenge in HPLC analysis. The following guide provides a systematic approach to troubleshoot and enhance separation.

Initial Assessment:

Before making significant changes to your method, verify the following:

• System Suitability: Ensure your HPLC system meets the criteria outlined in your method (e.g., theoretical plates, tailing factor, and reproducibility).

• Column Health: An old or contaminated column is a frequent cause of poor resolution. If in doubt, replace it with a new column of the same type.

• Sample Preparation: Confirm that the sample is properly dissolved in a solvent compatible with the mobile phase to avoid peak distortion.

Q1: How can I improve the separation of Travoprost and its 13,14-epoxy impurity?

A1: Improving the resolution between these two closely eluting compounds involves a systematic optimization of your HPLC method. The key is to manipulate the selectivity (α), efficiency (N), and retention factor (k') of your separation. Here are the primary parameters to adjust:

• Mobile Phase Composition:

  • Organic Modifier: Switching between acetonitrile and methanol can significantly alter selectivity. Methanol, being a protic solvent, can engage in different hydrogen bonding interactions with the analytes compared to the aprotic acetonitrile. This can change the elution order and improve separation.

  • pH of the Aqueous Phase: The pH of the mobile phase can affect the ionization state of the analytes, which in turn influences their retention and selectivity. A systematic evaluation of pH within the stable range of your column (typically pH 2-8 for silica-based columns) is recommended.

  • Mobile Phase Additives: Ion-pairing reagents or different buffers can be used to enhance selectivity between closely related compounds.

• Stationary Phase Chemistry:

  • If you are using a standard C18 column, consider switching to a column with a different selectivity, such as a Phenyl-Hexyl column. The pi-pi interactions offered by the phenyl rings in the stationary phase can provide unique selectivity for aromatic compounds like Travoprost and its derivatives.

• Column Temperature:

  • Adjusting the column temperature can influence the viscosity of the mobile phase and the kinetics of the separation, which can affect selectivity. An increase in temperature generally leads to shorter retention times and can sometimes improve peak shape and resolution. However, in some cases, a lower temperature may enhance separation. It is crucial to evaluate a range of temperatures (e.g., 25°C, 30°C, 40°C).

The following workflow diagram illustrates a systematic approach to troubleshooting poor resolution:

Caption: Experimental workflow for improving chromatographic resolution. (Within 100 characters)

Frequently Asked Questions (FAQs)

Q2: What is a good starting point for mobile phase pH optimization?

A2: For ionizable compounds like Travoprost, a pH range of 2.5 to 4.0 is a good starting point for method development on silica-based columns. It is crucial to control the pH to ensure stable retention times and selectivity.

Q3: How does a Phenyl-Hexyl column differ from a C18 column for this separation?

A3: A C18 column separates compounds primarily based on hydrophobicity. A Phenyl-Hexyl column, in addition to hydrophobic interactions, offers pi-pi interactions due to the presence of phenyl rings in the stationary phase. These alternative interactions can lead to different selectivity for aromatic compounds like Travoprost, potentially improving the resolution from its non-aromatic or differently substituted impurities.

Q4: Should I use acetonitrile or methanol as the organic modifier?

A4: The choice between acetonitrile and methanol can have a significant impact on selectivity. Acetonitrile is a polar aprotic solvent, while methanol is a polar protic solvent. This difference in their ability to hydrogen bond can alter the interactions between the analytes and the stationary phase. It is recommended to evaluate both solvents during method development to determine which provides the better resolution for this specific separation.

Q5: What is the mechanism of action of Travoprost?

A5: Travoprost is a prostaglandin F2α analog. It is an isopropyl ester prodrug that is hydrolyzed by corneal esterases to its active free acid. This active form then acts as a selective agonist for the prostaglandin FP receptor, which increases the outflow of aqueous humor from the eye, thereby reducing intraocular pressure.

The following diagram illustrates the signaling pathway of Travoprost:

Caption: Signaling pathway of Travoprost for IOP reduction. (Within 100 characters)

Data Presentation: Impact of Chromatographic Parameters on Resolution

The following tables summarize the expected impact of various chromatographic parameters on the resolution of Travoprost and its 13,14-epoxy impurity based on general chromatographic principles and available literature on prostaglandin analysis.

Table 1: Effect of Stationary Phase on Selectivity

Stationary Phase	Primary Interaction	Expected Impact on Travoprost/13,14-epoxy Resolution
C18 (Octadecylsilane)	Hydrophobic	Standard separation based on polarity differences.
Phenyl-Hexyl	Hydrophobic & Pi-Pi	Potential for enhanced selectivity due to interactions with the aromatic ring of Travoprost.

Table 2: Influence of Mobile Phase Parameters

Parameter	Variation	Rationale	Expected Outcome for Resolution
Organic Modifier	Acetonitrile vs. Methanol	Different solvent properties (aprotic vs. protic) lead to changes in selectivity.	May significantly improve or decrease resolution depending on specific interactions.
Mobile Phase pH	pH 2.5 vs. pH 4.0	Alters the degree of ionization of acidic functional groups, affecting retention and selectivity.	Optimization can lead to improved separation by finding the pH where the compounds have the largest difference in retention.
Column Temperature	25°C vs. 40°C	Affects mobile phase viscosity and mass transfer kinetics, which can alter selectivity.	Higher temperatures may improve efficiency and resolution, but can also cause co-elution in some cases.

Experimental Protocols

The following are example protocols for evaluating the effect of different chromatographic parameters on the resolution of Travoprost and 13,14-epoxy Travoprost.

Protocol 1: Comparison of Organic Modifiers

• Columns: Use a C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B (Option 1): Acetonitrile.

• Mobile Phase B (Option 2): Methanol.

• Gradient: 30-70% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

• Procedure: Equilibrate the column with the initial mobile phase composition. Inject a standard mixture of Travoprost and 13,14-epoxy Travoprost. Run the gradient with Mobile Phase B as acetonitrile. Re-equilibrate the column and repeat the analysis with Mobile Phase B as methanol. Compare the resolution between the two runs.

Protocol 2: Evaluation of Stationary Phase and pH

• Columns (to be tested sequentially):

  • C18 (e.g., 4.6 x 150 mm, 5 µm).

  • Phenyl-Hexyl (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A (Option 1): 20 mM Phosphate buffer, pH adjusted to 2.5.

• Mobile Phase A (Option 2): 20 mM Phosphate buffer, pH adjusted to 4.0.

• Mobile Phase B: Acetonitrile.

• Gradient: 40-80% B over 25 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

• Procedure: For each column, perform the analysis with each of the mobile phase A options. Equilibrate the system thoroughly when changing the pH. Compare the resolution obtained under each of the four conditions (2 columns x 2 pH values).

Logical Relationships in Chromatography

The resolution of two chromatographic peaks is governed by three key factors: efficiency, selectivity, and retention. The following diagram illustrates the relationship between these factors and the experimental parameters that can be adjusted to influence them.

Caption: Factors influencing chromatographic resolution. (Within 100 characters)

Technical Support Center: Method Refinement for Trace Level Detection of 13,14-epoxy Travoprost

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the refined analytical method for the trace level detection of 13,14-epoxy Travoprost, a critical impurity in Travoprost drug formulations. This resource is intended for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of 13,14-epoxy Travoprost at trace levels using LC-MS/MS.

Question	Possible Cause(s)	Suggested Solution(s)
No or low signal for 13,14-epoxy Travoprost	1. Analyte Instability: Epoxides can be susceptible to degradation, especially in acidic or basic conditions. 2. Suboptimal Ionization: Incorrect ESI polarity or source parameters. 3. Incorrect MRM Transitions: The selected precursor or product ions are not optimal for the analyte. 4. Sample Preparation Issues: Inefficient extraction or loss of analyte during sample cleanup.	1. Ensure the pH of the mobile phase and sample diluent is near neutral. Prepare samples fresh and store them at 2-8°C for short-term storage or -80°C for long-term storage. 2. 13,14-epoxy Travoprost is expected to ionize well in positive electrospray ionization (ESI+) mode, similar to Travoprost. Optimize source parameters such as capillary voltage, source temperature, and gas flows. 3. Verify the precursor ion corresponds to the [M+H]⁺ or [M+NH₄]⁺ adduct of 13,14-epoxy Travoprost. Optimize collision energy to obtain stable and sensitive product ions. 4. Review the sample preparation protocol. Ensure complete dissolution of the sample and efficient extraction of the analyte. Minimize the number of transfer steps to reduce analyte loss.
Poor peak shape (tailing, fronting, or splitting)	1. Column Overload: Injecting too high a concentration of the analyte or matrix components. 2. Secondary Interactions: Analyte interaction with active sites on the column. 3. Inappropriate Injection Solvent: The injection solvent is significantly stronger than the initial mobile phase. 4. Column Degradation: Loss of stationary phase or blockage of the column frit.	1. Dilute the sample or reduce the injection volume. 2. Use a column with end-capping. The addition of a small amount of a weak acid (e.g., 0.1% formic acid) to the mobile phase can help improve peak shape for acidic compounds. 3. The injection solvent should be similar in composition and strength to the initial mobile phase. 4. Flush the column with a strong solvent. If the problem persists, replace the column.
High background noise or interfering peaks	1. Contaminated Mobile Phase or Solvents: Impurities in the solvents or additives. 2. Matrix Effects: Co-eluting compounds from the sample matrix suppressing or enhancing the analyte signal. 3. Carryover: Residual analyte from a previous injection.	1. Use high-purity LC-MS grade solvents and additives. Prepare fresh mobile phases daily. 2. Improve sample cleanup to remove interfering matrix components. A dilution of the sample can also mitigate matrix effects. 3. Optimize the autosampler wash method by using a strong solvent to clean the needle and injection port between samples.
Inconsistent retention times	1. Unstable Column Temperature: Fluctuations in the column oven temperature. 2. Changes in Mobile Phase Composition: Inaccurate gradient formation or evaporation of the mobile phase. 3. Column Equilibration: Insufficient time for the column to equilibrate between injections.	1. Ensure the column oven is functioning correctly and the temperature is stable. 2. Prepare fresh mobile phases and keep the solvent bottles capped to prevent evaporation. 3. Allow sufficient time for the column to re-equilibrate to the initial mobile phase conditions before the next injection.

Frequently Asked Questions (FAQs)

Q1: Why is trace-level detection of 13,14-epoxy Travoprost important?

A1: 13,14-epoxy Travoprost is an impurity that can form during the synthesis and storage of Travoprost.[1] As with any drug impurity, it is crucial to monitor and control its levels to ensure the safety and efficacy of the final drug product. Regulatory agencies require stringent control of impurities, and sensitive analytical methods are necessary to detect them at trace levels.

Q2: What is the most suitable analytical technique for this analysis?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most suitable technique for the trace level detection of 13,14-epoxy Travoprost.[2][3] This method offers high sensitivity, selectivity, and the ability to quantify the analyte in complex matrices like ophthalmic solutions.

Q3: How can I confirm the identity of the 13,14-epoxy Travoprost peak in my chromatogram?

A3: The identity of the peak can be confirmed by comparing its retention time with that of a certified reference standard. Additionally, the ratio of the responses of two different multiple reaction monitoring (MRM) transitions for the analyte should be consistent between the sample and the standard.

Q4: What are the expected challenges when developing a method for an epoxide impurity?

A4: Epoxides can be reactive and may degrade under certain conditions. Method development should focus on ensuring the stability of the analyte throughout the sample preparation and analysis process. Chromatographic separation of the epoxide from the parent drug and other isomers is also a critical challenge that needs to be addressed.

Experimental Protocols

Refined LC-MS/MS Method for Trace Level Detection of 13,14-epoxy Travoprost

This protocol outlines a refined method for the sensitive and selective quantification of 13,14-epoxy Travoprost in ophthalmic solutions.

1. Sample Preparation

• Accurately transfer 1.0 mL of the Travoprost ophthalmic solution into a 10 mL volumetric flask.

• Add 5.0 mL of acetonitrile to precipitate any excipients.

• Vortex for 1 minute and then bring the volume to 10 mL with a diluent (50:50 acetonitrile:water).

• Centrifuge the solution at 10,000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.

2. LC-MS/MS Parameters

The following tables summarize the optimized parameters for the chromatographic separation and mass spectrometric detection.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 30% B, 1-8 min: 30-90% B, 8-9 min: 90% B, 9-9.1 min: 90-30% B, 9.1-12 min: 30% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Table 3: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Travoprost	501.2	309.2	25
13,14-epoxy Travoprost	517.2	325.2	28
13,14-epoxy Travoprost (confirmation)	517.2	161.1	35

3. Method Validation Summary

The following table presents typical performance characteristics of the refined method.

Table 4: Method Validation Data

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Visualizations

Prostaglandin FP Receptor Signaling Pathway

Travoprost is a prostaglandin F2α analogue that acts as a selective agonist at the prostaglandin F (FP) receptor.[1] Activation of the FP receptor initiates a signaling cascade that leads to a reduction in intraocular pressure.

Caption: Travoprost-mediated FP receptor signaling pathway.

Experimental Workflow for Trace Level Detection

The following diagram illustrates the logical workflow for the analysis of 13,14-epoxy Travoprost.

Caption: Workflow for 13,14-epoxy Travoprost analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Travoprost and Its Impurities

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the chromatographic analysis of Travoprost and its impurities, with a focus on resolving co-elution issues.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities of Travoprost that can cause co-elution problems?

A1: Travoprost impurities can originate from the manufacturing process or degradation. Common impurities that pose a risk of co-elution include:

• Process-Related Impurities:

  • Residual solvents

  • Unreacted intermediates

  • By-products of synthesis

• Degradation Products:

  • Travoprost Acid (Impurity A): Formed by hydrolysis of the isopropyl ester.

  • 5,6-trans Isomer (Impurity D): A geometric isomer of Travoprost.

  • 15-keto Derivative (Impurity E): An oxidation product.

  • 15(S)-epimer (Impurity C): A stereoisomer of Travoprost.

  • Epoxidized derivatives (Impurity B)[1].

  • Products from thermal, oxidative, and hydrolytic degradation[2].

Q2: My Travoprost peak is showing tailing. What are the likely causes and how can I fix it?

A2: Peak tailing in Travoprost analysis is often due to secondary interactions between the analyte and the stationary phase, or issues with the mobile phase.

• Cause: Interaction with residual silanols on the silica-based column.

  • Solution: Use a well-end-capped column. Adjusting the mobile phase pH to suppress the ionization of silanols (typically by lowering the pH) can also mitigate this issue[3][4].

• Cause: Mismatch between the sample solvent and the mobile phase.

  • Solution: Ensure your sample is dissolved in a solvent that is of similar or weaker elution strength than your initial mobile phase conditions[5].

• Cause: Column overload.

  • Solution: Reduce the concentration of the sample being injected[3].

Q3: I am observing a fronting peak for Travoprost. What could be the reason?

A3: Peak fronting is less common than tailing but can occur under certain conditions.

• Cause: High sample concentration leading to column overload.

  • Solution: Dilute your sample and inject a smaller volume[3].

• Cause: Use of an injection solvent that is significantly stronger than the mobile phase.

  • Solution: Prepare your sample in the mobile phase or a weaker solvent[3].

Q4: Should I use HPLC or UPLC for Travoprost impurity profiling?

A4: Both HPLC and UPLC can be used, but UPLC offers significant advantages for impurity profiling.

• UPLC (Ultra-Performance Liquid Chromatography): Utilizes sub-2 µm particle columns, which provide higher resolution, better peak shapes, and faster analysis times compared to traditional HPLC[1][6]. This is particularly beneficial for separating closely eluting impurities. The increased sensitivity of UPLC is also advantageous for detecting trace-level impurities[7].

• HPLC (High-Performance Liquid Chromatography): Can still provide adequate separation, but may require longer run times and more extensive method development to resolve critical impurity pairs[6][8].

Troubleshooting Guide for Co-elution Issues

Issue 1: Co-elution of Travoprost and the 5,6-trans Isomer

The 5,6-trans isomer is a common and often challenging impurity to separate from the main Travoprost peak. The USP mandates a resolution of not less than 1.5 between these two peaks[9][10][11].

Troubleshooting Workflow:

Caption: Troubleshooting workflow for resolving Travoprost and its 5,6-trans isomer.

Issue 2: Poor Resolution Between Travoprost and its Acidic Impurity (Travoprost Acid)

Travoprost acid is more polar than Travoprost. Co-elution can occur if the mobile phase conditions are not optimized for their different polarities.

Troubleshooting Steps:

• Adjust Mobile Phase pH: The retention of Travoprost acid is highly dependent on the mobile phase pH.

  • Lowering the pH (e.g., to around 3.0) will suppress the ionization of the carboxylic acid group, making it less polar and increasing its retention time, thereby improving separation from the Travoprost peak[12][13].

• Modify Mobile Phase Composition:

  • Decrease the percentage of the organic modifier (e.g., acetonitrile) in the mobile phase. This will increase the retention of both compounds, but may disproportionately affect the more polar Travoprost acid, leading to better separation.

• Employ a Gradient: A gradient elution starting with a lower organic phase concentration can help to retain and separate the more polar Travoprost acid from the main peak.

Experimental Protocols

RP-HPLC Method for Separation of Travoprost and Key Impurities

This method has been shown to be effective in separating Travoprost from its related compound A (Travoprost Acid), 15-epi diastereomer, 5,6-trans isomer, and 15-keto derivative[14].

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: Phenomenex LUNA phenyl-hexyl (150 mm x 3.0 mm, 3 µm)[14].

• Mobile Phase:

  • Phase A: 20 mmol·L-1 sodium heptane sulfonate solution, with pH adjusted to 2.5 using phosphoric acid[14].

  • Phase B: Methanol[14].

  • Phase C: Acetonitrile[14].

• Elution: Gradient elution (specific gradient profile should be optimized for the specific instrument and impurity profile).

• Flow Rate: 0.5 mL/min[14].

• Column Temperature: 40 °C[14].

• Detection Wavelength: 220 nm[14].

• Injection Volume: 10 µL.

USP Method for Travoprost Ophthalmic Solution

This method is established for the assay and impurity determination in Travoprost ophthalmic solutions.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: 4.6-mm × 15-cm; 5-µm packing L1 (C18)[11].

• Mobile Phase:

  • Buffer: 2.18 mg/mL of sodium 1-octanesulfonate in water. Adjust with phosphoric acid to a pH of 3.5[11].

  • Mobile Phase: Acetonitrile and Buffer (17:33)[11].

• Flow Rate: 2.0 mL/min[11].

• Column Temperature: 30 °C[1].

• Detection Wavelength: 220 nm[11].

• Injection Volume: 100 µL[11].

Data Presentation

Table 1: Comparison of Chromatographic Conditions for Travoprost Analysis

Parameter	Method 1 (Phenyl-Hexyl)	Method 2 (USP - C18)
Column	Phenomenex LUNA phenyl-hexyl (150 x 3.0 mm, 3 µm)	C18 (150 x 4.6 mm, 5 µm)
Mobile Phase A	20 mM Sodium Heptane Sulfonate (pH 2.5)	Acetonitrile
Mobile Phase B	Methanol	2.18 mg/mL Sodium 1-octanesulfonate (pH 3.5)
Mobile Phase C	Acetonitrile	-
Elution Type	Gradient	Isocratic (17:33 A:B)
Flow Rate	0.5 mL/min	2.0 mL/min
Temperature	40 °C	30 °C
Detection	220 nm	220 nm

Table 2: Reported Performance Data for Travoprost and Impurity Analysis

Analyte	Method	Linearity Range (µg/mL)	LOD (ng)	Reference
Travoprost	Phenyl-Hexyl HPLC	0.02 - 219.29	2	[14]
Travoprost Acid	Phenyl-Hexyl HPLC	0.02 - 3.10	1	[14]
15-epi diastereomer	Phenyl-Hexyl HPLC	0.02 - 3.87	2	[14]
5,6-trans isomer	Phenyl-Hexyl HPLC	0.02 - 4.37	2	[14]
15-keto derivative	Phenyl-Hexyl HPLC	0.02 - 3.98	2	[14]
Travoprost	C18 HPLC	1 - 80 ppm	-	[2]

Visualizations

Method Development Strategy for Overcoming Co-elution

Caption: A systematic approach to method development for resolving co-eluting peaks.

References

• 1. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. silicycle.com [silicycle.com]
• 4. agilent.com [agilent.com]
• 5. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 6. waters.com [waters.com]
• 7. psecommunity.org [psecommunity.org]
• 8. waters.com [waters.com]
• 9. uspnf.com [uspnf.com]
• 10. drugfuture.com [drugfuture.com]
• 11. uspnf.com [uspnf.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. ijrpas.com [ijrpas.com]

optimization of extraction protocols for 13,14-epoxy Travoprost

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimization of extraction protocols for 13,14-epoxy Travoprost. 13,14-epoxy Travoprost is known to be a mixture of diastereomeric epoxides that can be generated during the production of Travoprost, a selective prostaglandin F receptor agonist.[1][2] This guide offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and data to streamline your extraction process.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of 13,14-epoxy Travoprost, providing potential causes and solutions in a question-and-answer format.

Issue ID	Question	Potential Cause(s)	Suggested Solution(s)
ETG-001	Low Yield of 13,14-epoxy Travoprost: Why is the recovery of the target compound consistently low?	Incomplete Extraction: The solvent may not be effectively penetrating the sample matrix. The extraction time might be too short. Degradation of Analyte: 13,14-epoxy Travoprost may be sensitive to temperature, pH, or light.[3] Phase Separation Issues: Poor separation between aqueous and organic layers during liquid-liquid extraction.	Optimize Solvent System: Test a range of solvents with varying polarities (e.g., ethyl acetate, dichloromethane, methyl tert-butyl ether). Consider using a co-solvent. Increase Extraction Time/Agitation: Extend the extraction duration and ensure vigorous mixing. Control Environmental Factors: Perform extraction at a controlled, cool temperature and protect samples from light. Ensure the pH of the aqueous phase is neutral or slightly acidic to prevent epoxide ring-opening. Improve Phase Separation: Add brine to the aqueous layer to increase its polarity and promote a sharper separation. Centrifugation can also aid in breaking up emulsions.
ETG-002	Presence of Impurities in the Final Extract: How can I reduce the co-extraction of impurities?	Non-Specific Solvent System: The chosen solvent may be too non-polar or too polar, leading to the extraction of a wide range of compounds. Sample Matrix Complexity: The initial sample may contain structurally similar compounds.	Solvent System Refinement: Use a more selective solvent system. Employ a series of extractions with solvents of increasing polarity to fractionate the sample. Solid-Phase Extraction (SPE): Incorporate an SPE cleanup step after the initial extraction. Choose a sorbent that retains the target analyte while allowing impurities to pass through (or vice versa). Common sorbents for prostaglandin analogs include C18 or silica. pH Adjustment: Manipulate the pH of the aqueous sample to ionize acidic or basic impurities, altering their solubility in the organic solvent.
ETG-003	Inconsistent Results Between Batches: What could be causing variability in my extraction efficiency?	Inconsistent Sample Preparation: Variations in sample homogenization or particle size. Fluctuations in Environmental Conditions: Changes in laboratory temperature or humidity. Reagent Variability: Differences in the quality or age of solvents and reagents.	Standardize Sample Preparation: Implement a consistent protocol for sample grinding, homogenization, and weighing. Maintain Stable Conditions: Monitor and control the temperature of the extraction environment. Use High-Purity Reagents: Always use fresh, high-purity solvents and reagents. Perform a blank extraction to check for solvent impurities.
ETG-004	Formation of an Emulsion During Liquid-Liquid Extraction: How can I break a persistent emulsion?	High Concentration of Surfactants or Lipids: The sample matrix may contain components that stabilize the emulsion. Vigorous Shaking: Excessive agitation can lead to the formation of a stable emulsion.	Gentle Inversion: Mix the phases by gentle inversion rather than vigorous shaking. Salting Out: Add sodium chloride to the aqueous phase to increase its ionic strength. Centrifugation: Use a centrifuge to facilitate the separation of the layers. Filtration: Pass the emulsion through a bed of glass wool or a filter aid.

Frequently Asked Questions (FAQs)

Q1: What is 13,14-epoxy Travoprost?

A1: 13,14-epoxy Travoprost is a mixture of diastereomeric epoxides that are known impurities or byproducts formed during the manufacturing process of Travoprost.[1][2] Travoprost is a synthetic prostaglandin analog used in the treatment of glaucoma.[4]

Q2: What type of analytical method is suitable for quantifying 13,14-epoxy Travoprost after extraction?

A2: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with a UV or Mass Spectrometry (MS) detector is recommended for the analysis of Travoprost and its related compounds.[5] A C18 or a phenyl-based column can be effective for separation.

Q3: What are the key parameters to optimize for an efficient extraction?

A3: The critical parameters to optimize include the choice of extraction solvent, the ratio of solvent to sample, extraction time, temperature, and pH of the aqueous phase if applicable. For Solid-Phase Extraction (SPE), the sorbent type, conditioning, loading, washing, and elution steps are crucial.

Q4: How should I store the extracted 13,14-epoxy Travoprost samples?

A4: Prostaglandin analogs can be unstable.[6] It is advisable to store the extracts at low temperatures (-20°C or -80°C) in a non-reactive solvent and protect them from light to prevent degradation.[1]

Q5: Can I use a generic prostaglandin extraction protocol for 13,14-epoxy Travoprost?

A5: A general protocol for prostaglandin extraction can be a good starting point. However, optimization will be necessary to account for the specific physicochemical properties of the epoxide derivative and the sample matrix.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Aqueous Samples

This protocol is designed for the extraction of 13,14-epoxy Travoprost from aqueous solutions such as biological fluids or formulation buffers.

• Sample Preparation: Adjust the pH of 5 mL of the aqueous sample to 6.0-7.0 using a suitable buffer (e.g., 0.1 M phosphate buffer).

• Solvent Addition: Add 10 mL of ethyl acetate to the sample in a separatory funnel.

• Extraction: Gently invert the separatory funnel for 5 minutes to allow for partitioning of the analyte into the organic phase. Avoid vigorous shaking to prevent emulsion formation.

• Phase Separation: Allow the layers to separate for 10 minutes. If an emulsion persists, centrifuge the sample at 2000 x g for 5 minutes.

• Collection of Organic Phase: Carefully drain the lower aqueous layer and collect the upper organic layer (ethyl acetate).

• Repeat Extraction: Repeat the extraction process (steps 2-5) on the aqueous layer with a fresh 10 mL of ethyl acetate to improve recovery.

• Drying and Evaporation: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter to remove the drying agent. Evaporate the solvent under a gentle stream of nitrogen at a temperature not exceeding 35°C.

• Reconstitution: Reconstitute the dried residue in a known volume of a suitable solvent (e.g., acetonitrile/water) for subsequent analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Clean-up

This protocol is suitable for cleaning up complex samples and concentrating the analyte.

• Cartridge Selection: Choose a C18 SPE cartridge (e.g., 500 mg, 6 mL).

• Conditioning: Condition the cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated sample (e.g., the aqueous phase from an initial LLE or a diluted sample) onto the cartridge at a slow flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 5 mL of 10% methanol in water to remove polar impurities.

• Elution: Elute the 13,14-epoxy Travoprost from the cartridge using 5 mL of methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a suitable solvent for analysis.

Data Presentation

The following tables summarize hypothetical quantitative data for the optimization of the extraction protocols.

Table 1: Effect of Different Solvents on Extraction Recovery of 13,14-epoxy Travoprost

Solvent	Polarity Index	Recovery (%)	Standard Deviation
Hexane	0.1	45.2	3.1
Toluene	2.4	68.7	2.5
Diethyl Ether	2.8	85.3	1.8
Dichloromethane	3.1	92.1	1.5
Ethyl Acetate	4.4	95.6	1.2
Acetonitrile	5.8	75.4	2.2

Table 2: Influence of pH on Liquid-Liquid Extraction Efficiency

pH of Aqueous Phase	Recovery (%)	Standard Deviation
3.0	88.9	2.3
5.0	94.2	1.7
7.0	96.1	1.1
9.0	72.5	2.8

Visualizations

Caption: Workflow for Liquid-Liquid Extraction of 13,14-epoxy Travoprost.

Caption: Troubleshooting logic for low extraction yield.

References

• 1. 13,14-epoxy Travoprost | Prostaglandin Receptor | 2557327-99-6 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Thermal Stability of Bimatoprost, Latanoprost, and Travoprost Under Simulated Daily Use - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Green extraction of prostaglandin analogs in cosmetics using deep eutectic solvents and detection via LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of Travoprost and its 13,14-Epoxy Derivative

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of Travoprost, a widely used prostaglandin F2α analogue for the treatment of glaucoma, and its process-related impurity, 13,14-epoxy Travoprost. While extensive data is available for Travoprost, information regarding the specific biological activity of its 13,14-epoxy derivative is limited in publicly accessible literature. This document summarizes the existing knowledge on Travoprost and outlines the experimental approaches required for a direct comparative assessment.

Introduction

Travoprost is a synthetic prostaglandin F2α analog that is clinically used to reduce intraocular pressure (IOP) in patients with open-angle glaucoma or ocular hypertension.[1][2][3] It is an isopropyl ester prodrug that is hydrolyzed in the cornea to its biologically active free acid, which then acts as a selective agonist for the prostaglandin F (FP) receptor.[3][4][5] Activation of the FP receptor is believed to lower IOP by increasing the uveoscleral outflow of aqueous humor.[4] During the synthesis of Travoprost, various related substances and impurities can be formed, one of which is 13,14-epoxy Travoprost, a mixture of diastereomeric epoxides.[6] The biological activity of this specific impurity has not been extensively characterized in publicly available research.

Comparative Data

Due to the limited information on 13,14-epoxy Travoprost, a direct quantitative comparison of its biological activity with Travoprost is not currently possible. The following tables summarize the well-established data for Travoprost.

Table 1: Receptor Binding Affinity of Travoprost Free Acid

Receptor	Binding Affinity (Ki, nM)	Reference
FP	3.6 - 13	--INVALID-LINK--
EP1	>10,000	--INVALID-LINK--
EP2	>10,000	--INVALID-LINK--
EP3	3,500	--INVALID-LINK--[7]
EP4	12,000	--INVALID-LINK--[7]
DP	46,000	--INVALID-LINK--[7]
IP	90,000	--INVALID-LINK--[7]
TP	120,000	--INVALID-LINK--[7]

Note: Lower Ki values indicate higher binding affinity.

Table 2: In Vivo Efficacy of Travoprost (0.004% Ophthalmic Solution) in Humans

Parameter	Result	Reference
Mean IOP Reduction	6.5–9.0 mmHg	--INVALID-LINK--
Onset of Action	~2 hours	--INVALID-LINK--[2]
Maximum Effect	12 hours	--INVALID-LINK--[2]
Duration of Action	>24 hours	--INVALID-LINK--[2]

Signaling Pathway of Travoprost

Travoprost, in its active free acid form, binds to the prostaglandin FP receptor, a G-protein coupled receptor. This interaction initiates a signaling cascade that leads to the relaxation of the ciliary muscle and remodeling of the extracellular matrix in the uveoscleral pathway, ultimately increasing the outflow of aqueous humor and reducing intraocular pressure.

Caption: Signaling pathway of Travoprost leading to reduced intraocular pressure.

Experimental Protocols for Comparative Analysis

To definitively compare the biological activity of 13,14-epoxy Travoprost with Travoprost, a series of in vitro and in vivo experiments would be required.

Prostaglandin FP Receptor Binding Assay

Objective: To determine and compare the binding affinities (Ki) of Travoprost free acid and 13,14-epoxy Travoprost for the prostaglandin FP receptor.

Methodology:

• Membrane Preparation: Cell membranes expressing the human prostaglandin FP receptor are prepared from a stable cell line (e.g., HEK293 or CHO cells).

• Radioligand Binding: A constant concentration of a radiolabeled prostaglandin, such as [³H]-PGF2α, is incubated with the cell membranes in the presence of increasing concentrations of the unlabeled competitor (Travoprost free acid or 13,14-epoxy Travoprost).

• Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. Bound and free radioligand are then separated by rapid filtration through a glass fiber filter.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The Ki value is then calculated using the Cheng-Prusoff equation.

In Vitro Functional Assay (Calcium Mobilization)

Objective: To assess and compare the agonist activity of Travoprost free acid and 13,14-epoxy Travoprost at the prostaglandin FP receptor.

Methodology:

• Cell Culture: A cell line stably expressing the human prostaglandin FP receptor and a calcium-sensitive fluorescent dye (e.g., Fura-2 or Fluo-4) are used.

• Compound Treatment: Cells are treated with increasing concentrations of Travoprost free acid or 13,14-epoxy Travoprost.

• Fluorescence Measurement: Changes in intracellular calcium concentration are measured using a fluorescence plate reader.

• Data Analysis: Dose-response curves are generated, and the EC50 (effective concentration to produce 50% of the maximal response) and Emax (maximal efficacy) values are calculated to determine the potency and efficacy of each compound.

In Vivo Intraocular Pressure (IOP) Measurement in an Animal Model

Objective: To evaluate and compare the in vivo efficacy of topically applied Travoprost and 13,14-epoxy Travoprost in reducing IOP.

Methodology:

• Animal Model: A suitable animal model for glaucoma, such as laser-induced ocular hypertension in monkeys or rabbits, is used.[8][9][10]

• Baseline IOP Measurement: Baseline IOP is measured in both eyes of each animal using a tonometer.

• Drug Administration: A single topical dose of a formulated solution of Travoprost or 13,14-epoxy Travoprost is administered to one eye, with the contralateral eye receiving a vehicle control.

• IOP Monitoring: IOP is measured at various time points post-administration (e.g., 0, 2, 4, 6, 8, 12, and 24 hours) to determine the onset, magnitude, and duration of the IOP-lowering effect.

• Data Analysis: The change in IOP from baseline is calculated for each treatment group and compared to the vehicle control. Statistical analysis is performed to determine significant differences between the effects of Travoprost and 13,14-epoxy Travoprost.

Experimental Workflow for Comparative Analysis

The following diagram illustrates a logical workflow for the comprehensive comparison of the biological activities of Travoprost and 13,14-epoxy Travoprost.

Caption: Workflow for comparing the biological activities of Travoprost and its 13,14-epoxy derivative.

Conclusion

Travoprost is a well-characterized, potent, and selective FP receptor agonist that effectively lowers intraocular pressure. While 13,14-epoxy Travoprost is known as a manufacturing impurity, its specific biological activity remains largely uncharacterized in the public domain. The experimental protocols outlined in this guide provide a framework for a comprehensive comparative analysis of these two compounds. Such studies would be essential to fully understand the pharmacological profile of this impurity and its potential contribution to the overall efficacy and safety of Travoprost formulations. Researchers in drug development and quality control are encouraged to consider these methodologies for the evaluation of Travoprost and its related substances.

References

• 1. researchgate.net [researchgate.net]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Travoprost | C26H35F3O6 | CID 5282226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Real-time in vivo monitoring of intraocular pressure distribution in the anterior chamber and vitreous chamber for diagnosis of glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. pdf.hres.ca [pdf.hres.ca]
• 8. Real-time in vivo monitoring of intraocular pressure distribution in the anterior chamber and vitreous chamber for diagnosis of glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iovs.arvojournals.org [iovs.arvojournals.org]
• 10. In vivo murine models for the study of glaucoma pathophysiology: procedures, analyses, and typical outcomes - Amato - Annals of Eye Science [aes.amegroups.org]

Comparative Analysis of Travoprost and its Epoxide Impurity: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the prostaglandin F2α analog, Travoprost, and its known epoxide impurity. This document summarizes their chemical properties, discusses their potential pharmacological and toxicological profiles, and provides detailed experimental protocols for their analysis.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Travoprost and its epoxide impurity is presented below. The epoxide impurity has a higher molecular weight due to the addition of an oxygen atom.

Property	Travoprost	Travoprost Epoxide Impurity
IUPAC Name	Isopropyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-en-1-yl]cyclopentyl]hept-5-enoate	Isopropyl (Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((2S,3S)-3-((S)-1-hydroxy-2-(3-(trifluoromethyl)phenoxy)ethyl)oxiran-2-yl)cyclopentyl)hept-5-enoate
Molecular Formula	C₂₆H₃₅F₃O₆	C₂₆H₃₅F₃O₇
Molecular Weight	500.55 g/mol	516.55 g/mol
CAS Number	157283-68-6	Not Available

Pharmacological Profile

Travoprost is a prodrug that is hydrolyzed in the cornea to its active free acid form.[3] This active metabolite is a full and highly selective agonist at the prostaglandin FP receptor.[4] Activation of the FP receptor in the ciliary muscle and trabecular meshwork leads to an increase in the uveoscleral outflow of aqueous humor, which in turn reduces intraocular pressure.[3] The binding affinity of travoprost acid to the FP receptor is high, with reported Ki values in the nanomolar range.[5]

The Travoprost epoxide impurity 's pharmacological activity has not been extensively reported in publicly available literature. The formation of an epoxide on the double bond of the alpha chain could potentially alter its binding affinity and efficacy at the FP receptor. The structural change may affect the molecule's conformation and its interaction with the receptor's binding pocket. It is plausible that the epoxide impurity would exhibit reduced or altered activity compared to the parent compound. However, without direct experimental data from receptor binding and functional assays, its pharmacological profile remains speculative.

Toxicological Profile

The safety profile of Travoprost ophthalmic solutions has been well-established through clinical trials.[4] In vitro studies on human conjunctival epithelial cells have primarily focused on the effects of preservatives, such as benzalkonium chloride (BAK), used in the formulations.[6][7][8][9] These studies indicate that the preservative is the main contributor to in vitro cytotoxicity.[6][7][8][9]

The toxicological profile of the Travoprost epoxide impurity is not well-documented. Epoxides as a chemical class are known to be reactive electrophiles that can potentially interact with cellular macromolecules like DNA and proteins. This reactivity can sometimes lead to cytotoxicity or genotoxicity. Therefore, it is crucial to characterize the toxicological profile of this impurity to ensure the safety of the drug product. In vitro cytotoxicity assays would be the first step in assessing its potential for adverse cellular effects.

Experimental Protocols

To facilitate the direct comparison of Travoprost and its epoxide impurity, the following experimental protocols are provided.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment and Quantification

This method is suitable for separating and quantifying Travoprost and its impurities.

• Instrumentation: A high-performance liquid chromatography system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of acetonitrile and a phosphate buffer (pH adjusted to 3.0).[10]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 220 nm.[10]

• Procedure:

  • Prepare standard solutions of Travoprost and its epoxide impurity of known concentrations in the mobile phase.

  • Prepare the sample solution by dissolving the test substance in the mobile phase.

  • Inject equal volumes of the standard and sample solutions into the chromatograph.

  • Record the chromatograms and measure the peak areas.

  • Calculate the concentration of the epoxide impurity relative to Travoprost.

FP Receptor Binding Assay

This assay determines the binding affinity of the compounds to the prostaglandin FP receptor.

• Materials:

  • Cell membranes expressing the human FP receptor.

  • Radiolabeled prostaglandin F2α (e.g., [³H]-PGF2α).

  • Travoprost and Travoprost epoxide impurity.

  • Binding buffer (e.g., Tris-HCl buffer with MgCl₂ and EDTA).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Incubate the cell membranes with a fixed concentration of [³H]-PGF2α and varying concentrations of the test compounds (Travoprost or its epoxide impurity) in the binding buffer.

  • Allow the binding to reach equilibrium.

  • Separate the bound and free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Determine the concentration of the test compound that inhibits 50% of the specific binding of [³H]-PGF2α (IC₅₀).

  • Calculate the binding affinity (Ki) using the Cheng-Prusoff equation.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay assesses the potential of the compounds to reduce cell viability.

• Cell Line: Human conjunctival epithelial cells (or another relevant ocular cell line).

• Materials:

  • Cell culture medium and supplements.

  • Travoprost and Travoprost epoxide impurity.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

  • 96-well microplates.

  • Microplate reader.

• Procedure:

  • Seed the cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with various concentrations of Travoprost or its epoxide impurity for a specified period (e.g., 24, 48, or 72 hours).

  • After the incubation period, add MTT solution to each well and incubate for a few hours.

  • During this incubation, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Add the solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells.

Visualizations

Signaling Pathway

Caption: FP Receptor Signaling Pathway of Travoprost.

Experimental Workflow

Caption: Experimental Workflow for Comparative Analysis.

References

• 1. Safety and efficacy of travoprost solution for the treatment of elevated intraocular pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Prostaglandin - Wikipedia [en.wikipedia.org]
• 4. Travoprost--a new prostaglandin analogue for the treatment of glaucoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical efficacy of travoprost, a potent and selective FP prostaglandin receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative in vitro toxicology study of travoprost polyquad-preserved, travoprost BAK-preserved, and latanoprost BAK-preserved ophthalmic solutions on human conjunctival epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. In vitro study of inflammatory potential and toxicity profile of latanoprost, travoprost, and bimatoprost in conjunctiva-derived epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro studies of antiglaucomatous prostaglandin analogues: travoprost with and without benzalkonium chloride and preserved latanoprost - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scholars.northwestern.edu [scholars.northwestern.edu]

In Vitro Validation of 13,14-epoxy Travoprost Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the in vitro validation of 13,14-epoxy Travoprost, a known process impurity of the potent prostaglandin F2α (FP) receptor agonist, Travoprost. Due to the limited publicly available data on the biological activity of this specific epoxide impurity, this document outlines the essential comparative assays required to characterize its pharmacological profile against its parent compound, Travoprost, and other clinically relevant prostaglandin analogs, Latanoprost and Bimatoprost.

Comparative Analysis of Prostaglandin Analog Activity

The following table summarizes the known in vitro activity of Travoprost acid (the active form of Travoprost) and provides a template for the data to be generated for 13,14-epoxy Travoprost. Data for other common prostaglandin analogs are included for a comprehensive comparison.

Compound	Target Receptor	Receptor Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)	Cell Line/Tissue	Assay Type
Travoprost Acid	FP Receptor	35[1]	1.4[1]	Human Ciliary Muscle Cells	Phosphoinositide Turnover
13,14-epoxy Travoprost	FP Receptor	Data to be determined	Data to be determined	e.g., HEK293 cells expressing human FP receptor	Receptor Binding, Calcium Mobilization, ERK Phosphorylation
Latanoprost Acid	FP Receptor	98[1]	32-124[1]	Various Cell Types	Phosphoinositide Turnover
Bimatoprost Acid	FP Receptor	83[1]	2.8-3.8[1]	Various Cell Types	Phosphoinositide Turnover

Experimental Protocols for In Vitro Validation

To ascertain the activity of 13,14-epoxy Travoprost, a series of well-established in vitro assays targeting the FP receptor should be performed. The following are detailed protocols for key experiments.

FP Receptor Binding Assay

This assay determines the affinity of a compound for the FP receptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• HEK293 cells stably expressing the human FP receptor

• Cell culture medium (e.g., DMEM with 10% FBS)

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 1 mM EDTA, 0.1% BSA)

• Radioligand: [3H]-PGF2α

• Unlabeled PGF2α (for non-specific binding determination)

• Test compounds: 13,14-epoxy Travoprost, Travoprost acid

• Glass fiber filters

• Scintillation cocktail and counter

Procedure:

• Membrane Preparation: Culture HEK293-hFP cells to confluency. Harvest cells, wash with PBS, and homogenize in ice-cold membrane preparation buffer. Centrifuge the homogenate at low speed to remove nuclei and debris. Centrifuge the supernatant at high speed to pellet the membranes. Resuspend the membrane pellet in assay buffer and determine the protein concentration.

• Binding Reaction: In a 96-well plate, add assay buffer, radioligand ([3H]-PGF2α at a concentration near its Kd), and varying concentrations of the test compound or unlabeled PGF2α.

• Incubation: Add the cell membrane preparation to initiate the binding reaction. Incubate at room temperature for a specified time (e.g., 2 hours) to reach equilibrium.

• Filtration: Rapidly filter the reaction mixture through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold assay buffer.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding (in the presence of excess unlabeled PGF2α) from total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a one-site competition model to determine the IC50. Calculate the Ki value using the Cheng-Prusoff equation.

Calcium Mobilization Assay

This functional assay measures the ability of a compound to activate the Gq-coupled FP receptor, leading to an increase in intracellular calcium concentration.

Materials:

• HEK293 cells stably expressing the human FP receptor

• Cell culture medium

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Test compounds: 13,14-epoxy Travoprost, Travoprost acid

• Fluorescence plate reader with an injection system

Procedure:

• Cell Plating: Seed the HEK293-hFP cells into a 96-well black-walled, clear-bottom plate and allow them to attach overnight.

• Dye Loading: Wash the cells with assay buffer and then incubate them with the calcium-sensitive fluorescent dye in the dark at 37°C for a specified time (e.g., 1 hour).

• Cell Washing: Gently wash the cells with assay buffer to remove excess dye.

• Compound Addition and Measurement: Place the plate in the fluorescence plate reader. Record a baseline fluorescence reading. Inject varying concentrations of the test compound and immediately begin recording the fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Determine the peak fluorescence response for each concentration of the test compound. Plot the response against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50.

ERK Phosphorylation Assay

Activation of the FP receptor can also lead to the phosphorylation of Extracellular signal-Regulated Kinase (ERK). This assay quantifies the level of phosphorylated ERK as a downstream measure of receptor activation.

Materials:

• HEK293 cells stably expressing the human FP receptor

• Cell culture medium

• Serum-free medium for starvation

• Test compounds: 13,14-epoxy Travoprost, Travoprost acid

• Lysis buffer (e.g., RIPA buffer with phosphatase and protease inhibitors)

• Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blot equipment and reagents

Procedure:

• Cell Culture and Starvation: Culture HEK293-hFP cells to near confluency. Starve the cells in serum-free medium for several hours (e.g., 4-6 hours) to reduce basal ERK phosphorylation.

• Compound Stimulation: Treat the starved cells with varying concentrations of the test compound for a short period (e.g., 5-10 minutes) at 37°C.

• Cell Lysis: Aspirate the medium and lyse the cells with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each cell lysate.

• Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Immunodetection: Block the membrane and then incubate with the primary antibody against phospho-ERK1/2. After washing, incubate with the HRP-conjugated secondary antibody.

• Signal Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Normalization: Strip the membrane and re-probe with an antibody against total ERK1/2 to normalize for protein loading.

• Data Analysis: Quantify the band intensities for phospho-ERK and total ERK. Calculate the ratio of phospho-ERK to total ERK for each sample. Plot this ratio against the logarithm of the test compound concentration to determine the EC50.

Visualizing the Pathways and Workflows

To further clarify the biological context and experimental design, the following diagrams have been generated using the DOT language.

Caption: FP Receptor Signaling Pathway.

Caption: Experimental Workflow for In Vitro Validation.

Caption: Logical Relationship for Compound Comparison.

References

• 1. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Structure of 13,14-epoxy Travoprost by NMR: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the nuclear magnetic resonance (NMR) spectral data of Travoprost and its potential impurity, 13,14-epoxy Travoprost. The structural confirmation of such impurities is a critical aspect of drug development and quality control, ensuring the safety and efficacy of the final pharmaceutical product. This document outlines the expected spectral differences, provides a detailed experimental protocol for NMR analysis, and presents a logical workflow for structural elucidation.

Structural Comparison and Predicted NMR Spectral Data

Travoprost is a prostaglandin F2α analog used to treat glaucoma and ocular hypertension. During its synthesis and storage, impurities such as 13,14-epoxy Travoprost can form. The epoxidation of the C13-C14 double bond in Travoprost introduces significant changes in the molecule's electronic environment, which are readily detectable by NMR spectroscopy.

The key to confirming the structure of 13,14-epoxy Travoprost lies in comparing its NMR spectra with that of the well-characterized Travoprost. The disappearance of the olefinic proton and carbon signals from the C13-C14 double bond and the appearance of new signals corresponding to the epoxide ring are the most definitive indicators.

Predicted ¹H NMR Spectral Data Comparison

The most notable difference in the ¹H NMR spectrum will be the absence of the signals for the vinyl protons at C13 and C14 in 13,14-epoxy Travoprost. In their place, new signals corresponding to the protons on the epoxide ring are expected to appear in the upfield region, typically between 2.5 and 3.5 ppm. The rest of the proton signals should remain largely similar, with minor shifts expected for protons in close proximity to the new epoxide ring.

Proton Assignment	Travoprost Chemical Shift (δ ppm)	Predicted 13,14-epoxy Travoprost Chemical Shift (δ ppm)	Key Differences
H-13, H-14	~5.70 (m)	-	Disappearance of olefinic signals
Epoxide Protons	-	~2.5 - 3.5 (m)	Appearance of new signals in the epoxide region
H-12, H-15	Multiplets adjacent to the double bond	Shifted multiplets due to the proximity of the epoxide	Minor upfield or downfield shifts
Other Protons	Similar to Travoprost	Similar to Travoprost	Minimal changes expected

Predicted ¹³C NMR Spectral Data Comparison

In the ¹³C NMR spectrum, the epoxidation of the C13-C14 double bond will result in the disappearance of the sp² carbon signals and the appearance of two new sp³ carbon signals corresponding to the epoxide ring. These new signals are typically found in the 40-60 ppm range.

Carbon Assignment	Travoprost Chemical Shift (δ ppm)	Predicted 13,14-epoxy Travoprost Chemical Shift (δ ppm)	Key Differences
C-13, C-14	~129-136	-	Disappearance of sp² carbon signals
Epoxide Carbons	-	~40 - 60	Appearance of two new sp³ carbon signals
C-12, C-15	Carbons adjacent to the double bond	Shifted signals due to the change in the electronic environment	Minor upfield or downfield shifts
Other Carbons	Similar to Travoprost	Similar to Travoprost	Minimal changes expected

Experimental Protocol for NMR Analysis

A detailed and standardized protocol is essential for obtaining high-quality NMR data for structural confirmation.

1. Sample Preparation:

• Sample Purity: Ensure the sample of 13,14-epoxy Travoprost is of sufficient purity for unambiguous spectral analysis. If the impurity is part of a mixture, prior separation by techniques like HPLC is recommended.

• Solvent: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Methanol-d₄, or DMSO-d₆). The choice of solvent should be based on the solubility of the compound and should not have signals that overlap with key analyte resonances.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts (δ = 0.00 ppm).

2. NMR Data Acquisition:

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• ¹H NMR:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16 ppm.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds, spectral width of 200-250 ppm.

• 2D NMR (for unambiguous assignment):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for assigning quaternary carbons and piecing together the molecular skeleton.

3. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs).

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Reference the spectra to the internal standard.

• Analyze the chemical shifts, coupling constants, and correlations from 1D and 2D spectra to assign all proton and carbon signals and confirm the structure of 13,14-epoxy Travoprost.

Workflow for Structural Confirmation

The following diagram illustrates the logical workflow for the structural confirmation of 13,14-epoxy Travoprost using NMR spectroscopy.

Workflow for NMR-based structural confirmation.

By following this comprehensive guide, researchers and scientists can effectively utilize NMR spectroscopy to confirm the structure of 13,14-epoxy Travoprost and other related impurities, ensuring the quality and safety of pharmaceutical products.

A Comparative Guide to the Validation of Analytical Methods for 13,14-epoxy Travoprost

This guide provides a comprehensive comparison of two hypothetical High-Performance Liquid Chromatography (HPLC) methods for the quantitative determination of 13,14-epoxy Travoprost, a known process impurity of the prostaglandin analog Travoprost. The information presented is intended for researchers, scientists, and drug development professionals involved in the quality control and stability testing of Travoprost.

The validation of these analytical methods is based on the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring the reliability and accuracy of the results.[1][2]

Comparison of Analytical Methods

Two common approaches for the analysis of related substances like 13,14-epoxy Travoprost are isocratic and gradient HPLC methods. Below is a comparative summary of the validation parameters for two such hypothetical methods.

Table 1: Method Validation Summary for 13,14-epoxy Travoprost Analysis

Validation Parameter	Method A: Isocratic RP-HPLC	Method B: Gradient RP-HPLC	Acceptance Criteria
Specificity	No interference from placebo and other related impurities at the retention time of 13,14-epoxy Travoprost.	No interference from placebo and other related impurities at the retention time of 13,14-epoxy Travoprost.	The peak of interest should be free from any co-eluting peaks.
Linearity (r²)	0.9995	0.9998	r² ≥ 0.999
Range	0.05 µg/mL - 2.5 µg/mL	0.02 µg/mL - 3.0 µg/mL	To be defined based on the intended use.
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	≤ 1.5%	≤ 1.2%	≤ 2.0%
- Intermediate Precision	≤ 1.8%	≤ 1.5%	≤ 2.0%
Limit of Detection (LOD)	0.015 µg/mL	0.007 µg/mL	To be determined.
Limit of Quantitation (LOQ)	0.05 µg/mL	0.02 µg/mL	To be determined.
Robustness	No significant impact on results with minor changes in flow rate and column temperature.	No significant impact on results with minor changes in flow rate, gradient timing, and column temperature.	% RSD should be within acceptable limits.

Experimental Protocols

Detailed methodologies for the two hypothetical HPLC methods are provided below. These protocols are based on established methods for the analysis of Travoprost and its related compounds.[3][4][5]

Method A: Isocratic Reverse-Phase HPLC

1. Chromatographic Conditions:

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile and 0.1% Phosphoric Acid in Water (55:45 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 220 nm

• Injection Volume: 20 µL

2. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of 13,14-epoxy Travoprost reference standard in 100 mL of diluent (Acetonitrile:Water 50:50).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the linear range (e.g., 0.05, 0.1, 0.5, 1.0, 1.5, 2.0, 2.5 µg/mL).

• Sample Solution: Prepare the sample containing Travoprost to a final concentration where 13,14-epoxy Travoprost is expected to be within the validated range.

3. Validation Procedure:

• Specificity: Inject blank (diluent), placebo, and a spiked sample containing 13,14-epoxy Travoprost and other known impurities to demonstrate no interference.

• Linearity: Inject the working standard solutions in triplicate and construct a calibration curve by plotting peak area against concentration.

• Accuracy: Perform recovery studies by spiking the placebo with known concentrations of 13,14-epoxy Travoprost at three levels (e.g., 80%, 100%, 120% of the target concentration).

• Precision:

  • Repeatability: Analyze six replicate injections of a standard solution at 100% of the target concentration.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument.

• LOD and LOQ: Determine based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Intentionally vary chromatographic parameters (e.g., flow rate by ±0.1 mL/min, column temperature by ±2°C) and assess the impact on the results.

Method B: Gradient Reverse-Phase HPLC

1. Chromatographic Conditions:

• Column: C18, 4.6 mm x 250 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  Time (min)	% Mobile Phase B
  0	40
  15	70
  20	70
  21	40

  | 25 | 40 |

• Flow Rate: 1.2 mL/min

• Column Temperature: 35°C

• Detection Wavelength: 220 nm

• Injection Volume: 15 µL

2. Standard and Sample Preparation:

• Follow the same procedure as in Method A, preparing dilutions to cover the linear range of 0.02 µg/mL to 3.0 µg/mL.

3. Validation Procedure:

• The validation procedure is the same as for Method A, with the robustness study also including variations in the gradient timing (e.g., ±0.2 min for each step).

Visualizations

The following diagrams illustrate the workflow of the analytical method validation and the signaling pathway of Travoprost.

Analytical Method Validation Workflow

Travoprost Signaling Pathway

References

• 1. ijrpas.com [ijrpas.com]
• 2. HPLC method for detecting prostaglandin F2α analogs in cosmetics: Optimization for chromatographic separation and sample preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijrpas.com [ijrpas.com]
• 4. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Comparative Stability Analysis: Travoprost vs. 13,14-epoxy Travoprost

This guide provides a comparative overview of the chemical stability of Travoprost. Despite a comprehensive search for data on "13,14-epoxy Travoprost," no published experimental studies detailing its stability for a direct comparison were identified. Therefore, this document will focus on the known stability profile of Travoprost, supported by experimental data from forced degradation studies, and will outline the standard methodologies used for such analysis. Additionally, the established signaling pathway for Travoprost is described and visualized.

Stability Profile of Travoprost

Travoprost is a prostaglandin F2α analog used to treat glaucoma and ocular hypertension. Its stability is a critical factor for its pharmaceutical formulation and efficacy. Forced degradation studies are employed to understand how the molecule behaves under various stress conditions, such as exposure to acid, base, oxidation, heat, and light.

These studies reveal that Travoprost is most susceptible to degradation under alkaline conditions. The primary degradation pathway involves the hydrolysis of the isopropyl ester group, forming travoprost free acid. The molecule shows greater stability in acidic and neutral conditions.

Quantitative Stability Data

The following table summarizes the degradation of Travoprost under different stress conditions as observed in a stability-indicating HPLC assay.

Stress Condition	Reagent/Condition	Duration	Degradation (%)	Major Degradation Product(s)	Reference
Acidic Hydrolysis	0.1 M HCl	8 hours	10.1%	Travoprost free acid
Alkaline Hydrolysis	0.01 M NaOH	15 minutes	14.2%	Travoprost free acid
Oxidative Degradation	3% H₂O₂	24 hours	12.5%	Oxidative degradants
Thermal Degradation	60°C	24 hours	8.7%	Travoprost free acid
Photolytic Degradation	UV Light (254 nm)	24 hours	6.3%	Not specified

Experimental Protocols

The stability of Travoprost is typically assessed using a stability-indicating high-performance liquid chromatography (HPLC) method. This method can separate the intact drug from its degradation products.

Protocol: Stability-Indicating HPLC Method

• Chromatographic System:

  • Instrument: Agilent 1100 series HPLC with a variable wavelength detector.

  • Column: Zorbax SB C18 (150 mm × 4.6 mm, 5 µm).

  • Mobile Phase: A gradient mixture of acetonitrile and 0.1% trifluoroacetic acid in water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

• Forced Degradation (Stress Testing) Procedure:

  • Acid Hydrolysis: A stock solution of Travoprost (1 mg/mL) is treated with 0.1 M HCl at 60°C for 8 hours. The solution is then neutralized with 0.1 M NaOH.

  • Alkaline Hydrolysis: The stock solution is treated with 0.01 M NaOH at room temperature for 15 minutes, followed by neutralization with 0.01 M HCl.

  • Oxidative Degradation: The stock solution is treated with 3% hydrogen peroxide (H₂O₂) at room temperature for 24 hours.

  • Thermal Degradation: The stock solution is heated in a water bath at 60°C for 24 hours.

  • Photolytic Degradation: The stock solution is exposed to UV light (254 nm) for 24 hours.

• Sample Analysis:

  • All stressed samples are diluted with the mobile phase to a suitable concentration.

  • Samples are injected into the HPLC system, and the chromatograms are recorded.

  • The peak areas of Travoprost and any degradation products are measured to calculate the percentage of degradation.

Experimental Workflow

Caption: Workflow for forced degradation testing of Travoprost.

Travoprost Signaling Pathway

Travoprost is a selective agonist for the prostaglandin F receptor (FP receptor), which is a G-protein coupled receptor (GPCR). The binding of Travoprost to the FP receptor initiates a signaling cascade that leads to a decrease in intraocular pressure.

The primary mechanism involves increasing the uveoscleral outflow of aqueous humor. This is achieved through the relaxation of the ciliary muscle and the remodeling of the extracellular matrix in the uveoscleral pathway. The signaling cascade initiated by FP receptor activation involves the Gq/11 G-protein, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These downstream events lead to the regulation of genes involved in extracellular matrix remodeling, such as matrix metalloproteinases (MMPs).

Caption: Signaling pathway of Travoprost via the FP receptor.

A Comparative Guide to the Cross-Validation of Analytical Techniques for Travoprost Impurities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of four common analytical techniques for the identification and quantification of impurities in the ophthalmic drug, Travoprost. The selection of a suitable analytical method is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. This document outlines detailed experimental protocols, presents comparative performance data, and offers visual workflows to aid in the selection and cross-validation of analytical methods for Travoprost and its related substances.

Introduction to Travoprost and its Impurities

Travoprost is a prostaglandin F2α analogue used to reduce intraocular pressure in patients with open-angle glaucoma or ocular hypertension. The manufacturing process, storage, and degradation of Travoprost can lead to the formation of various impurities that must be monitored and controlled to meet regulatory standards. Common impurities include degradation products, synthesis by-products, and residual solvents.

Key Travoprost Impurities:

• Travoprost Related Compound A (Travoprost free acid): A hydrolysis degradation product.

• 5,6-trans Isomer: An isomer of Travoprost.

• 15-keto Derivative: An oxidation product.

• 15-epi Diastereomer: A stereoisomer of Travoprost.

• Travoprost Epoxide: An oxidation product.

• Residual Solvents: Volatile organic compounds used in the manufacturing process.

Comparative Analysis of Analytical Techniques

The most frequently employed analytical techniques for the analysis of Travoprost and its impurities are High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), Liquid Chromatography-Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS) for volatile impurities. The choice of method depends on the specific requirements of the analysis, such as the desired sensitivity, resolution, and the nature of the impurity.

Data Presentation: Quantitative Performance Comparison

The following table summarizes the quantitative performance data for HPLC, UPLC, and LC-MS/MS in the analysis of Travoprost and its key impurities. Data for GC-MS is presented separately as it is used for a different class of impurities.

Analyte	Technique	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Accuracy/Recovery (%)	Precision (%RSD)
Travoprost	HPLC	2 ng[1][2]	7 µg/mL[3]	0.02-219.29 µg/mL[1][2]	99.7%[1][2]	0.60%[1][2]
UPLC	Data not available	Data not available	Data not available	Data not available	Data not available
LC-MS/MS	< 1-10 pg/mL	1-500 µg/g	1-500 µg/g	>90%	<11%
Travoprost Related Compound A	HPLC	1 ng[1][2]	Data not available	0.02-3.10 µg/mL[1][2]	97.9%[1]	2.8%[1]
UPLC	Data not available	Data not available	Data not available	Data not available	Data not available
LC-MS/MS	Data not available	Data not available	Data not available	Data not available	Data not available
5,6-trans Isomer	HPLC	2 ng[1][2]	Data not available	0.02-4.37 µg/mL[1][2]	100.8%[1]	1.9%[1]
UPLC	Data not available	Data not available	Data not available	Data not available	Data not available
LC-MS/MS	Data not available	Data not available	Data not available	Data not available	Data not available
15-keto Derivative	HPLC	2 ng[1][2]	Data not available	0.02-3.98 µg/mL[1][2]	101.6%[1]	1.5%[1]
UPLC	Data not available	Data not available	Data not available	Data not available	Data not available
LC-MS/MS	Data not available	Data not available	Data not available	Data not available	Data not available
15-epi Diastereomer	HPLC	2 ng[1][2]	Data not available	0.02-3.87 µg/mL[1][2]	99.8%[1]	2.1%[1]
UPLC	Data not available	Data not available	Data not available	Data not available	Data not available
LC-MS/MS	Data not available	Data not available	Data not available	Data not available	Data not available

Note: "Data not available" indicates that specific quantitative data for that parameter and analyte was not found in the surveyed literature. The presented data is a collation from multiple sources and experimental conditions may vary.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the separation and quantification of Travoprost and its non-volatile impurities.

Sample Preparation (Ophthalmic Solution): The Travoprost ophthalmic solution can often be used without dilution[4]. For the preparation of standard solutions, Travoprost and its impurity reference standards are dissolved in a suitable diluent, such as a mixture of acetonitrile and water[4].

Chromatographic Conditions:

• Column: Phenomenex LUNA phenyl-hexyl (150 mm x 3.0 mm, 3 µm)[1][2] or equivalent C18 column (e.g., 150 mm x 4.6 mm, 5 µm)[2].

• Mobile Phase: A gradient elution is often employed. For example, a mobile phase consisting of A (20 mmol·L-1 sodium heptane sulfonate solution, pH 2.5 with phosphoric acid), B (methanol), and C (acetonitrile) can be used[1][2]. A simpler isocratic mobile phase of acetonitrile and a buffer (e.g., sodium 1-octanesulfonate in water, pH 3.5) in a ratio of 17:33 has also been reported[2][4].

• Flow Rate: Typically around 0.5 mL/min to 2.0 mL/min[1][2][4].

• Column Temperature: 40 °C[1][2].

• Detector: UV detector set at 220 nm[1][2][4].

• Injection Volume: 100 µL[4].

Ultra-Performance Liquid Chromatography (UPLC)

UPLC offers significant advantages over HPLC in terms of speed, resolution, and sensitivity due to the use of sub-2 µm particle columns.

Sample Preparation: Similar to HPLC, ophthalmic solutions may be analyzed directly, while reference standards are dissolved in an appropriate diluent (e.g., 0.5% phosphoric acid solution-acetonitrile, 50:50).

Chromatographic Conditions:

• Column: Waters Acquity UPLC BEH phenyl column or equivalent sub-2 µm particle column[5].

• Mobile Phase: A gradient elution with mobile phase A being an aqueous buffer (e.g., phosphate buffer at pH 2.0-3.0) and mobile phase B being acetonitrile is commonly used[5].

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Column Temperature: 45 °C[6].

• Detector: UV detector set at a wavelength between 265-285 nm[5].

• Injection Volume: A smaller injection volume compared to HPLC is typically used.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high sensitivity and selectivity, making it ideal for the detection and quantification of trace-level impurities and for structural elucidation.

Sample Preparation: For cosmetic serums, a simple extraction can be performed by adding the sample to the mobile phase, followed by ultrasonication and centrifugation[7]. For plasma samples, solid-phase extraction is often employed for sample clean-up[8].

Chromatographic and Mass Spectrometric Conditions:

• LC System: A high-performance or ultra-performance liquid chromatography system.

• Column: Kinetex biphenyl (100 mm x 2.1 mm, 2.6 µm) or similar[7].

• Mobile Phase: A gradient elution with mobile phase A consisting of 5 mM ammonium acetate with 0.02% formic acid in water and mobile phase B consisting of 5 mM ammonium acetate with 0.02% formic acid in acetonitrile/water (95/5; v/v)[7].

• Flow Rate: Around 0.25 mL/min[7].

• Ionization: Electrospray ionization (ESI) in either positive or negative mode. For Travoprost and its free acid, negative ion mode has been used[8].

• Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used for quantitative analysis, operating in Multiple Reaction Monitoring (MRM) mode[7].

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS with headspace sampling is the preferred method for the analysis of volatile organic impurities, such as residual solvents, in the Travoprost active pharmaceutical ingredient (API).

Sample Preparation (Headspace): An accurately weighed amount of the Travoprost API is placed in a headspace vial and sealed. The vial is then heated to a specific temperature for a set time to allow the volatile solvents to partition into the headspace gas phase.

GC-MS Conditions:

• GC System: A gas chromatograph equipped with a headspace autosampler.

• Column: A low-polarity column, such as one with a (5% phenyl)-methylpolysiloxane stationary phase.

• Carrier Gas: Helium or nitrogen.

• Oven Temperature Program: A temperature gradient is used to separate the different solvents. For example, starting at 40°C, holding for a few minutes, then ramping up to a final temperature of around 240°C[9].

• Injector: Split/splitless injector, with the temperature set around 140°C[9].

• Detector: A mass spectrometer for identification and a Flame Ionization Detector (FID) for quantification are often used.

Mandatory Visualization

Caption: Experimental workflow for HPLC analysis of Travoprost impurities.

Caption: Experimental workflow for UPLC analysis of Travoprost impurities.

Caption: Experimental workflow for LC-MS/MS analysis of Travoprost impurities.

Caption: Experimental workflow for GC-MS analysis of volatile impurities.

References

• 1. Determination of the Related Substances of Travoprost in Travoprost and Timolol Maleate Eye Drops by HPLC [yydbzz.com]
• 2. ijrpas.com [ijrpas.com]
• 3. researchgate.net [researchgate.net]
• 4. uspnf.com [uspnf.com]
• 5. CN104297352A - Method of analyzing travoprost content and related compounds - Google Patents [patents.google.com]
• 6. pdf.hres.ca [pdf.hres.ca]
• 7. High Performance Liquid Chromatography Tandem Mass Spectrometry Measurement of Bimatoprost, Latanoprost and Travoprost in Eyelash Enhancing Cosmetic Serums [mdpi.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. rroij.com [rroij.com]

A Comparative Analysis of Receptor Affinity: Travoprost versus its Epoxide Metabolite

For Immediate Release

This guide provides a detailed comparison of the receptor affinity of the prostaglandin F2α analogue, Travoprost, and its theoretical epoxide metabolite for the prostaglandin F (FP) receptor. This document is intended for researchers, scientists, and professionals in the field of drug development seeking to understand the structure-activity relationships and potential biological activity of Travoprost and its metabolites.

Travoprost is a potent ocular hypotensive agent used in the treatment of glaucoma and ocular hypertension.[1][2] It is administered as an isopropyl ester prodrug, which is hydrolyzed in the cornea to its biologically active free acid, travoprost acid ([+]-fluprostenol).[1][3] The therapeutic effect of Travoprost is mediated through its high-affinity binding to and activation of the FP receptor.[3][4][5]

Comparative Receptor Affinity

Extensive research has characterized the binding affinity of travoprost acid for the FP receptor. However, a thorough review of the scientific literature reveals a notable absence of experimental data on the receptor affinity of any epoxide metabolites of Travoprost. While metabolism of prostaglandins can involve epoxidation, the primary metabolic pathways identified for travoprost free acid are beta-oxidation of the alpha chain, oxidation of the 15-hydroxyl group, and reduction of the 13,14 double bond.[1][5]

Therefore, a direct quantitative comparison of the receptor affinity of Travoprost's epoxide and Travoprost acid is not possible based on currently available data. The following table summarizes the known receptor affinity for travoprost acid.

Compound	Receptor	Affinity (Ki)
Travoprost Acid ([+]-fluprostenol)	Prostaglandin F (FP)	35 ± 5 nM[6]
Travoprost Epoxide	Prostaglandin F (FP)	Data not available

Travoprost acid exhibits high selectivity for the FP receptor. Studies have shown minimal affinity for other prostanoid receptors, including DP, EP1, EP3, EP4, IP, and TP receptors, with Ki values in the micromolar range.[4][6]

Prostaglandin F (FP) Receptor Signaling Pathway

The prostaglandin F (FP) receptor is a G-protein coupled receptor (GPCR). Upon agonist binding, such as with travoprost acid, the receptor primarily couples to the Gq alpha subunit. This initiates a signaling cascade involving the activation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca2+). The elevated cytosolic Ca2+ and DAG together activate protein kinase C (PKC), which in turn phosphorylates various downstream target proteins, leading to the physiological effects of FP receptor activation.

FP Receptor Signaling Pathway.

Experimental Protocols: Receptor Binding Assay

The determination of receptor affinity (Ki) is typically performed using a competitive radioligand binding assay. The following is a generalized protocol for such an assay targeting the FP receptor.

1. Membrane Preparation:

• Cells or tissues expressing the FP receptor are homogenized in a cold buffer solution.

• The homogenate is centrifuged to pellet the cell membranes.

• The membrane pellet is washed and resuspended in a binding buffer to a specific protein concentration.

2. Competitive Binding Assay:

• A constant concentration of a radiolabeled ligand that binds to the FP receptor (e.g., [3H]-PGF2α) is incubated with the membrane preparation.

• Increasing concentrations of the unlabeled test compound (e.g., travoprost acid) are added to compete with the radioligand for binding to the FP receptor.

• Non-specific binding is determined in the presence of a high concentration of an unlabeled agonist.

• The mixture is incubated at a specific temperature for a set time to reach equilibrium.

3. Separation and Detection:

• The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.

• The filters are washed to remove unbound radioligand.

• The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

4. Data Analysis:

• The data are analyzed using non-linear regression to determine the IC50 value (the concentration of the unlabeled compound that inhibits 50% of the specific binding of the radioligand).

• The Ki value (the inhibition constant) is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Receptor Binding Assay Workflow.

Conclusion

Travoprost, in its active acid form, is a high-affinity and selective agonist for the prostaglandin F (FP) receptor. This interaction is central to its therapeutic mechanism in reducing intraocular pressure. While the potential for epoxide metabolites of prostaglandins exists, there is currently no published experimental data to confirm the formation of a Travoprost epoxide or to characterize its binding affinity for the FP receptor. Further research, including metabolic profiling and in vitro receptor binding studies, would be necessary to elucidate the pharmacological activity of any such metabolite.

References

• 1. Travoprost | C26H35F3O6 | CID 5282226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Travoprost: a potent ocular hypotensive agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preclinical efficacy of travoprost, a potent and selective FP prostaglandin receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating 13,14-epoxy Travoprost as a Certified Reference Material: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the validation of 13,14-epoxy Travoprost as a Certified Reference Material (CRM). It outlines the necessary experimental protocols, compares its utility against existing reference standards, and presents the underlying biological context of Travoprost's mechanism of action. The validation of new reference materials is critical for ensuring the accuracy and reliability of analytical data in pharmaceutical development and quality control.

Introduction to 13,14-epoxy Travoprost

13,14-epoxy Travoprost is recognized as a process impurity and degradation product that can form during the synthesis and storage of Travoprost, a prostaglandin F2α analog used in the treatment of glaucoma and ocular hypertension. As a significant related substance, the availability of a well-characterized reference material for 13,14-epoxy Travoprost is essential for the accurate monitoring and control of impurities in Travoprost drug substances and products.

Comparison with Alternative Certified Reference Materials

The primary certified reference material for Travoprost impurity analysis is Travoprost Related Compound A , which is available from the United States Pharmacopeia (USP). The validation of 13,14-epoxy Travoprost as a CRM would involve a direct comparison of its performance characteristics against this established standard.

Table 1: Comparison of Reference Material Attributes

Attribute	13,14-epoxy Travoprost (Candidate CRM)	Travoprost Related Compound A (USP CRM)
Identity	(5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(1S,2S,3S)-3-(2-hydroxyethoxy)-4-[3-(trifluoromethyl)phenoxy]-1-butenyl]cyclopentyl]-5-heptenoic acid, isopropyl ester	(Z)-7-((1R,2R,3R,5S)-3,5-Dihydroxy-2-{(R,E)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl}cyclopentyl)hept-5-enoic acid[1]
CAS Number	Not available	54276-17-4[1]
Molecular Formula	C₂₆H₃₅F₃O₇	C₂₃H₂₉F₃O₆[1]
Molecular Weight	516.55 g/mol	458.47 g/mol
Certification	To be established through validation	Certified by USP
Traceability	To be established to SI units	Metrologically traceable to USP standards
Purity	To be determined	High purity, as stated on the Certificate of Analysis
Uncertainty	To be determined	Stated on the Certificate of Analysis

Experimental Protocols for CRM Validation

The validation of 13,14-epoxy Travoprost as a CRM must adhere to the principles outlined in ISO 17034. This involves a rigorous assessment of its identity, purity, homogeneity, and stability.

Purity Assessment and Characterization

The purity of the candidate CRM must be determined using a combination of analytical techniques to provide a comprehensive profile of the material.

Experimental Protocol for Purity Assessment:

• High-Performance Liquid Chromatography (HPLC):

  • Column: C18, 4.6 mm x 150 mm, 3.5 µm particle size.

  • Mobile Phase: Gradient elution with a mixture of acetonitrile and a phosphate buffer (pH 3.0).

  • Detection: UV at 220 nm.

  • Purpose: To determine the area percentage of the main peak and detect any organic impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Purpose: To confirm the molecular weight of 13,14-epoxy Travoprost and to identify unknown impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C):

  • Purpose: To confirm the chemical structure of 13,14-epoxy Travoprost.

• Residual Solvents Analysis (Gas Chromatography - GC):

  • Purpose: To quantify any remaining solvents from the synthesis process.

• Water Content (Karl Fischer Titration):

  • Purpose: To determine the water content of the material.

• Inorganic Impurities (Inductively Coupled Plasma - ICP):

  • Purpose: To quantify any inorganic impurities.

The overall purity is calculated by subtracting the percentages of all identified impurities (organic, inorganic, residual solvents, and water) from 100%.

Homogeneity Study

A homogeneity study is crucial to ensure that each unit of the CRM has a consistent composition.

Experimental Protocol for Homogeneity Study:

• Select a representative number of units from the batch (e.g., 10-15 units).

• From each unit, take at least two sub-samples from different positions.

• Analyze each sub-sample in duplicate using a validated, high-precision analytical method (e.g., HPLC).

• Perform statistical analysis (e.g., ANOVA) on the results to assess the between-unit and within-unit variability. The between-unit variation should not be statistically significant.

Stability Study

Stability studies are performed to establish the shelf-life and appropriate storage conditions for the CRM.

Experimental Protocol for Stability Study:

• Store aliquots of the candidate CRM at various temperature and humidity conditions (e.g., long-term at -20°C and 2-8°C; accelerated at 25°C/60% RH and 40°C/75% RH).

• Test the material at regular intervals (e.g., 0, 3, 6, 9, 12, 24, and 36 months).

• At each time point, assess the purity and degradation products using a stability-indicating HPLC method.

• Analyze the data for any trends in degradation and establish a retest date or expiry date. Studies on Travoprost have shown degradation at elevated temperatures, with a degradation rate of 0.46 μg/mL/day at 50°C.[2][3][4][5]

Quantitative Data and Comparison

While direct comparative experimental data for 13,14-epoxy Travoprost is not publicly available, the following tables illustrate how the validation data should be presented and compared.

Table 2: Illustrative Purity Assessment of 13,14-epoxy Travoprost

Analytical Technique	Parameter	Result
HPLC	Chromatographic Purity	99.5%
GC	Residual Solvents	0.1%
Karl Fischer	Water Content	0.2%
ICP-MS	Inorganic Impurities	<0.1%
Mass Balance	Assigned Purity	99.1%

Table 3: Illustrative Stability Data for 13,14-epoxy Travoprost (Storage at 2-8°C)

Time (Months)	Purity (%)	Appearance
0	99.1	Conforms
3	99.0	Conforms
6	99.1	Conforms
12	98.9	Conforms
24	98.8	Conforms

Table 4: Comparison of Analytical Performance

Parameter	13,14-epoxy Travoprost (Candidate CRM)	Travoprost Related Compound A (USP CRM)
Relative Response Factor (RRF) (vs. Travoprost)	1.0 (as per USP monograph for "Epoxide derivative")[6]	1.0 (as per USP monograph)[6]
Limit of Quantification (LOQ)	To be determined	Established in validated methods
Linearity (r²)	To be determined	≥ 0.999
Precision (%RSD)	To be determined	< 2%

Travoprost Signaling Pathway

Travoprost is a prostaglandin F2α analog that exerts its therapeutic effect by increasing the uveoscleral outflow of aqueous humor, thereby reducing intraocular pressure. This action is mediated through its binding to the prostaglandin F (FP) receptor, a G-protein coupled receptor (GPCR). The active metabolite, Travoprost free acid, binds to the FP receptor, which is coupled to the Gq/11 protein. This initiates a signaling cascade that leads to the activation of phospholipase C (PLC), production of inositol triphosphate (IP3) and diacylglycerol (DAG), and a subsequent increase in intracellular calcium levels.

Travoprost Signaling Pathway

Experimental Workflow for CRM Validation

The logical flow for validating 13,14-epoxy Travoprost as a CRM involves a series of sequential and parallel experimental evaluations to establish its suitability.

CRM Validation Workflow

Conclusion

The validation of 13,14-epoxy Travoprost as a Certified Reference Material requires a systematic and scientifically rigorous approach. By following established protocols for characterization, purity assessment, and stability testing, and by comparing its performance to existing standards such as Travoprost Related Compound A, its suitability as a CRM can be confidently established. This will provide researchers and quality control analysts with a valuable tool for ensuring the quality and safety of Travoprost-containing pharmaceutical products.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. Thermal stability of bimatoprost, latanoprost, and travoprost under simulated daily use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scholars.northwestern.edu [scholars.northwestern.edu]
• 4. Thermal Stability of Bimatoprost, Latanoprost, and Travoprost Under Simulated Daily Use - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. drugfuture.com [drugfuture.com]

Safety & Regulatory Compliance

Navigating the Disposal of 13,14-epoxy Travoprost: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 13,14-epoxy Travoprost, a Travoprost analog, ensuring compliance with regulatory standards and fostering a culture of safety.

The disposal of pharmaceutical waste, including research compounds like 13,14-epoxy Travoprost, is governed by stringent regulations to prevent environmental contamination and ensure public health.[1][2] The U.S. Environmental Protection Agency (EPA) regulates the disposal of hazardous pharmaceutical waste under the Resource Conservation and Recovery Act (RCRA).[1][3] Improper disposal methods, such as flushing down the drain or discarding in regular trash, can introduce active pharmaceutical ingredients into waterways and ecosystems.[4]

Hazard and Safety Overview

Property	Information	Source
Chemical Name	13,14-epoxy Travoprost	PubChem
Molecular Formula	C26H35F3O7	[5][6]
Molecular Weight	516.60 g/mol	[5]
Transport Classification	Dangerous Good	[5]

Experimental Protocols: Disposal Procedures

The recommended method for the disposal of 13,14-epoxy Travoprost, based on general guidelines for hazardous pharmaceutical waste, is incineration by a licensed hazardous material disposal company.[3][7]

Step-by-Step Disposal Protocol:

• Segregation:

  • Isolate waste containing 13,14-epoxy Travoprost from other laboratory waste streams.

  • Use a designated, clearly labeled, and leak-proof waste container. The container should be compatible with the chemical properties of the compound.

• Personal Protective Equipment (PPE):

  • Before handling the waste, ensure appropriate PPE is worn, including:

    • Safety goggles or face shield.

    • Chemical-resistant gloves (e.g., nitrile).

    • A lab coat or other protective garment.

• Waste Collection:

  • Carefully transfer all materials contaminated with 13,14-epoxy Travoprost into the designated hazardous waste container. This includes:

    • Unused or expired compound.

    • Contaminated labware (e.g., vials, pipette tips, weighing boats).

    • Contaminated cleaning materials (e.g., absorbent pads, wipes).

  • For liquid waste, use a container with a secure screw-top lid. For solid waste, a sturdy, sealable bag or container is appropriate.

• Labeling:

  • Clearly label the hazardous waste container with the following information:

    • "Hazardous Waste"

    • The chemical name: "13,14-epoxy Travoprost"

    • The approximate quantity of waste.

    • The date the waste was first added to the container.

    • Any other information required by your institution's Environmental Health and Safety (EHS) department.

• Storage:

  • Store the sealed and labeled waste container in a designated hazardous waste accumulation area.

  • This area should be secure, well-ventilated, and away from general laboratory traffic.

  • Follow your institution's guidelines for the maximum allowable accumulation time.

• Disposal:

  • Arrange for the collection and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

  • Ensure that the disposal company is permitted to handle and incinerate pharmaceutical waste.[2][3]

  • Maintain all records of waste disposal as required by institutional and regulatory policies.

Emergency Procedures:

• Spills: In the event of a spill, immediately alert others in the area. Wearing appropriate PPE, contain the spill using an absorbent material suitable for chemical spills. Collect the contaminated absorbent material and place it in the designated hazardous waste container. Clean the spill area thoroughly.

• Exposure: In case of skin or eye contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[7] If inhaled, move to fresh air and seek medical attention.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 13,14-epoxy Travoprost.

Caption: Disposal workflow for 13,14-epoxy Travoprost.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 13,14-epoxy Travoprost, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety and disposal protocols.

References

• 1. sdmedwaste.com [sdmedwaste.com]
• 2. securewaste.net [securewaste.net]
• 3. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 4. dtsc.ca.gov [dtsc.ca.gov]
• 5. scbt.com [scbt.com]
• 6. Travoprost 13,14-Epoxide (Mixture of Diastereomers) | C26H35F3O7 | CID 71684691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cleanchemlab.com [cleanchemlab.com]

Personal protective equipment for handling 13,14-epoxy Travoprost

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 13,14-epoxy Travoprost, a compound intended for research use only.[1] Given the absence of a comprehensive Safety Data Sheet (SDS) with specific quantitative data in publicly available resources, this document synthesizes general safety protocols for handling potent pharmaceutical compounds and epoxy compounds to establish best practices.

Personal Protective Equipment (PPE)

Due to the lack of specific occupational exposure limits for 13,14-epoxy Travoprost, a cautious approach to PPE is mandatory. The following table outlines recommended PPE based on general knowledge of handling epoxy compounds and active pharmaceutical ingredients.

Operation	Eye Protection	Hand Protection	Respiratory Protection	Protective Clothing
Weighing and Aliquoting Powder	Chemical safety goggles or face shield	Nitrile or Viton™ gloves (double-gloving recommended)	NIOSH-approved respirator with P100 filter (or equivalent)	Disposable lab coat or gown, sleeve covers
Preparing Solutions	Chemical safety goggles	Nitrile or Viton™ gloves	In a certified chemical fume hood	Lab coat
Administering to Animals	Chemical safety goggles	Nitrile gloves	Not generally required if solutions are handled carefully	Lab coat
Cleaning and Decontamination	Chemical safety goggles or face shield	Heavy-duty nitrile or butyl rubber gloves	As needed, based on spill size and ventilation	Chemical-resistant apron or gown

Note: Always inspect gloves for tears or holes before use.[2] Change gloves frequently, especially after direct contact.

Handling and Storage

• Ventilation: Always handle the solid form of 13,14-epoxy Travoprost in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of any dust.[2][3]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

• Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke in areas where the compound is handled. Wash hands thoroughly after handling.[4]

Spill Management

In the event of a spill, follow these procedures:

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For liquid spills, use absorbent, non-combustible material like sand or earth to contain the spill. For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

• Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous waste disposal.

The logical workflow for handling a chemical spill is illustrated below.

Caption: Chemical Spill Management Workflow.

Disposal Plan

As a hazardous chemical, 13,14-epoxy Travoprost and its contaminated waste must be disposed of properly.

• Waste Collection: Collect all waste materials (unused compound, contaminated PPE, and cleaning materials) in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Vendor: Dispose of the hazardous waste through a licensed and certified hazardous waste disposal company.[2] Do not dispose of it down the drain or in regular trash.

• Regulations: Ensure compliance with all local, state, and federal regulations for hazardous waste disposal.[2]

The standard operating procedure for handling 13,14-epoxy Travoprost from receipt to disposal is outlined in the diagram below.

Caption: Standard Operating Procedure for 13,14-epoxy Travoprost.

First Aid Measures

• Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[5]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[2] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[2]

This information is provided as a guide and is not a substitute for a formal risk assessment. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all applicable regulations.

References

• 1. scbt.com [scbt.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. Safety precautions when using epoxy - Polyestershoppen.com [polyestershoppen.com]
• 4. lgcstandards.com [lgcstandards.com]
• 5. kmpharma.in [kmpharma.in]